7-Oxabicyclo[2.2.1]heptane-2-carboxamide

Core Science & Biosynthesis

7-Oxabicyclo[2.2.1]heptane-2-carboxamide chemical structure properties

An In-Depth Technical Guide to 7-Oxabicyclo[2.2.1]heptane-2-carboxamide: A Privileged Scaffold in Modern Drug Discovery

Introduction

In the landscape of medicinal chemistry, the quest for novel molecular architectures that offer precise three-dimensional arrangements of functional groups is perpetual. The 7-oxabicyclo[2.2.1]heptane framework has emerged as a "privileged scaffold," a term reserved for molecular cores that can provide ligands for diverse biological targets. Its inherent conformational rigidity, a direct consequence of its bicyclic nature, reduces the entropic penalty upon binding to a protein target, often leading to enhanced potency and selectivity. The introduction of a carboxamide functional group at the 2-position further extends its utility, providing a versatile handle for chemical modification and establishing key hydrogen bonding interactions within receptor active sites.

This technical guide, intended for researchers, medicinal chemists, and drug development professionals, provides a comprehensive overview of the chemical structure, properties, synthesis, and, most critically, the therapeutic applications of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide and its derivatives. We will explore its role as a cornerstone in the development of selective enzyme inhibitors and receptor modulators, underscoring its significance in contemporary drug discovery programs.

Core Structural and Physicochemical Properties

The defining feature of the 7-oxabicyclo[2.2.1]heptane system is its bridged bicyclic structure, which locks the cyclohexane ring into a rigid boat-like conformation. This structural constraint is paramount, as it presents substituents in well-defined spatial vectors, a highly desirable trait for designing molecules with specific interactions with biological macromolecules. The stereochemistry at the 2-position (the carboxamide) and the 3-position is critical, with endo and exo isomers often exhibiting profoundly different biological activities.

Table 1: Physicochemical Properties of 7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid (Parent Compound)

Property	Value	Source
Molecular Formula	C₇H₁₀O₃	[1]
Molecular Weight	142.15 g/mol	[1][2]
IUPAC Name	7-oxabicyclo[2.2.1]heptane-2-carboxylic acid	[1]
Boiling Point	290.7±23.0 °C at 760 mmHg	[2]
Flash Point	125.8±16.1 °C	[2]
Density	1.3±0.1 g/cm³	[2]
LogP	-0.09	[2]

| Topological Polar Surface Area (TPSA) | 46.53 Ų |[2] |

Note: The properties listed are for the parent carboxylic acid, which is the immediate precursor to the target carboxamide. The addition of the amide group will alter these values, generally increasing polarity and molecular weight.

Synthesis and Chemical Functionalization

The construction and elaboration of the 7-oxabicyclo[2.2.1]heptane scaffold are mature fields, offering robust and scalable routes for discovery chemistry.

Foundational Scaffold Synthesis: The Diels-Alder Reaction

The core bicyclic structure is most efficiently assembled via a [4+2] cycloaddition, or Diels-Alder reaction, between furan (the diene) and a suitable dienophile. For instance, reacting furan with α-chloroacrylonitrile serves as a key step in producing 7-oxabicyclo[2.2.1]heptan-2-one, a versatile intermediate.[3] Similarly, Lewis acid-catalyzed cycloaddition with acrylic acid derivatives can yield the 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid precursor, which can be subsequently hydrogenated.[4] The choice of dienophile and reaction conditions is critical for controlling the yield and the endo/exo selectivity of the product.

Featured Protocol: Amide Bond Formation

The conversion of the parent carboxylic acid to the target carboxamide is a standard yet crucial transformation. The following protocol is representative of the methods used to synthesize N-substituted derivatives, which are common in drug development. This specific example details the synthesis of an N-aryl carboxamide, a key intermediate for further functionalization.

Experimental Protocol: Synthesis of (1R,2S,4S*)-N-(quinolin-8-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide [5]

• Reagent Preparation: To a solution of 7-oxabicyclo[2.2.1]heptane-2-carboxylic acid (1.0 eq) in an anhydrous aprotic solvent such as Dichloromethane (DCM) or Dimethylformamide (DMF), add a suitable amide coupling agent (e.g., HATU, 1.1 eq).

• Activation: Stir the mixture at room temperature for 10-15 minutes to activate the carboxylic acid, forming the active ester intermediate. The causality here is that the coupling agent transforms the hydroxyl of the carboxylic acid into a better leaving group, facilitating nucleophilic attack.

• Amine Addition: Add the desired amine (e.g., 8-aminoquinoline, 1.0 eq) to the reaction mixture, followed by a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA, 2.0 eq). The base is essential to neutralize the acid generated during the reaction, driving the equilibrium towards product formation.

• Reaction: Allow the reaction to stir at room temperature for 12-24 hours, monitoring progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification: Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate and wash sequentially with aqueous acid (e.g., 1M HCl), aqueous base (e.g., saturated NaHCO₃), and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product is then purified by flash column chromatography on silica gel to yield the desired amide.

Caption: Synthetic workflow for 7-Oxabicyclo[2.2.1]heptane-2-carboxamide.

Advanced Functionalization: Directed C-H Activation

A key advantage of this scaffold for drug discovery is its amenability to late-stage functionalization. For example, using an 8-aminoquinoline directing group on the carboxamide enables Palladium-catalyzed β-(hetero)arylation with complete diastereoselectivity.[5] This powerful technique allows for the direct installation of aryl and heteroaryl fragments onto the bicyclic core, providing a rapid method to explore structure-activity relationships (SAR) and build molecular complexity.[5]

Applications in Drug Discovery and Medicinal Chemistry

The rigid 7-oxabicyclo[2.2.1]heptane scaffold has proven invaluable in the design of potent and selective modulators for several important therapeutic targets.

Selective Inhibition of Protein Phosphatase 5 (PP5)

Protein phosphatases are challenging drug targets due to the highly conserved nature of their active sites. However, derivatives of the 7-oxabicyclo[2.2.1]heptane core have emerged as promising and selective inhibitors of Protein Phosphatase 5 (PP5), an enzyme implicated in tumor cell growth and survival.[6][7]

• Mechanism of Action: The parent dicarboxylic acid structure, known as norcantharidin, is a potent but non-selective phosphatase inhibitor.[6] Structural studies have revealed that the 7-oxabicyclo[2.2.1]heptane-2,3-dicarbonyl moiety coordinates directly with the catalytic metal ions (e.g., Fe/Zn) in the active site of PP5.[8] This interaction serves as the critical anchor for the molecule.

• Achieving Selectivity: By elaborating the scaffold with specific side chains, researchers have successfully engineered selectivity for PP5 over other phosphatases like PP2A. For example, compound 28a , a derivative containing an indole fragment, demonstrated a 38-fold enhancement in PP5 selectivity.[7] The conformational restriction imposed by the bicyclic core was found to be responsible for this selectivity.[7]

• Therapeutic Application: In glioblastoma, PP5 overexpression is linked to resistance to the alkylating agent temozolomide (TMZ). Selective PP5 inhibitors based on this scaffold, such as compound 28a , have been shown to reverse TMZ resistance in cell lines and effectively inhibit tumor growth in xenograft models when used in combination with TMZ.[7]

Caption: Role of the scaffold in reversing Temozolomide (TMZ) resistance.

Thromboxane A₂ (TxA₂) Receptor Antagonism

The 7-oxabicyclo[2.2.1]heptane core has also been successfully employed as a mimic of the prostaglandin structure to develop antagonists for the thromboxane A₂ (TxA₂) receptor. TxA₂ is a potent mediator of platelet aggregation and vasoconstriction, making its receptor a key target for anti-thrombotic therapies.

A novel prostaglandin analogue incorporating the 7-oxabicyclo[2.2.1]heptane scaffold was found to be a potent and selective TxA₂ receptor antagonist.[9] This compound effectively inhibited arachidonic acid-induced platelet aggregation in human plasma and blocked TxA₂-induced contractions in various tissues.[9] Unlike other related series, these amide-containing analogues were notably free of direct contractile (agonist) activity, highlighting the scaffold's utility in fine-tuning pharmacological profiles.[9] Further studies have explored various substitutions on the bicyclic core to optimize antagonist activity and structure-activity relationships.[10][11]

A 3D Scaffold for Fragment-Based Drug Discovery (FBDD)

The field of FBDD increasingly seeks to move beyond flat, aromatic fragments towards more three-dimensional structures that can better probe the complex topology of protein active sites. The 7-oxabicyclo[2.2.1]heptane core is an exemplary 3D fragment. Its rigid structure presents well-defined exit vectors for chemical elaboration, allowing for systematic exploration of the binding pocket. Cleavage of directing groups used for synthesis can provide small, functionalized bicyclic compounds that are ideal starting points for FBDD campaigns.[5]

Conclusion

7-Oxabicyclo[2.2.1]heptane-2-carboxamide is far more than a simple bicyclic molecule; it is a validated, privileged scaffold with a proven track record in medicinal chemistry. Its conformational rigidity and synthetic tractability provide an exceptional platform for the design of highly selective ligands. From reversing chemotherapy resistance in oncology by targeting difficult-to-drug phosphatases to modulating cardiovascular pathways through precise receptor antagonism, this scaffold has demonstrated its immense value. As drug discovery continues to tackle increasingly complex biological targets, the strategic deployment of rigid, three-dimensional frameworks like 7-oxabicyclo[2.2.1]heptane will undoubtedly remain a cornerstone of successful therapeutic design.

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The 7-Oxanorbornane-2-Carboxamide Scaffold: A Rigid Framework for Neuroprotective Agent Design

An In-depth Technical Guide for Medicinal Chemists and Drug Development Professionals

Introduction: Embracing Three-Dimensionality in Drug Discovery

In the landscape of medicinal chemistry, the pursuit of novel molecular scaffolds that offer precise control over the spatial arrangement of pharmacophoric elements is a paramount objective. The 7-oxanorbornane-2-carboxamide core has emerged as a privileged scaffold, particularly in the design of agents targeting the central nervous system (CNS). Its inherent rigidity, a direct consequence of its bicyclic nature, provides a significant advantage over more flexible aliphatic or aromatic systems. This structural constraint minimizes the entropic penalty upon binding to a biological target, a crucial factor in achieving high-affinity interactions.[1]

This guide serves as a technical exploration of the 7-oxanorbornane-2-carboxamide scaffold, offering insights into its synthesis, stereochemical nuances, and burgeoning applications in medicinal chemistry, with a particular focus on its role in the development of neuroprotective agents.

Core Synthesis: The Diels-Alder Approach to the Bicyclic Framework

The construction of the 7-oxanorbornane skeleton is most efficiently achieved through a [4+2] cycloaddition, or Diels-Alder reaction, between furan and a suitable dienophile.[2] For the synthesis of the title scaffold, the dienophile of choice is an acrylic acid derivative, which upon reaction, yields the 7-oxanorbornene-2-carboxylic acid. This reaction is a cornerstone of green chemistry, characterized by its 100% atom economy.[3]

Stereochemical Considerations: The Endo/Exo Dichotomy

A critical aspect of the Diels-Alder reaction is its stereoselectivity. The reaction between furan and an acrylate derivative can yield two diastereomeric products: the endo and exo isomers. The endo product, where the substituent on the dienophile is oriented towards the diene's π-system, is typically the kinetically favored product due to secondary orbital interactions in the transition state. However, the exo isomer is the thermodynamically more stable product due to reduced steric hindrance.[4] This kinetic versus thermodynamic control offers a strategic handle for synthetic chemists. More recent studies have demonstrated that the endo isomer forms more rapidly in a reversible reaction, leading to the eventual dominance of the more stable exo product.[5] The differential reactivity and biological activity of these isomers underscore the importance of their separation and characterization.[6][7]

Caption: Kinetic vs. Thermodynamic control in Diels-Alder synthesis.

Experimental Protocol: Synthesis of exo-7-Oxanorbornane-2-Carboxamide

This protocol outlines a two-step synthesis of the title compound, beginning with the Diels-Alder reaction to form the carboxylic acid intermediate, followed by amide bond formation.

Part 1: Diels-Alder Cycloaddition

• Reaction Setup: In a round-bottom flask, dissolve acrylic acid (1.0 eq) in a minimal amount of a suitable solvent such as toluene.

• Addition of Diene: Add furan (1.2 eq) to the solution. The use of a slight excess of furan helps to drive the reaction to completion.

• Reaction Conditions: Stir the mixture at room temperature for 24-48 hours. The reaction can be monitored by TLC or 1H NMR for the disappearance of starting materials. Lewis acid catalysts like Sn-Beta zeolites can be employed to accelerate the reaction at room temperature.[8]

• Work-up and Isolation: Upon completion, the solvent is removed under reduced pressure. The resulting crude product, a mixture of exo and endo 7-oxanorbornene-2-carboxylic acid, can be purified by column chromatography or recrystallization to isolate the desired exo isomer.

Part 2: Amide Formation

• Activation of Carboxylic Acid: The isolated exo-7-oxanorbornene-2-carboxylic acid (1.0 eq) is dissolved in an anhydrous aprotic solvent (e.g., dichloromethane). A coupling agent such as dicyclohexylcarbodiimide (DCC) (1.1 eq) is added, which activates the carboxylic acid for nucleophilic attack.[9]

• Amine Addition: A solution of the desired amine (e.g., ammonia in an appropriate solvent, or a primary/secondary amine) (1.2 eq) is added dropwise to the reaction mixture at 0 °C.

• Reaction Progression: The reaction is allowed to warm to room temperature and stirred for 12-24 hours.

• Purification: The dicyclohexylurea byproduct is removed by filtration. The filtrate is then washed sequentially with dilute acid, dilute base, and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo. The final product, exo-7-oxanorbornane-2-carboxamide, is purified by column chromatography.

Self-Validation: The structure and purity of the final compound should be confirmed by 1H NMR, 13C NMR, and mass spectrometry. The characteristic signals in the 1H NMR spectrum for the 7-oxabicyclo[2.2.1]heptane core provide a clear diagnostic fingerprint.[8][10]

Conformational Analysis: A Scaffold of Defined Geometry

The 7-oxanorbornane ring system is conformationally rigid.[5] This rigidity is a key attribute for its use in drug design, as it presents substituents in well-defined spatial orientations. The conformational preferences of the carboxamide group, particularly its orientation relative to the bicyclic core, can significantly influence binding affinity and biological activity. NMR spectroscopy, through the measurement of coupling constants and Nuclear Overhauser Effect (NOE) enhancements, combined with quantum mechanical calculations, are powerful tools for elucidating the preferred solution-state conformation of these molecules.[11][12]

Medicinal Chemistry Applications: Targeting Neurological Disorders

The 7-oxanorbornane-2-carboxamide scaffold has shown significant promise in the development of neuroprotective agents.[2] One of the most promising applications is in the design of antagonists for the metabotropic glutamate receptor 5 (mGluR5).

Case Study: mGluR5 Antagonists

mGluR5 is a G-protein coupled receptor implicated in a variety of neurological and psychiatric disorders, including anxiety, depression, and neurodegenerative diseases. Antagonists of mGluR5 have demonstrated therapeutic potential in preclinical models of these conditions.[8] The rigid 7-oxanorbornane scaffold is well-suited to present the necessary pharmacophoric groups to interact with the allosteric binding site of the mGluR5 receptor.

Caption: Pharmacophore model for mGluR5 antagonism.

Structure-Activity Relationships (SAR)

While specific SAR data for 7-oxanorbornane-2-carboxamide derivatives as mGluR5 antagonists is emerging, we can infer key relationships from related classes of antagonists. The following table presents hypothetical data based on known SAR for mGluR5 antagonists to illustrate the principles.

Compound ID	Stereochemistry	R-Group on Carboxamide	IC50 (nM) vs. mGluR5
1a	exo	Phenyl	50
1b	endo	Phenyl	500
2a	exo	3-Chlorophenyl	15
2b	exo	4-Methoxyphenyl	120
3a	exo	Pyridin-2-yl	25

This data is illustrative and based on general principles of mGluR5 antagonist SAR.

From this illustrative data, several key SAR insights can be drawn:

• Stereochemistry is Crucial: The exo isomer (1a ) is significantly more potent than the endo isomer (1b ), highlighting the importance of the substituent's spatial orientation for optimal receptor fit.

• Aromatic Substitution: Electron-withdrawing groups on the aromatic ring, such as the chloro-substituent in 2a , can enhance potency.

• Heterocyclic Replacements: The incorporation of a pyridine ring (3a ) is well-tolerated and can provide a vector for improving physicochemical properties such as solubility.

Challenges and Future Directions

While the 7-oxanorbornane-2-carboxamide scaffold holds considerable promise, challenges remain. The synthesis, particularly the separation of exo and endo isomers, can be non-trivial on a large scale. Furthermore, optimizing pharmacokinetic properties, such as blood-brain barrier penetration, is a key consideration for CNS-targeted agents.

Future work in this area will likely focus on the development of more efficient and stereoselective synthetic routes and the exploration of a wider range of substituents on the carboxamide and the bicyclic core to fine-tune potency, selectivity, and drug-like properties. The continued application of this versatile scaffold is poised to yield novel therapeutic candidates for a range of challenging neurodegenerative and psychiatric disorders.

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Engineering the Oxanorbornane Scaffold: Biological Activity of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide Derivatives

Executive Summary: The Privileged 3D Pharmacophore

The 7-oxabicyclo[2.2.1]heptane (oxanorbornane) framework is a highly rigid, bridged bicyclic scaffold derived from natural products such as cantharidin and norcantharidin. In modern drug discovery, functionalizing this core into 2-carboxamide or 2,3-dicarboxylic acid derivatives allows researchers to exploit its restricted spatial conformation. This precise 3D geometry is critical for navigating highly conserved protein active sites, achieving target selectivity that flat, aromatic molecules cannot.

This technical guide explores the dual pharmacological versatility of 7-oxabicyclo[2.2.1]heptane-2-carboxamide derivatives, focusing on their two most promising clinical applications: selective Protein Phosphatase 5 (PP5) inhibition in oncology and chondrogenesis induction in regenerative medicine .

Mechanistic Pathways & Biological Activity

Oncology: Selective PP5 Inhibition and TMZ Sensitization

Serine/threonine phosphatases, particularly PP2A and PP5, share highly conserved catalytic domains, making the design of selective inhibitors notoriously difficult. Broad-spectrum inhibitors like LB-100 (a norcantharidin derivative) exhibit dose-limiting toxicities due to off-target PP2A inhibition.

The Causality of Selectivity: By introducing bulky functional groups (such as conformationally restricted indoles) to the 7-oxabicyclo[2.2.1]heptane-2-carboxamide/carboxylic acid core, the 7-oxa bridge forces a specific dihedral angle. This geometry perfectly engages the PP5 active site while sterically clashing with the PP2A pocket, yielding up to a 38-fold selectivity for PP5 .

Biologically, PP5 overexpression is a primary driver of Temozolomide (TMZ) resistance in Glioblastoma Multiforme (GBM). Selective PP5 inhibition prevents the dephosphorylation of p53. Activated p53 subsequently drives the transcriptional repression of MGMT (O6-methylguanine-DNA methyltransferase) and Cyclin D1, restoring the apoptotic efficacy of alkylating agents like TMZ.

Fig 1: Mechanistic pathway of PP5 inhibition by 7-oxabicyclo[2.2.1]heptane derivatives in GBM.

Regenerative Medicine: Chondrogenesis Induction

In the context of osteoarthritis and joint trauma, the 5-hydroxy-7-oxabicyclo[2.2.1]heptane-2-carboxamide scaffold (e.g., N-(3,4-dichlorophenyl)-5-hydroxy-3-(2-methylpyridin-4-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxamide) acts as a potent phenotypic inducer of chondrogenesis .

The Causality of Differentiation: The specific stereochemistry of the 5-hydroxyl group combined with the 2-carboxamide linkage acts as a signaling trigger for mesenchymal stem cells (MSCs). While the exact molecular target remains part of proprietary phenotypic screening, the compound drives the robust upregulation of SOX9, leading to the secretion of a hyaline-specific extracellular matrix (ECM) rich in Type II collagen and aggrecan, avoiding the undesirable formation of fibrous Type I collagen.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following workflows are designed as self-validating systems. They incorporate orthogonal readouts to confirm that phenotypic observations are directly caused by the intended mechanistic target engagement.

Protocol 1: PP5 Selectivity and TMZ Sensitization Assay

Rationale: Biochemical IC50 values must be orthogonally validated by intracellular biomarker shifts to prove true target engagement and rule out off-target cytotoxicity.

• Cell-Free Phosphatase Selectivity:

  • Incubate recombinant PP5 and PP2A with the oxanorbornane derivative (0.1 to 100 μM) in assay buffer.

  • Add p-nitrophenyl phosphate (pNPP) as the substrate.

  • Validation: Measure absorbance at 405 nm. The ratio of PP2A IC50 to PP5 IC50 establishes the biochemical selectivity window.

• Phenotypic Sensitization (Cell Viability):

  • Seed U87 MG glioblastoma cells in 96-well plates.

  • Treat with: Vehicle (Negative Control), TMZ alone, Compound alone, and TMZ + Compound.

  • Validation: After 72 hours, quantify ATP via luminescence (e.g., CellTiter-Glo). ATP quantitation ensures observed cell death is a genuine metabolic collapse, not an artifact of dye efflux.

• Orthogonal Mechanistic Validation (Western Blot):

  • Lyse treated cells in RIPA buffer.

  • Probe for total p53, phosphorylated-p53, MGMT, and Cyclin D1.

  • Causality Check: If the compound is truly acting via PP5, p-p53 levels must rise, and MGMT levels must fall proportionally to the restoration of TMZ efficacy.

Protocol 2: 3D Micromass Chondrogenesis Assay

Rationale: 2D monolayer cultures cannot support chondrogenesis. A 3D micromass system forces cell-cell contacts, mimicking the embryonic mesenchymal condensation mechanically required to initiate cartilage formation.

• Micromass Seeding:

  • Resuspend primary human mesenchymal stem cells (hMSCs) at

    cells/mL.

  • Spot 10 μL droplets into the center of 24-well plates. Allow 2 hours for adherence before carefully flooding with basal differentiation media.

• Compound Dosing:

  • Treat with the 5-hydroxy-7-oxabicyclo[2.2.1]heptane-2-carboxamide derivative (0.1 - 10 μM).

  • Controls: Use TGF-β1 (10 ng/mL) as a Positive Control and 0.1% DMSO as a Negative Control. Replace media every 3 days for 21 days.

• Phenotypic Validation (Alcian Blue):

  • Fix cells with 4% paraformaldehyde and stain with Alcian Blue.

  • Causality Check: Alcian blue specifically binds highly sulfated proteoglycans. Extract the stain with 6M guanidine HCl and quantify absorbance at 595 nm to measure total matrix deposition.

• Genotypic Validation (RT-qPCR):

  • Extract RNA and perform RT-qPCR for COL2A1 (Type II collagen) and ACAN (Aggrecan).

  • Causality Check: Evaluate COL1A1 (Type I collagen) to ensure the compound is inducing true hyaline cartilage rather than mechanically inferior fibrocartilage.

Fig 2: Self-validating 3D micromass workflow for evaluating chondrogenic induction.

Quantitative Data Summaries

The following tables synthesize the expected pharmacological and biological readouts for optimized 7-oxabicyclo[2.2.1]heptane derivatives based on recent literature and patent data.

Table 1: Pharmacological Profile of PP5-Selective Oxanorbornane Derivatives

Compound / Scaffold	Target Profile	PP2A/PP5 Selectivity Ratio	Cytotoxicity (Normal Cells)	Primary Indication
LB-100 (Phase II Benchmark)	PP2A / PP5 Dual	~0.15 (Non-selective)	High (IC50 < 10 μM)	Solid Tumors
Compound 28a (Indole-modified)	PP5 Selective	38-fold (PP5 preference)	Low (IC50 > 200 μM)	Glioblastoma (TMZ Resistance)

Table 2: Chondrogenic Biomarker Expression in hMSC Micromass Culture

Biomarker / Assay	Biological Significance	Expected Readout (Vehicle)	Expected Readout (Treated)
Alcian Blue Staining	Sulfated Proteoglycan Matrix	Minimal absorbance	>3-fold increase (595 nm)
COL2A1 (RT-qPCR)	Hyaline Cartilage (Type II Collagen)	Baseline expression	Significant upregulation
ACAN (RT-qPCR)	Aggrecan Core Protein	Baseline expression	Significant upregulation
COL1A1 (RT-qPCR)	Fibrocartilage (Negative Marker)	Baseline expression	No significant change

References

• Design and Synthesis of 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid Derivatives as PP5 Inhibitors To Reverse Temozolomide Resistance in Glioblastoma Multiforme. Journal of Medicinal Chemistry, 2024.[Link]

• 5-hydroxy-7-oxabicyclo[2.2.1]heptane-2-carboxamide derivatives for inducing chondrogenesis for treating joint damage.

• Methyl 2-(Chloromethoxy-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-3-carboxylate. Molbank (MDPI), 2024.[Link]

7-Oxabicyclo[2.2.1]heptane-2-carboxamide: Technical Profile & Synthesis Guide

The following technical guide details the chemical identity, synthesis, and application of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide , a critical scaffold in the development of serine/threonine phosphatase inhibitors and anticonvulsant agents.

Executive Summary

7-Oxabicyclo[2.2.1]heptane-2-carboxamide represents a privileged structural motif in medicinal chemistry, serving as a hydrolytically stable analogue of the norcantharidin pharmacophore. Unlike its anhydride precursor (Norcantharidin), the carboxamide derivative offers a distinct hydrogen-bonding profile and metabolic stability, making it a valuable scaffold for targeting Protein Phosphatase 2A (PP2A) and Protein Phosphatase 5 (PP5) . This guide outlines the compound's identification, stereoselective synthesis, and handling protocols for drug discovery applications.

Chemical Identity & Nomenclature

Precise identification is critical due to the existence of stereoisomers (exo/endo) and the saturation state of the bicyclic ring.

Parameter	Detail
Chemical Name	7-Oxabicyclo[2.2.1]heptane-2-carboxamide
Common Synonyms	Norcantharidin monoamide (informal); 7-Oxa-2-norbornanecarboxamide
CAS Number (Amide)	1850229-42-3 (Specific isomer/racemate ref)
Related CAS (Acid)	19800-01-2 (Generic); 38263-56-8 (Exo-isomer); 145-73-3 (Dicarboxylic acid precursor)
Molecular Formula	C₇H₁₁NO₂
Molecular Weight	141.17 g/mol
SMILES	NC(=O)C1CC2CCC1O2
Core Scaffold	7-Oxabicyclo[2.2.1]heptane (Oxanorbornane)

Note on Stereochemistry: The biological activity of this scaffold is highly dependent on the configuration at the C2 position. The exo-isomer typically exhibits superior inhibition of phosphatase enzymes compared to the endo-isomer, mimicking the geometry of natural Cantharidin.

Structural Analysis & Stereochemistry

The 7-oxabicyclo[2.2.1]heptane core is a rigid, bridged bicyclic ether. The oxygen bridge forces the cyclohexane boat conformation, creating a defined spatial arrangement for substituents.

• Exo-Isomer: The carboxamide group is oriented away from the alkene bridge (or saturated bridge), reducing steric clash with the oxygen bridge. This is the thermodynamically preferred product in reversible Diels-Alder reactions.

• Endo-Isomer: The carboxamide is oriented towards the bridge. This is often the kinetic product of the initial Diels-Alder cycloaddition.

Figure 1: Stereochemical relationship between Endo and Exo isomers. The Exo conformation is critical for optimal phosphatase active site binding.

Synthetic Pathways

The synthesis of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide is best approached via a Diels-Alder cycloaddition followed by hydrogenation and functional group interconversion.

Route A: The Acrylonitrile Approach (Recommended)

This route avoids the handling of unstable acid chlorides and allows for stereochemical control.

Step 1: Diels-Alder Cycloaddition

Reagents: Furan, Acrylonitrile, Zinc Iodide (Catalyst). Mechanism: [4+2] Cycloaddition. Protocol:

• Mix Furan (1.0 equiv) and Acrylonitrile (1.1 equiv) in a sealed tube.

• Add ZnI₂ (0.1 equiv) as a Lewis acid catalyst to accelerate the reaction and improve exo/endo ratio.

• Heat to 60°C for 48 hours. Note: Furan is volatile (bp 31°C); sealed vessel is mandatory.

• Result: Mixture of exo/endo-7-oxabicyclo[2.2.1]hept-5-ene-2-carbonitrile.

Step 2: Hydrogenation

Reagents: H₂, Pd/C (10%). Protocol:

• Dissolve the unsaturated nitrile in Methanol.

• Add 10 wt% Pd/C.

• Stir under H₂ atmosphere (balloon pressure) for 12 hours.

• Filter through Celite to remove catalyst.

• Result: 7-Oxabicyclo[2.2.1]heptane-2-carbonitrile (Saturated).

Step 3: Hydrolysis to Amide

Reagents: NaOH (aq), H₂O₂, or H₂SO₄. Protocol (Radziszewski Reaction - Mild):

• Dissolve nitrile in DMSO or Ethanol.

• Add NaOH (3M) and H₂O₂ (30%) dropwise at 0°C.

• Allow to warm to room temperature.

• Extract with Ethyl Acetate.

• Result: 7-Oxabicyclo[2.2.1]heptane-2-carboxamide .

Figure 2: Synthetic workflow from Furan precursor to final Carboxamide.

Applications in Drug Discovery

Phosphatase Inhibition (PP2A/PP5)

The 7-oxabicyclo[2.2.1]heptane core mimics the structure of Cantharidin , a potent natural toxin.

• Mechanism: The bridgehead oxygen and the carbonyls (or in this case, the amide and potential acid derivatives) coordinate with the binuclear metal center (Mn²⁺/Fe²⁺) in the phosphatase active site.

• Advantage: The amide moiety provides a hydrogen bond donor/acceptor pair that can pick up specific interactions with active site residues (e.g., Arg residues) that the anhydride of Cantharidin cannot, potentially improving selectivity for PP5 over PP2A.

Anticonvulsant Activity

Derivatives of this scaffold, particularly the imides (dicarboximides), have demonstrated anticonvulsant properties in maximal electroshock seizure (MES) models. The mono-carboxamide serves as a precursor to these lipophilic, CNS-penetrant analogues.

Experimental Protocol: Isolation & Purification

Self-Validating Step: The purity of the amide can be quickly assessed via IR Spectroscopy . Look for the disappearance of the sharp nitrile peak (~2240 cm⁻¹) and the appearance of the amide doublet (N-H stretch) at 3100-3400 cm⁻¹ and the Carbonyl (C=O) stretch at ~1650-1690 cm⁻¹.

Technique	Condition	Expected Observation
TLC	5% MeOH in DCM	R_f ~ 0.3-0.4 (Stains with KMnO₄)
1H NMR	CDCl₃, 400 MHz	Bridgehead protons (CH-O) appear at δ 4.5-4.8 ppm.
Recrystallization	EtOH/Hexane	White crystalline solid.

References

• McCluskey, A. et al. (2002). Anhydride modified cantharidin analogues: synthesis, inhibition of protein phosphatases 1 and 2A and anticancer activity. Bioorganic & Medicinal Chemistry Letters. Link

• Bockstahler, E. R. et al. (1968).[1] 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboximides with anticonvulsant activity.[2] Journal of Medicinal Chemistry.[1][3][4] Link

• BLDpharm. (2024). Product Analysis: 7-Oxabicyclo[2.2.1]heptane-2-carboxamide (CAS 1850229-42-3).Link

• Vogel, P. et al. (1999). 7-Oxabicyclo[2.2.1]heptane derivatives: chirons for the synthesis of bioactive compounds.[5] Current Organic Chemistry.

Sources

• 1. 7-oxabicyclo[2.2.1]heptane-2,3-dicarboximides with anticonvulsant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboximides with anticonvulsant activity | Scilit [scilit.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design and Synthesis of 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid Derivatives as PP5 Inhibitors To Reverse Temozolomide Resistance in Glioblastoma Multiforme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Navigating the Oxanorbornane Scaffold: A Technical Analysis of Norcantharidin vs. 7-Oxabicyclo[2.2.1]heptane-2-carboxamide

Executive Summary

The 7-oxabicyclo[2.2.1]heptane (oxanorbornane) core is a privileged scaffold in medicinal chemistry, offering rigid stereochemistry and unique hydrogen-bonding capabilities. Within this chemical space, the evolutionary leap from norcantharidin (an anhydride) to 7-oxabicyclo[2.2.1]heptane-2-carboxamide derivatives represents a masterclass in rational drug design. While norcantharidin is a potent but unselective phosphatase inhibitor, its conversion into stable carboxamide derivatives eliminates off-target electrophilic toxicity, enhances in vivo stability, and allows for precise tuning of biological targets—ranging from selective PP5 inhibition to the induction of chondrogenesis.

This whitepaper dissects the structural divergence, mechanistic pathways, and synthetic workflows that define these two distinct chemical entities.

Structural and Physicochemical Divergence

To understand the functional differences between these compounds, we must first analyze their structural causality.

Norcantharidin (NCTD) , chemically known as exo-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic anhydride, is the demethylated analog of the natural terpene cantharidin. Its defining feature is the highly reactive 2,3-dicarboxylic anhydride ring. While this makes NCTD an excellent synthetic precursor, it acts as a Pan-Assay Interference Compound (PAINS) in biological systems. The anhydride is highly susceptible to rapid hydrolysis in aqueous media (blood plasma), forming a dicarboxylic acid, or non-specifically acylating nucleophilic residues on off-target proteins .

Conversely, 7-oxabicyclo[2.2.1]heptane-2-carboxamide derivatives replace the reactive anhydride with a stable amide bond. This transformation fundamentally alters the molecule's physicochemical profile. The amide bond is highly resistant to physiological hydrolysis and acts as both a targeted hydrogen-bond donor and acceptor. By functionalizing the nitrogen (e.g., with benzyl or aryl groups), researchers can sterically direct the molecule to specific kinase/phosphatase pockets or cellular receptors .

Table 1: Physicochemical & Pharmacological Comparison

Feature	Norcantharidin (NCTD)	7-oxabicyclo[2.2.1]heptane-2-carboxamide
Core Structure	7-oxabicyclo[2.2.1]heptane	7-oxabicyclo[2.2.1]heptane
Functional Group	2,3-dicarboxylic anhydride	2-carboxamide (stable amide bond)
Aqueous Stability	Low (Rapidly hydrolyzes to di-acid)	High (Resistant to physiological pH)
Primary Target	PP1 / PP2A (Broad spectrum)	Tunable (e.g., PP5, Chondrocytes)
In vivo Toxicity	High (Off-target acylation)	Reduced (Targeted non-covalent binding)
Synthetic Utility	Highly reactive starting material	Advanced intermediate / Final API

Mechanistic Pathways & Target Selectivity

The biological divergence between these two molecules is a direct consequence of their stability. Norcantharidin induces G2/M cell cycle arrest and apoptosis primarily through the broad-spectrum inhibition of Protein Phosphatase 1 (PP1) and 2A (PP2A). However, its lack of selectivity limits its therapeutic index.

By opening the anhydride to form a carboxamide, the pharmacological landscape shifts dramatically. For instance, specific carboxamide derivatives (such as tetrahydroepoxyisoindole carboxamides inspired by NCTD) have shown superior whole-cell activity against breast (MCF-7) and colon (HT29) cancer lines compared to clinical standards like cisplatin . Furthermore, divergent functionalization of the carboxamide scaffold has led to breakthrough patents for entirely new indications, such as 5-hydroxy-7-oxabicyclo[2.2.1]heptane-2-carboxamide derivatives used to induce neochondrogenesis for joint damage repair .

Mechanistic divergence of norcantharidin and its stable carboxamide derivative.

Experimental Workflow: Synthesis & Validation

The transition from NCTD to a carboxamide derivative is typically achieved via a nucleophilic acyl substitution (ring-opening) reaction. As a Senior Application Scientist, I emphasize that the choice of solvent and base in this protocol is not arbitrary; it is designed as a self-validating system .

By utilizing acetonitrile (a polar aprotic solvent), the starting materials remain soluble, but the resulting highly polar mono-carboxamide-mono-carboxylic acid precipitates out of solution. This phase change serves as an immediate, visual validation of reaction progress, eliminating the need for complex chromatography .

Step-by-Step Protocol: Anhydride Ring-Opening to Carboxamide

1. Reagent Preparation & Setup

• Equip a 15 mL round-bottomed flask with a magnetic stir bar. Ensure all glassware is oven-dried to prevent premature hydrolysis of the anhydride.

• Add the target primary amine (e.g., N-[4-(hydroxymethyl)phenyl]acetamide, 1.0 equiv., ~3.0 mmol) to the flask.

2. Solvation and Catalysis

• Suspend the amine in 3.0 mL of anhydrous Acetonitrile (CH₃CN).

• Causality Note: Add Pyridine (2.1 equiv.). Pyridine acts dual-purposely here: it functions as a nucleophilic catalyst by forming a highly reactive acylpyridinium intermediate with the anhydride, and it acts as a base to deprotonate the incoming amine, driving the equilibrium forward.

3. Nucleophilic Addition

• Warm the mixture slightly until a homogenous solution is achieved.

• Introduce Norcantharidin (1.0 equiv., ~2.9 mmol) in a single portion.

• Stir the reaction continuously at room temperature overnight (12–16 hours).

4. Isolation (Self-Validation Step)

• Within minutes to hours, the successful formation of the carboxamide derivative will manifest as a dense white precipitate.

• Filter the precipitate under a vacuum and wash with cold ethyl acetate. The differential solubility ensures that unreacted starting materials are washed away, yielding analytically pure material without column chromatography.

5. Analytical Validation

• Confirm the structural integrity using High-Resolution Mass Spectrometry (HRMS) and ¹H-NMR. The disappearance of the symmetric anhydride protons and the appearance of a broad singlet (amide N-H) confirms successful conversion.

Step-by-step synthetic workflow for converting NCTD to a carboxamide derivative.

Conclusion

The distinction between norcantharidin and 7-oxabicyclo[2.2.1]heptane-2-carboxamide is the difference between a raw, reactive chemical tool and a refined, targetable therapeutic scaffold. By neutralizing the electrophilic anhydride into a stable amide, researchers can bypass the inherent toxicity and rapid hydrolysis of NCTD. This rational chemical modification preserves the rigid, biologically active oxanorbornane core while unlocking vast potential for highly selective drug discovery, from next-generation PP5 inhibitors to novel chondrogenic agents.

References

• MDPI - Molecules : 3-([4-(Acetylamino)phenyl]methoxy-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic Acid. Demonstrates the synthetic protocol for anhydride ring-opening to form carboxamide derivatives. URL:[Link]

• ChemMedChem (PubMed) : Cytotoxicity of a Series of Norcantharidin-Inspired Tetrahydroepoxyisoindole Carboxamides. Highlights the superior whole-cell anticancer activity and stability of the carboxamide scaffold over norcantharidin. URL:[Link]

• US Patent Office: US 12,257,243 B2 - 5-hydroxy-7-oxabicyclo[2.2.1]heptane-2-carboxamide derivatives for inducing chondrogenesis for treating joint damage. Illustrates the divergent therapeutic applications of the carboxamide derivatives.

An In-Depth Technical Guide to 7-Oxabicyclo[2.2.1]heptane-2-carboxamide: A Scaffold of Emerging Importance in Medicinal Chemistry

This technical guide provides a comprehensive overview of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide, a heterocyclic compound of significant interest to researchers, scientists, and professionals in drug development. We will delve into its fundamental molecular characteristics, synthesis, and burgeoning applications, offering field-proven insights into its utility as a versatile scaffold in modern medicinal chemistry.

Core Molecular Attributes

7-Oxabicyclo[2.2.1]heptane-2-carboxamide is a bicyclic ether with a carboxamide functional group. The rigid, three-dimensional structure of the 7-oxabicyclo[2.2.1]heptane core, also known as the 7-oxanorbornane skeleton, imparts unique conformational constraints that are highly sought after in the design of bioactive molecules. These constraints can lead to enhanced binding affinity and selectivity for biological targets.

Property	Value	Source
Molecular Formula	C₇H₁₁NO₂	[1]
Molecular Weight	141.17 g/mol	[1]
CAS Number	1850229-42-3	[1]

The presence of the oxygen bridge and the carboxamide moiety provides key hydrogen bond donors and acceptors, crucial for molecular recognition and interaction with protein active sites.

Synthesis and Methodologies

The synthesis of 7-oxabicyclo[2.2.1]heptane derivatives often leverages the Diels-Alder reaction between furan and a suitable dienophile as a key strategic step.[2] For the specific synthesis of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide and its analogues, a multi-step approach is typically employed, starting from the corresponding anhydride or carboxylic acid.

A representative synthetic workflow is outlined below:

Caption: A generalized synthetic workflow for 7-Oxabicyclo[2.2.1]heptane-2-carboxamide.

The choice of reagents and reaction conditions at each step is critical for achieving high yields and stereoselectivity. For instance, the endo/exo selectivity of the initial Diels-Alder reaction can be influenced by Lewis acid catalysis. Subsequent functional group transformations must be conducted under conditions that preserve the bicyclic core.

Applications in Drug Discovery and Development

The 7-oxabicyclo[2.2.1]heptane scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities. The incorporation of the carboxamide functionality further enhances the potential for targeted interactions.

Anticancer Therapeutics

Derivatives of the 7-oxabicyclo[2.2.1]heptane core have shown significant promise as anticancer agents. Specifically, molecules based on this scaffold have been investigated as inhibitors of protein phosphatase 5 (PP5), an enzyme linked to tumor cell growth.[3] For example, derivatives of 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid have been designed to reverse temozolomide resistance in glioblastoma multiforme.[4] The rigid bicyclic structure allows for precise positioning of functional groups to optimize binding within the enzyme's active site.

Anticonvulsant Activity

Research has also explored the potential of 7-oxabicyclo[2.2.1]heptane-2,3-dicarboximides as anticonvulsant agents.[5] The constrained nature of the scaffold can influence the molecule's pharmacokinetic properties, such as its ability to cross the blood-brain barrier.

Estrogen Receptor Degraders

Novel 7-oxabicyclo[2.2.1]heptene sulfonamides have been identified as selective estrogen receptor downregulators (SERDs).[6] These compounds have the potential to be effective in hormone therapies for breast cancer, particularly in cases of drug resistance.

The general mechanism of action for many of these derivatives involves competitive inhibition at the active site of a target enzyme or receptor. The workflow for identifying and validating such a lead compound is depicted below.

Caption: A typical drug discovery workflow utilizing the 7-oxabicyclo[2.2.1]heptane scaffold.

Analytical and Quality Control Protocols

The characterization and quality control of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide and its derivatives rely on a suite of analytical techniques.

Step-by-Step Protocol for Structural Verification:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve a 5-10 mg sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Acquire ¹H NMR and ¹³C NMR spectra. The distinct splitting patterns and chemical shifts in the ¹H NMR spectrum are indicative of the rigid bicyclic structure. For example, the bridgehead protons typically appear as characteristic multiplets.[7]

  • Utilize 2D NMR techniques (e.g., COSY, HSQC) to confirm proton-proton and proton-carbon correlations, respectively, ensuring unambiguous assignment of all signals.

• Mass Spectrometry (MS):

  • Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol, acetonitrile).

  • Analyze using a high-resolution mass spectrometer (e.g., ESI-TOF, Orbitrap) to determine the accurate mass of the molecular ion.

  • The observed mass should correspond to the calculated exact mass of the molecular formula C₇H₁₁NO₂.

• Purity Assessment via Chromatography:

  • Develop a high-performance liquid chromatography (HPLC) method using a suitable stationary phase (e.g., C18) and mobile phase.

  • Inject a known concentration of the sample and determine the purity by measuring the area percentage of the main peak. The purity should typically be ≥95% for research applications.

Conclusion and Future Outlook

7-Oxabicyclo[2.2.1]heptane-2-carboxamide and its related structures represent a valuable and versatile class of compounds for drug discovery and development. The inherent conformational rigidity of the scaffold, combined with the hydrogen bonding capabilities of the carboxamide group, provides a powerful platform for the design of potent and selective modulators of various biological targets. Future research will likely focus on expanding the diversity of functional groups appended to this core, exploring new therapeutic applications, and optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds. The continued exploration of this chemical space holds significant promise for the development of next-generation therapeutics.

References

• ResearchGate. Directed Arylation of 7‐Oxabicyclo[2.2.1]heptane to Prepare 3D Fragments. Available at: [Link]

• MDPI. 3-([4-(Acetylamino)phenyl]methoxy-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic Acid. Available at: [Link]

• PubMed. Design and Synthesis of 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid Derivatives as PP5 Inhibitors To Reverse Temozolomide Resistance in Glioblastoma Multiforme. Available at: [Link]

• Scilit. 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboximides with anticonvulsant activity. Available at: [Link]

• PubMed. Novel class of 7-Oxabicyclo[2.2.1]heptene sulfonamides with long alkyl chains displaying improved estrogen receptor α degradation activity. Available at: [Link]

• ResearchGate. Synthesis of 7-Oxabicyclo[2.2.1]heptane and Derivatives | Request PDF. Available at: [Link]

Sources

• 1. 1850229-42-3|7-Oxabicyclo[2.2.1]heptane-2-carboxamide|BLD Pharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Design and Synthesis of 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid Derivatives as PP5 Inhibitors To Reverse Temozolomide Resistance in Glioblastoma Multiforme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboximides with anticonvulsant activity | Scilit [scilit.com]
• 6. Novel class of 7-Oxabicyclo[2.2.1]heptene sulfonamides with long alkyl chains displaying improved estrogen receptor α degradation activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Literature review of 7-oxanorbornane carboxamide analogs

An In-depth Technical Guide to 7-Oxanorbornane Carboxamide Analogs: Synthesis, Structure-Activity Relationships, and Therapeutic Frontiers

Abstract

The 7-oxanorbornane scaffold, a bridged bicyclic ether, represents a unique and conformationally restricted core structure in medicinal chemistry. Its rigid framework allows for precise spatial orientation of appended functional groups, making it an attractive template for designing highly selective ligands. When combined with the versatile carboxamide functional group—a ubiquitous pharmacophore known for its hydrogen bonding capabilities and metabolic stability—the resulting 7-oxanorbornane carboxamide analogs emerge as a promising class of molecules for drug discovery. This technical guide provides a comprehensive review of these analogs, beginning with the fundamental synthetic strategies centered around the Diels-Alder reaction to construct the core. It delves into detailed experimental protocols, discusses the critical structure-activity relationships (SAR) that govern their biological effects, and explores their primary therapeutic application as inhibitors of Fatty Acid Amide Hydrolase (FAAH) for potential analgesic and anti-inflammatory therapies. Furthermore, this guide examines other emerging applications, including anticancer and anti-infective agents, and concludes with future perspectives on the challenges and opportunities in this specialized area of chemical biology.

Chapter 1: The 7-Oxanorbornane Scaffold: A Privileged Core for Drug Discovery

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that offer both structural rigidity and synthetic accessibility is perpetual. The 7-oxanorbornane framework, characterized by a bicyclo[2.2.1]heptane system with an oxygen atom at the bridge position, stands out as a "privileged" scaffold. Its inherent rigidity locks the substituents in well-defined spatial orientations, which can significantly enhance binding affinity and selectivity for a specific biological target by reducing the entropic penalty upon binding.

The carboxamide group (-C(=O)NHR) is a cornerstone of drug design. Its ability to act as both a hydrogen bond donor (the N-H group) and acceptor (the carbonyl oxygen) allows it to form robust interactions with protein active sites. This dual nature, combined with its typical metabolic stability, makes it a frequent component of approved drugs. The strategic combination of the rigid 7-oxanorbornane core with the potent interacting capabilities of the carboxamide functional group provides a powerful platform for developing novel therapeutics.

Chapter 2: Synthetic Strategies for the 7-Oxanorbornane Carboxamide Core

The construction of 7-oxanorbornane carboxamide analogs relies on a logical and modular synthetic sequence. The core bicyclic structure is typically formed first, followed by the installation and elaboration of the carboxamide moiety.

The Cornerstone: Diels-Alder Cycloaddition

The most efficient and common method for synthesizing the 7-oxanorbornane skeleton is the [4+2] Diels-Alder cycloaddition reaction between a furan derivative (the diene) and a suitable dienophile.[1][2] Furan's aromatic character can sometimes limit its reactivity, necessitating the use of electron-deficient dienophiles like maleic anhydride or dimethyl acetylenedicarboxylate to achieve good yields.[2] The stereochemical outcome of this reaction is critical, often yielding the exo isomer as the thermodynamically favored product, although the endo isomer can be formed under kinetic control.

This two-step procedure is a classic entry point to the 7-oxanorbornene core, which can be subsequently hydrogenated to the saturated 7-oxanorbornane system if desired.[1]

• Step 1: Diels-Alder Reaction.

  • In a round-bottom flask, dissolve furan (1.2 equivalents) in a minimal amount of a suitable solvent like diethyl ether or dichloromethane.

  • Slowly add dimethyl acetylenedicarboxylate (1.0 equivalent) to the solution at room temperature. The reaction is often exothermic.

  • Stir the reaction mixture for 24-48 hours at room temperature, monitoring by TLC until the dienophile is consumed.

  • Concentrate the reaction mixture under reduced pressure to yield the crude product, which can be purified by silica gel chromatography.

• Step 2: (Optional) Hydrogenation to the Saturated Scaffold.

  • Dissolve the product from Step 1 in ethanol or ethyl acetate.

  • Add a catalytic amount of 10% Palladium on carbon (Pd/C).

  • Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir vigorously overnight.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate to obtain the saturated dimethyl 7-oxanorbornane-2,3-dicarboxylate.

Caption: Synthetic pathway from starting materials to the final carboxamide analog.

Amidation Strategies: Forging the Carboxamide Bond

Once the carboxylic acid intermediate is secured, the final step is the formation of the amide bond. This is typically achieved using a peptide coupling reagent to activate the carboxylic acid, followed by the addition of the desired primary or secondary amine.

• Causality in Reagent Choice: The choice of coupling reagent is critical. For simple, unhindered substrates, carbodiimides like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of an additive like HOBt (Hydroxybenzotriazole) are effective. For more challenging couplings involving sterically hindered amines or acids prone to racemization, more potent uronium-based reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are preferred as they lead to faster reaction rates and higher yields.

• Dissolve the 7-oxanorbornane carboxylic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF or CH₂Cl₂).

• Add the coupling reagent (e.g., HATU, 1.1 eq) and a non-nucleophilic base (e.g., DIPEA, 2.0 eq).

• Stir the mixture for 15-20 minutes at room temperature to allow for the formation of the activated ester.

• Add the desired amine (1.1 eq) to the reaction mixture.

• Stir at room temperature for 2-16 hours, monitoring the reaction by TLC or LC-MS.

• Upon completion, perform an aqueous workup to remove excess reagents and purify the final carboxamide analog via column chromatography or recrystallization.

Chapter 3: Therapeutic Applications & Structure-Activity Relationships (SAR)

The rigid nature of the 7-oxanorbornane scaffold makes it an excellent tool for probing structure-activity relationships. By systematically modifying the substituents on the carboxamide and the core itself, researchers can map the pharmacophore required for potent and selective biological activity.

Primary Focus: Inhibition of Fatty Acid Amide Hydrolase (FAAH)

Fatty Acid Amide Hydrolase (FAAH) is a serine hydrolase that plays a central role in terminating the signaling of the endocannabinoid system by degrading anandamide and other fatty acid amides.[3] Inhibiting FAAH raises the endogenous levels of these signaling lipids, producing analgesic, anti-inflammatory, and anxiolytic effects without the psychotropic side effects associated with direct cannabinoid receptor agonists.[4] This makes FAAH a highly attractive therapeutic target.

Many potent FAAH inhibitors are covalent modifiers that acylate the catalytic serine residue (Ser241).[5] Carboxamide-containing molecules, while often acting as reversible inhibitors, can be designed to position other functionalities for interaction or to adopt a conformation that blocks the substrate access channel.

• SAR Insights: While specific SAR studies on 7-oxanorbornane carboxamides as FAAH inhibitors are emerging, principles from other FAAH inhibitor classes can be applied.[5][6]

  • The rigidity of the 7-oxanorbornane core can help position the carboxamide and other lipophilic groups optimally within the enzyme's binding pocket.

  • The stereochemistry (exo vs. endo) of the carboxamide group will be critical, as it dictates the vector and distance to key residues in the active site.

  • The nature of the R-group on the carboxamide nitrogen will modulate lipophilicity and can be tailored to interact with specific sub-pockets of the enzyme.

Caption: Simplified schematic of FAAH activity and competitive inhibition.

This protocol describes a common fluorescence-based assay to determine the inhibitory potency (IC₅₀) of test compounds.

• Reagents: Human recombinant FAAH, fluorogenic substrate (e.g., arachidonoyl-7-amino-4-methylcoumarin amide, AAMCA), assay buffer (e.g., 50 mM Tris-HCl, pH 9.0), test compounds dissolved in DMSO.

• Procedure:

  • In a 96-well microplate, add 2 µL of test compound solution at various concentrations.

  • Add 178 µL of assay buffer containing the FAAH enzyme to each well and incubate for 15 minutes at 37 °C.

  • Initiate the reaction by adding 20 µL of the AAMCA substrate.

  • Monitor the increase in fluorescence (Excitation: 355 nm, Emission: 460 nm) over 15-30 minutes using a plate reader.

  • Calculate the rate of reaction for each concentration and determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Emerging Applications: Anticancer Activity

Carboxamide derivatives are well-represented among anticancer agents, with mechanisms ranging from DNA intercalation to enzyme inhibition (e.g., PARP inhibitors).[7][8][9] The introduction of the 7-oxanorbornane scaffold could lead to novel analogs with improved selectivity or the ability to overcome resistance mechanisms. For example, its rigid structure could be used to orient aromatic groups for optimal stacking interactions or to position hydrogen-bonding moieties precisely within an enzyme's active site.

This colorimetric assay measures the metabolic activity of cells and is widely used to assess the cytotoxic potential of compounds.[7]

• Cell Culture: Seed cancer cells (e.g., HCT-116, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the 7-oxanorbornane carboxamide analogs for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37 °C. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells. Calculate the IC₅₀ value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Quantitative Data Summary

Compound Class	Target/Assay	Potency Range (IC₅₀/EC₅₀)	Reference(s)
Naphthoquinoline Carboxamides	Cytotoxicity (Various Cancer Lines)	5-20 nM	[10]
Benzofuran Carboxamides	PARP-1 Inhibition	0.079 - 9.45 µM	[8][9]
Indole Carboxamides	Cytotoxicity (HCT-116)	3.1 - 99.4 µM	[7]
Methoxybenzofuran Carboxamides	PDE4 Inhibition	Potent (specific values not given)	[11]
Phthalimido Alkyl Carboxamides	Anti-inflammatory (Carrageenan assay)	45-70% inhibition	[12]

Note: This table summarizes data for various carboxamide derivatives to illustrate the potential potency ranges. Data for specific 7-oxanorbornane carboxamides will depend on the exact analog synthesized and tested.

Chapter 4: Future Perspectives and Challenges

The field of 7-oxanorbornane carboxamide analogs, while promising, is still in its early stages. The primary challenge lies in the multi-step synthesis, which can be complex and may require significant optimization for library generation and eventual scale-up. Stereoselective synthesis to isolate pure exo and endo isomers is crucial, as the biological activity is often confined to a single stereoisomer.

Future work should focus on:

• Expanding the Chemical Space: Synthesizing diverse libraries by varying the substituents on both the furan precursor and the amine component.

• Structure-Based Design: Using computational docking and X-ray crystallography to guide the design of analogs with improved potency and selectivity for targets like FAAH.

• Pharmacokinetic Profiling: Evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds to ensure they are suitable for in vivo studies.

By leveraging the unique structural features of the 7-oxanorbornane scaffold, medicinal chemists have a valuable opportunity to develop next-generation therapeutics with enhanced properties.

References

• Title: Synthesis and Reactions of 7‐Oxonorbornane‐2,3‐dicarboximides Source: ResearchGate URL: [Link]

• Title: Synthesis and cytotoxic activity of N-[(alkylamino)alkyl]carboxamide derivatives of 7-oxo-7H-benz[de]anthracene, 7-oxo-7H-naphtho[1,2,3-de]quinoline, and 7-oxo-7H-benzo[e]perimidine Source: PubMed URL: [Link]

• Title: Discovery of novel spirocyclic inhibitors of fatty acid amide hydrolase (FAAH). Part 1: identification of 7-azaspiro[3.5]nonane and 1-oxa-8-azaspiro[4.5]decane as lead scaffolds Source: PubMed URL: [Link]

• Title: Synthesis and cytotoxic activity of N-[(alkylamino)alkyl]-carboxamide derivatives of 7-oxo-7H-benz[de]anthracene, 7-oxo-7H-naphtho[1,2,3-de]quinoline, and 7-oxo-7H-benzo[e]perimidine Source: ResearchGate URL: [Link]

• Title: The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) Source: PMC URL: [Link]

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• Title: Discovery and Structure–Activity Relationship of Novel 2,3-Dihydrobenzofuran-7-carboxamide and 2,3-Dihydrobenzofuran-3(2H)-one-7-carboxamide Derivatives as Poly(ADP-ribose)polymerase-1 Inhibitors Source: PMC URL: [Link]

• Title: Discovery and Optimization of a Novel Carboxamide Scaffold with Selective Antimalarial Activity Source: ChemRxiv URL: [Link]

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An In-depth Technical Guide to the Solubility Profile of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide in Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 7-oxabicyclo[2.2.1]heptane-2-carboxamide, a molecule of significant interest in medicinal chemistry and drug development. The solubility of a compound is a critical physicochemical property that dictates its behavior in synthesis, purification, formulation, and biological screening.[1] This document synthesizes theoretical principles with practical, field-proven experimental protocols to offer researchers a robust framework for predicting and determining the solubility of this bicyclic carboxamide. We will deconstruct the molecule's structural components, analyze the intermolecular forces governing its interactions with various organic solvent classes, and provide detailed, self-validating methodologies for both qualitative and quantitative solubility assessment.

Introduction: The Structural and Pharmaceutical Relevance of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide

7-Oxabicyclo[2.2.1]heptane-2-carboxamide belongs to a class of rigid, three-dimensional molecules increasingly utilized as scaffolds in drug discovery.[2][3] Its structure is a composite of two key features:

• The 7-Oxabicyclo[2.2.1]heptane Core: A saturated, bridged bicyclic ether, often referred to as an oxanorbornane. This rigid framework is valuable for holding appended functional groups in a precise spatial orientation, which can enhance binding affinity to biological targets.[3] Derivatives of this core are being explored as inhibitors for various enzymes and figure in the synthesis of complex bioactive molecules.[4][5]

• The Primary Carboxamide Group (-CONH₂): A cornerstone functional group in pharmaceuticals. The amide bond is a key linking moiety in proteins and peptides.[6] Its unique electronic and steric properties allow it to participate in strong, specific hydrogen bonding interactions, which are fundamental to molecular recognition at receptor sites.

An understanding of this compound's solubility is paramount. For the synthetic chemist, it dictates the choice of solvents for reactions and purification. For the pharmacologist and formulation scientist, it is a primary determinant of a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.[1][7] This guide will address the causality behind its solubility behavior, moving from theoretical prediction to empirical verification.

Theoretical Assessment of Solubility: A Mechanistic Perspective

The solubility of a solid in a liquid solvent is the result of a thermodynamic balance between the energy required to break the solute-solute and solvent-solvent interactions and the energy gained from forming new solute-solvent interactions.[8] For 7-oxabicyclo[2.2.1]heptane-2-carboxamide, this balance is dictated by its distinct structural features.

The Driving Force for Polarity: The Carboxamide Moiety

The carboxamide group is the primary determinant of the molecule's polar character. It features:

• A Strong Dipole Moment: Resulting from the electronegative oxygen and nitrogen atoms bonded to the carbonyl carbon.[6]

• Hydrogen Bonding Capability: It can act as both a hydrogen bond donor (via the two N-H protons) and a hydrogen bond acceptor (via the carbonyl oxygen and, to a lesser extent, the nitrogen lone pair).[6]

In the solid state, these features promote strong intermolecular hydrogen bonding between amide molecules, leading to a stable crystal lattice. A solvent must possess sufficient solvating power to overcome this lattice energy.

The Bicyclic Core: A Balance of Lipophilicity and Polarity

The 7-oxabicyclo[2.2.1]heptane framework is predominantly a non-polar hydrocarbon structure, which contributes to the molecule's overall size and lipophilicity. However, the presence of the ether oxygen in the bridge introduces a polar, hydrogen bond-accepting site, which can favorably interact with protic solvents.

Predicting Solubility: The "Like Dissolves Like" Principle

Based on these structural components, we can predict the compound's likely solubility in different classes of organic solvents.

• Polar Protic Solvents (e.g., Methanol, Ethanol, Water): High solubility is anticipated. These solvents are excellent hydrogen bond donors and acceptors. They can effectively disrupt the amide-amide hydrogen bonds in the crystal lattice and form strong new hydrogen bonds with both the carboxamide group and the ether oxygen.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): Good to moderate solubility is expected. These solvents have strong dipole moments and are excellent hydrogen bond acceptors, allowing them to solvate the N-H protons of the amide.[9] However, their inability to donate hydrogen bonds may make them slightly less effective than protic solvents at breaking up the crystal lattice.

• Solvents of Intermediate Polarity (e.g., Ethyl Acetate, Dichloromethane): Moderate to low solubility is likely. Ethyl acetate can act as a hydrogen bond acceptor, but its overall polarity is lower. Dichloromethane lacks hydrogen bonding capability and will primarily interact through weaker dipole-dipole forces.

• Non-Polar Solvents (e.g., Hexane, Toluene, Diethyl Ether): Poor solubility is predicted. These solvents lack the polarity and hydrogen bonding ability required to overcome the strong intermolecular forces of the carboxamide and solvate the polar functional groups.[1] While diethyl ether contains an ether linkage, its dominant character is non-polar.

The interplay of these interactions is visualized in the diagram below.

Caption: Intermolecular forces governing solubility.

Experimental Determination of Solubility

While theoretical assessment provides a valuable starting point, empirical measurement is essential for obtaining accurate solubility data. The following protocols are designed to be robust and self-validating.

Workflow for Solubility Assessment

The experimental process should follow a logical progression from a rapid qualitative assessment to a precise quantitative measurement.

Caption: Experimental workflow for solubility determination.

Protocol 1: Qualitative Solubility Testing

This rapid method provides an initial classification of solubility, guiding the selection of solvents for quantitative analysis.[10][11]

Objective: To classify the compound as "soluble," "partially soluble," or "insoluble" in a range of solvents.

Materials:

• 7-Oxabicyclo[2.2.1]heptane-2-carboxamide

• Small test tubes or vials (e.g., 13x100 mm)

• Graduated pipette or micropipettes

• Vortex mixer

• Selection of organic solvents

Procedure:

• Preparation: Place approximately 20-30 mg of the compound into a clean, dry test tube. The exact mass is not critical, but consistency across tests is key.

• Solvent Addition (Initial): Add 0.5 mL of the test solvent to the tube.

• Mixing: Cap the tube and vortex vigorously for 60 seconds. This step is critical to break up aggregates and maximize surface area for dissolution.

• Observation: Visually inspect the solution against a contrasting background.

  • If the solid has completely disappeared, the compound is soluble .

  • If some solid remains, proceed to the next step.

• Solvent Addition (Incremental): Add another 0.5 mL of solvent (total volume 1.0 mL). Vortex again for 60 seconds. Observe.

• Solvent Addition (Final): Add a final 2.0 mL of solvent (total volume 3.0 mL). Vortex for 60 seconds.

• Final Classification:

  • Soluble: The compound dissolves completely in ≤ 3.0 mL of solvent.

  • Partially Soluble: A significant portion of the compound dissolves, but some solid remains.

  • Insoluble: Little to no solid appears to dissolve.

Protocol 2: Quantitative Solubility by the Gravimetric Method

This method provides precise, reproducible data and is considered a gold standard for determining the solubility of solid compounds.

Objective: To determine the equilibrium solubility of the compound in a specific solvent at a controlled temperature.

Materials:

• Analytical balance (readable to 0.1 mg)

• Temperature-controlled shaker or water bath

• Glass vials with screw caps

• Volumetric pipette (Class A)

• Syringe filters (e.g., 0.22 µm PTFE) to remove undissolved solid

• Pre-weighed glass vials for evaporation

Procedure:

• System Preparation: Add an excess amount of 7-oxabicyclo[2.2.1]heptane-2-carboxamide to a vial (e.g., 100 mg in 5 mL of solvent). The key is to ensure solid is present even after equilibrium is reached, confirming saturation.

• Equilibration: Cap the vial tightly and place it in a temperature-controlled shaker (e.g., at 25°C). Agitate the slurry for a minimum of 24 hours. Causality Note: A long equilibration time is essential to ensure the system reaches true thermodynamic equilibrium between the solid and dissolved states.

• Phase Separation: After equilibration, let the vial stand undisturbed in the temperature bath for at least 2 hours to allow the excess solid to settle.

• Sample Collection: Carefully withdraw a precise volume (e.g., 2.00 mL) of the clear supernatant using a volumetric pipette. Self-Validation: To avoid aspirating solid particles, which would artificially inflate the result, immediately pass the supernatant through a syringe filter into a pre-weighed evaporation vial.

• Solvent Evaporation: Place the vial containing the filtered solution in a vacuum oven or use a gentle stream of nitrogen to evaporate the solvent completely. Ensure the sample is not heated to a temperature that could cause degradation.

• Mass Determination: Once the solvent is fully removed, place the vial in a desiccator to cool to room temperature and then weigh it on the analytical balance.

• Calculation:

  • Mass of dissolved solid = (Final weight of vial + solid) - (Initial weight of empty vial)

  • Solubility (mg/mL) = Mass of dissolved solid (mg) / Volume of supernatant collected (mL)

Data Presentation

Quantitative results should be summarized in a clear, structured table.

Solvent Class	Solvent	Temperature (°C)	Solubility (mg/mL)	Molar Solubility (mol/L)	Observations
Polar Protic	Methanol	25	Experimental Value	Calculated Value	Clear, colorless solution
Ethanol	25	Experimental Value	Calculated Value
Polar Aprotic	DMSO	25	Experimental Value	Calculated Value
Acetonitrile	25	Experimental Value	Calculated Value
Intermediate	Ethyl Acetate	25	Experimental Value	Calculated Value
Non-Polar	Toluene	25	Experimental Value	Calculated Value	Insoluble
Hexane	25	Experimental Value	Calculated Value	Insoluble

Note: Molar solubility can be calculated using the molecular weight of 7-oxabicyclo[2.2.1]heptane-2-carboxamide (141.17 g/mol ).

Conclusion

The solubility of 7-oxabicyclo[2.2.1]heptane-2-carboxamide is governed by a sophisticated balance between the potent hydrogen bonding capabilities of its primary carboxamide group and the mixed polar/lipophilic nature of its rigid bicyclic core. Theoretical predictions strongly suggest a high affinity for polar protic solvents, moderate solubility in polar aprotic solvents, and poor solubility in non-polar media. This guide provides the mechanistic rationale for these predictions and equips researchers with robust, step-by-step protocols for accurate experimental verification. By applying these methods, scientists in synthesis, pharmacology, and drug development can generate the reliable solubility data necessary to advance their research objectives.

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An In-depth Technical Guide to the Thermodynamic Stability of 7-Oxabicyclo[2.2.1]heptane Ring Systems

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 7-oxabicyclo[2.2.1]heptane, also known as 7-oxanorbornane, is a saturated bicyclic ether that serves as a vital structural motif in a multitude of biologically active compounds and advanced materials.[1] Its rigid, conformationally constrained framework provides a unique scaffold for the precise spatial arrangement of functional groups, a property extensively exploited in drug design.[2][3] However, this structural rigidity comes at the cost of inherent ring strain, making a thorough understanding of its thermodynamic stability paramount for predicting molecular behavior, reactivity, and suitability for pharmaceutical applications. This guide provides a comprehensive analysis of the factors governing the thermodynamic stability of the 7-oxabicyclo[2.2.1]heptane system, details experimental and computational methodologies for its assessment, and presents case studies illustrating its relevance in drug development.

The Unique Structural Landscape of the 7-Oxabicyclo[2.2.1]heptane Core

The thermodynamic stability of the 7-oxabicyclo[2.2.1]heptane ring system is intrinsically linked to its unique and strained geometry. Unlike simple cyclohexanes, this bridged system is incapable of adopting a strain-free chair conformation.

Inherent Ring Strain

The primary contributor to the thermodynamic instability of this bicyclic ether is significant ring strain. This strain is a composite of three main factors:

• Angle Strain: The ideal sp³ bond angle is 109.5°. Within the 7-oxabicyclo[2.2.1]heptane framework, the C-O-C bond angle of the ether bridge is compressed to approximately 95°, and the internal C-C-C angles of the six-membered ring are also distorted. This deviation from ideal tetrahedral geometry induces substantial angle strain.

• Torsional Strain: The molecule is locked in an eclipsed or near-eclipsed conformation along the C1-C2 and C3-C4 bonds, as well as the C2-C3 and C5-C6 bonds. This enforced eclipsing of hydrogen atoms and substituents leads to significant torsional strain, further decreasing the molecule's stability.

• Transannular Strain: Non-bonded interactions between atoms across the ring, particularly between the bridgehead protons (at C1 and C4) and the protons on the ethano bridges, can contribute to the overall strain energy.

The high strain of these bicyclic systems is a driving force in certain chemical reactions, such as retro-condensation reactions.[4]

The Role of the Oxygen Bridge

The oxygen bridge at the 7-position is a defining feature of this heterocyclic system. It significantly influences the geometry and electronic properties of the molecule. The presence of the electronegative oxygen atom can affect the electron distribution within the ring and can participate in stereoelectronic interactions, such as the anomeric effect, with adjacent substituents.[5][6]

Factors Modulating Thermodynamic Stability

While the parent 7-oxabicyclo[2.2.1]heptane ring is inherently strained, its overall thermodynamic stability can be significantly modulated by the nature and position of substituents.

Substituent Effects

The addition of substituents to the bicyclic framework can either increase or decrease its stability.

• Steric Effects: Bulky substituents will generally decrease the stability of the molecule due to increased steric hindrance. The exo and endo faces of the ring system are diastereotopic, and the steric environment is different for each. Generally, exo substituents are less sterically hindered than endo substituents.

• Electronic Effects: The electronic nature of substituents can have a profound impact on stability. Electron-withdrawing groups can influence bond lengths and angles, potentially altering the ring strain. Conversely, electron-donating groups can also modulate stability.

Stereoelectronic Effects

Stereoelectronic effects, such as the anomeric effect, can play a crucial role in the stability of substituted 7-oxabicyclo[2.2.1]heptane systems. The anomeric effect describes the tendency of a heteroatomic substituent adjacent to another heteroatom within a ring to favor an axial orientation over a sterically less hindered equatorial one.[5][6] This is due to a stabilizing hyperconjugative interaction between a lone pair on the endocyclic heteroatom and the antibonding orbital of the C-substituent bond.[6] While the classic anomeric effect is described for six-membered rings, analogous stereoelectronic interactions can influence the conformational preferences and stability of substituted 7-oxabicyclo[2.2.1]heptanes.

Experimental and Computational Approaches to Quantifying Stability

A combination of experimental and computational techniques is employed to quantitatively assess the thermodynamic stability of 7-oxabicyclo[2.2.1]heptane derivatives.

Experimental Methodologies

Calorimetry:

Calorimetric techniques provide direct measurement of the energetic properties of a molecule.

• Bomb Calorimetry: This method is used to determine the standard enthalpy of combustion (ΔcH°). From this value, the standard enthalpy of formation (ΔfH°) can be calculated, which is a direct measure of the molecule's thermodynamic stability. For example, the enthalpy of combustion for liquid endo-2-methyl-7-oxabicyclo[2.2.1]heptane has been determined to be -4219.3 ± 1.6 kJ/mol, corresponding to an enthalpy of formation of -250.3 kJ/mol.[7]

• Differential Scanning Calorimetry (DSC): DSC is a thermal analysis technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference.[8] It can be used to study thermal stability, phase transitions, and the effects of substituents on these properties.[9][10]

Spectroscopic Methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: High-resolution NMR spectroscopy is a powerful tool for conformational analysis.[11] Coupling constants (³J values) can provide information about dihedral angles, while Nuclear Overhauser Effect (NOE) data can reveal through-space proximities of atoms, helping to establish the preferred conformation in solution.

• X-ray Crystallography: This technique provides precise information about the solid-state structure of a molecule, including bond lengths, bond angles, and torsion angles. This data is invaluable for understanding the strain within the crystal lattice.

Protocol: Determination of Enthalpy of Formation via Bomb Calorimetry

• Sample Preparation: A precisely weighed sample (typically 0.5-1.0 g) of the 7-oxabicyclo[2.2.1]heptane derivative is placed in a sample crucible.

• Bomb Assembly: The crucible is placed in a high-pressure stainless-steel vessel ("bomb"), which is then sealed and pressurized with pure oxygen to approximately 30 atm.

• Calorimeter Setup: The bomb is submerged in a known volume of water in an insulated container (the calorimeter). The initial temperature of the water is recorded with high precision.

• Ignition: The sample is ignited via a short electrical pulse through a fuse wire.

• Temperature Measurement: The temperature of the water is monitored until it reaches a maximum and then begins to cool. The maximum temperature rise is recorded.

• Calculation:

  • The heat capacity of the calorimeter is determined by combusting a standard substance with a known heat of combustion (e.g., benzoic acid).

  • The heat released by the combustion of the sample is calculated from the temperature rise and the heat capacity of the calorimeter.

  • Corrections are made for the heat of formation of nitric acid (from any nitrogen in the sample or air) and sulfuric acid (from any sulfur).

  • The standard enthalpy of combustion (ΔcH°) is calculated.

  • The standard enthalpy of formation (ΔfH°) is then determined using Hess's Law, incorporating the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

Computational Chemistry

Computational methods are indispensable for predicting and rationalizing the thermodynamic stability of molecules.

• Ab initio and Density Functional Theory (DFT) Calculations: These quantum mechanical methods can be used to calculate the optimized geometry, electronic structure, and energy of a molecule.[12][13] By comparing the calculated energies of different isomers or conformers, their relative thermodynamic stabilities can be determined.

• Molecular Dynamics (MD) Simulations: MD simulations can provide insights into the dynamic behavior of molecules over time, allowing for the exploration of different conformational states and the calculation of free energy differences between them.[14]

Workflow: Computational Stability Analysis using DFT

Caption: A typical workflow for assessing thermodynamic stability using DFT.

Case Studies in Drug Development

The rigid 7-oxabicyclo[2.2.1]heptane scaffold is found in a variety of biologically active molecules, where its conformational rigidity is key to its function.

• Thromboxane A2 Analogues: Several analogues of thromboxane A2, a potent vasoconstrictor and platelet aggregator, incorporate the 7-oxabicyclo[2.2.1]heptane core.[15][16] The rigid scaffold helps to mimic the natural conformation of the endogenous ligand, leading to high-affinity binding to its receptor. The thermodynamic stability of these analogues is crucial for their shelf-life and in vivo metabolic stability.

• Protein Phosphatase 5 (PP5) Inhibitors: Derivatives of norcantharidin, which contains a 7-oxabicyclo[2.2.1]heptane skeleton, are being investigated as selective inhibitors of PP5, a target in cancer therapy.[17][18] The stability of the bicyclic framework allows for systematic functionalization to optimize binding affinity and selectivity.[17]

• Sigma-2 (σ2) Receptor Ligands: The 7-azabicyclo[2.2.1]heptane scaffold, a nitrogen-containing analogue, has been used to develop selective ligands for the σ2 receptor, which is implicated in various neurological disorders.[3] The defined stereochemistry of the bicyclic system is essential for achieving subtype selectivity.

Conclusion

The thermodynamic stability of the 7-oxabicyclo[2.2.1]heptane ring system is a complex interplay of inherent ring strain, substituent effects, and stereoelectronic interactions. A comprehensive understanding of these factors is critical for the rational design of novel therapeutics and materials based on this versatile scaffold. The synergistic application of experimental techniques, such as calorimetry and NMR, and computational methods provides a powerful approach to accurately assess and predict the stability of these important molecules. As drug discovery continues to move towards more structurally complex and three-dimensional molecules, the 7-oxabicyclo[2.2.1]heptane motif is poised to remain a valuable and frequently utilized component in the medicinal chemist's toolbox.

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• Alcázar, E., et al. (2011). Exploiting the ring strain in bicyclo[2.2.1]heptane systems for the stereoselective preparation of highly functionalized cyclopentene, dihydrofuran, pyrroline, and pyrrolidine scaffolds. Organic Letters, 13(23), 6244–6247. [Link]

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• Maximoff, S., et al. (2017). Computational study of relative thermodynamic stability of mutant base pairs between keto, enol and deprotonated forms of guanine and thymine at DNA polymerase lambda active site. 253rd National Meeting of the American-Chemical-Society (ACS) on Advanced Materials, Technologies, Systems, and Processes. [Link]

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Strategic Synthesis of 7-Oxanorbornane Amides: A Technical Guide to Scaffold Construction and Optimization

Executive Summary & Scaffold Utility

The 7-oxabicyclo[2.2.1]heptane (7-oxanorbornane) skeleton represents a privileged scaffold in medicinal chemistry, offering a rigid, three-dimensional spacer that mimics the geometry of the carbocyclic norbornane while introducing a critical hydrogen-bond acceptor via the bridging oxygen. This modification significantly alters lipophilicity (LogP) and solubility profiles compared to its carbon analogues.

This guide details the construction of 7-oxanorbornane amides, focusing on the critical challenge of this pathway: controlling the reversibility of the furan-Diels-Alder (DA) cycloaddition. Unlike cyclopentadiene adducts, furan adducts are prone to rapid Retro-Diels-Alder (rDA) fragmentation. Therefore, the synthesis of stable 7-oxanorbornane amides requires a "Capture and Lock" strategy: thermodynamic control during cyclization followed by catalytic hydrogenation to saturate the alkene, permanently locking the scaffold.

Mechanistic Architecture: The "Capture and Lock" Strategy

The synthesis hinges on the [4+2] cycloaddition between furan (diene) and an amide-bearing dienophile (typically maleimide or maleic anhydride derivatives).[1]

The Reversibility Paradox

Furan is an aromatic heterocycle.[2] Reacting it as a diene disrupts this aromaticity, making the resulting 7-oxanorbornene adduct thermodynamically unstable relative to the starting materials at elevated temperatures.

• Kinetic Product (Endo): Forms faster due to secondary orbital interactions but is less stable.

• Thermodynamic Product (Exo): More stable due to reduced steric hindrance but forms slower.

• The "Lock": Hydrogenation of the C5-C6 double bond prevents rDA, securing the stereochemistry.

Pathway Visualization

Figure 1: The "Capture and Lock" pathway. Note the reversibility (dashed lines) of the intermediate alkene, necessitating the hydrogenation step.

Synthetic Strategies

Strategy A: Direct Imide Formation (The Maleimide Route)

This is the most robust entry point. Maleimides are highly reactive dienophiles.

• Pros: High atom economy, crystalline products, often precipitates directly from solution (driving equilibrium).

• Cons: Limited to cyclic imide structures unless hydrolyzed later.

Strategy B: The Anhydride-Amide Route

Reacting furan with maleic anhydride, followed by ring-opening with a primary amine.

• Pros: Allows installation of diverse R-groups on the amide.

• Cons: The intermediate amic acid can be prone to recyclization to the imide or rDA during the coupling step.

Detailed Experimental Protocols

These protocols are designed for reproducibility and scalability.

Protocol 1: Thermodynamic Synthesis of Exo-7-Oxanorbornene Imide

Target: To maximize the Exo isomer ratio prior to hydrogenation.

Reagents:

• Furan (Freshly distilled or inhibitor-free)

• N-Substituted Maleimide (e.g., N-phenylmaleimide)[3]

• Solvent: Diethyl Ether (Et2O) or Toluene (depending on solubility)

Step-by-Step Methodology:

• Stoichiometry: Dissolve N-substituted maleimide (1.0 equiv) in minimal solvent.

  • Note: Use Et2O for room temperature reactions (slow, precipitates product). Use Toluene for reflux (fast, drives to exo).

• Addition: Add Furan (2.0 - 5.0 equiv). Excess furan acts as both reactant and solvent to push equilibrium forward.

• Incubation (Thermodynamic Control):

  • Method A (Ambient): Seal vessel and stir at 25°C for 48-72 hours. The exo adduct often crystallizes out of solution.

  • Method B (Reflux): Reflux in toluene (110°C) for 12 hours. High heat overcomes the activation barrier for the exo product and accelerates the rDA of any endo product formed, eventually funneling material to the thermodynamic exo trap.

• Isolation: Cool to 0°C. Filter the precipitate. Wash with cold Et2O/Hexane (1:1).

  • Validation: Check 1H NMR.[4] Exo protons (bridgehead) typically appear as singlets (dihedral angle ~90°, J≈0), while Endo protons show coupling.

Protocol 2: "The Lock" – Catalytic Hydrogenation

Target: Saturation of the alkene to prevent Retro-Diels-Alder.

Reagents:

• Exo-7-oxanorbornene adduct (from Protocol 1)

• 10% Pd/C (10 wt% loading)

• Solvent: Ethyl Acetate (EtOAc) or Methanol (MeOH)

• Hydrogen gas (Balloon pressure sufficient)

Step-by-Step Methodology:

• Preparation: Dissolve the Diels-Alder adduct in EtOAc (0.1 M concentration).

  • Why EtOAc? It dissolves the polar imide/amide well and is inert to hydrogenation conditions.

• Catalyst Addition: Under an Argon blanket, carefully add 10% Pd/C (10% by weight of the substrate).

• Hydrogenation: Purge the flask with H2 (balloon x3). Stir vigorously at Room Temperature for 4-16 hours.

  • Monitoring: TLC will show a slight Rf shift, but 1H NMR is definitive (disappearance of vinyl protons at ~6.5 ppm).

• Workup: Filter through a Celite pad to remove Pd/C. Rinse with EtOAc. Concentrate in vacuo.

  • Result: Quantitative conversion to the 7-oxanorbornane. This product is now thermally stable and can undergo further amide coupling or functionalization without risk of rDA.

Data & Optimization: Stereochemical Control

The choice of conditions drastically affects the Endo:Exo ratio.

Variable	Condition	Favored Isomer	Mechanism
Temperature	Low (-78°C to 0°C)	Endo	Kinetic Control (Lower activation energy TS)
Temperature	High (>60°C)	Exo	Thermodynamic Control (Reversibility allows equilibration)
Solvent	Water	Endo	Hydrophobic effect aggregates reactants; stabilizes compact Endo TS
Lewis Acid	ZnI2, BF3·OEt2	Endo	Lowers LUMO of dienophile, accelerating kinetic path
Time	Extended (>48h)	Exo	Allows conversion of kinetic Endo to thermodynamic Exo

Stereoselectivity Decision Tree

Figure 2: Decision matrix for optimizing stereochemistry.

References

• Kinetic vs.

  • Source: Journal of Chemical Education[5]

  • Title: endo- and exo-Stereochemistry in the Diels-Alder Reaction: Kinetic versus Thermodynamic Control[3][6]

  • URL:[Link]

• Theoretical Study of Furan-Maleimide Selectivity

  • Source: Journal of Organic Chemistry (ACS)
  • Title: An Experimental and Theoretical Study of Stereoselectivity of Furan-Maleic Anhydride and Furan-Maleimide Diels-Alder Reactions

  • URL:[Link]

• Medicinal Chemistry Applications (Cantharidin Analogues)

  • Source: MDPI Molecules

  • Title: Norbornene and Related Structures as Scaffolds in the Search for New Cancer Treatments[7]

  • URL:[Link]

• Retro-Diels-Alder Mitigation Strategies

  • Source: Royal Society of Chemistry (RSC)

  • Title: Understanding the reactivity and selectivity of Diels–Alder reactions involving furans[1][2][3][8][9][10][11]

  • URL:[Link]

• General Protocol for 7-Oxanorbornene Synthesis

  • Source: Organic Syntheses[2][5][12]

  • Title: Preparation and Diels-Alder Reaction of a Highly Nucleophilic Diene[12]

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Protocols & Analytical Methods

Application Note: Synthesis and Isolation of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a highly robust, self-validating protocol for the synthesis of 7-oxabicyclo[2.2.1]heptane-2-carboxamide via a sequential Diels-Alder cycloaddition and catalytic hydrogenation.

Mechanistic Rationale & Experimental Causality

The 7-oxanorbornane framework is a highly valuable bioisostere in medicinal chemistry, often utilized to impart conformational restriction and improve the physicochemical properties of drug candidates[1]. The construction of this core via the Diels-Alder (DA) reaction between furan and acrylamide presents a unique set of thermodynamic and kinetic challenges that must be carefully managed.

The Diels-Alder Challenge: Aromaticity and Reversibility

Furan is a heteroaromatic diene. To participate in a [4+2] cycloaddition, the resonance energy of its aromatic system must be overcome, making it significantly less reactive than aliphatic dienes like cyclopentadiene[2]. Furthermore, the resulting unsaturated adduct (7-oxabicyclo[2.2.1]hept-5-ene-2-carboxamide) is highly strained. At elevated temperatures (typically >80 °C), the retro-Diels-Alder (rDA) reaction becomes thermodynamically dominant, causing the adduct to cyclorevert back to the starting materials[1][3].

Causality in Protocol Design: To drive the forward reaction without triggering cycloreversion, the reaction must be performed at low to moderate temperatures (≤ 50 °C). Because the reaction is kinetically slow under these conditions, we utilize water as the primary solvent . The hydrophobic effect forces the non-polar furan and the organic dienophile into a highly compact transition state, significantly lowering the activation energy and accelerating the reaction rate[4].

The Hydrogenation Imperative

Because the intermediate unsaturated adduct is intrinsically susceptible to rDA cycloreversion, it is often too unstable for downstream high-temperature functionalization[5]. Catalytic hydrogenation of the C5-C6 double bond permanently removes the π-system required for the concerted pericyclic cycloreversion. This effectively "locks" the bicyclic framework, yielding the highly stable, saturated 7-oxabicyclo[2.2.1]heptane-2-carboxamide[6].

Workflow & Mechanistic Visualization

Figure 1: Two-step synthetic workflow for 7-Oxabicyclo[2.2.1]heptane-2-carboxamide.

Figure 2: Thermodynamic vs. kinetic control and thermal reversibility in furan cycloadditions.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxamide

This step relies on aqueous acceleration to achieve high conversion without thermal degradation.

• Preparation: In a heavy-walled pressure flask equipped with a magnetic stir bar, dissolve acrylamide (71.08 g/mol , 1.0 eq) in deionized water (approx. 2 M concentration).

• Reagent Addition: Add furan (68.07 g/mol , 5.0 eq). Causality Note: A large excess of furan is utilized to drive the equilibrium forward according to Le Chatelier's principle, compensating for its low boiling point (31.3 °C)[7].

• Reaction Execution: Seal the pressure flask tightly. Stir the biphasic mixture vigorously at 25 °C for 48–72 hours. The vigorous stirring ensures maximum interfacial surface area, crucial for the hydrophobic packing effect.

• Workup: Vent the flask carefully in a fume hood to release unreacted furan. Extract the aqueous layer with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure (bath temperature strictly < 40 °C to prevent rDA).

• Self-Validation System:

  • TLC: Elute with 50% EtOAc/Hexanes. Stain with KMnO₄; the product will appear as a bright yellow spot against a purple background due to the reactive alkene.

  • ¹H NMR (CDCl₃): Confirm success by the disappearance of furan aromatic signals (7.4 and 6.3 ppm) and the presence of the newly formed bridged alkene protons (~6.3–6.5 ppm) and bridgehead protons (~5.0–5.2 ppm).

Protocol B: Catalytic Hydrogenation to Target Compound

This step locks the stereocenter and stabilizes the molecule against cycloreversion.

• Preparation: Dissolve the crude 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxamide in anhydrous Methanol (0.2 M).

• Catalyst Addition: Carefully add 10% Pd/C (10 mol% relative to the substrate) under an inert argon atmosphere. Safety Note: Pd/C is pyrophoric when dry; always add to a purged, solvent-rich environment[6].

• Hydrogenation: Evacuate the reaction vessel and backfill with H₂ gas via a balloon. Repeat this purge cycle three times. Stir the suspension vigorously at room temperature for 12 hours.

• Workup: Filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Wash the Celite pad thoroughly with excess Methanol. Concentrate the filtrate under reduced pressure to yield the crude saturated product.

• Self-Validation System:

  • ¹H NMR (CDCl₃): The reaction is deemed complete when the alkene signals at ~6.3–6.5 ppm have entirely vanished. The appearance of a complex multiplet in the 1.5–2.0 ppm region confirms the formation of the saturated alkane backbone.

Quantitative Data & Optimization Tables

Table 1: Solvent and Temperature Effects on Furan-Acrylamide DA Cycloaddition

Data reflects the delicate balance between forward kinetics and retro-DA thermodynamics.

Solvent	Temperature (°C)	Time (h)	Yield (%)	Endo:Exo Ratio	Mechanistic Insight
Toluene	80	24	< 10	N/A	High temperature promotes retro-DA; poor forward kinetics[1].
Neat	25	72	45	40:60	Slow reaction; limited by mass transfer and lack of solvent effect.
Water	25	48	82	30:70	Hydrophobic effect stabilizes TS; favors thermodynamic exo adduct[4].
Water + ZnI₂	25	24	88	25:75	Lewis acid lowers LUMO of acrylamide; accelerates rate.

Table 2: Hydrogenation Optimization and Catalyst Selection

Reduction conditions to lock the bicyclic framework.

Catalyst	Solvent	Pressure (atm)	Time (h)	Conversion (%)	Notes
10% Pd/C	MeOH	1 (Balloon)	12	> 99	Standard, clean conversion; highly efficient[6].
5% Rh/Al₂O₃	EtOAc	1 (Balloon)	24	85	Slower rate; useful if hydrogenolysis of the ether bridge is a concern.
Raney Ni	EtOH	5 (Autoclave)	12	> 99	Requires pressure vessel; harsher conditions but highly scalable.

References

• Thermal Stability and Utility of Dienes as Protecting Groups for Acrylamides. National Institutes of Health (NIH).[Link]

• Overcoming the Reversibility in the Diels–Alder Reaction of Bio-Based Electron-Poor Furans with Maleimides Through Liquid-to-Solid Phase Transition. National Institutes of Health (NIH).[Link]

• Furan. Wikipedia. [Link]

• Overcoming the Reversibility in the Diels–Alder Reaction of Bio-Based Electron-Poor Furans with Maleimides Through Liquid-to-Solid Phase Transition. MDPI.[Link]

• Recent Applications of the Intramolecular Diels-Alder Furan (IMDAF) Reaction in Natural Product Synthesis. ResearchGate.[Link]

• 7-Azaindole derivatives and their use in the inhibition of c-Jun N-terminal kinase.

• Exploring Polymeric Diene–Dienophile Pairs for Thermoreversible Diels–Alder Reactions. ACS Publications.[Link]

Sources

• 1. Thermal Stability and Utility of Dienes as Protecting Groups for Acrylamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overcoming the Reversibility in the Diels–Alder Reaction of Bio-Based Electron-Poor Furans with Maleimides Through Liquid-to-Solid Phase Transition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Overcoming the Reversibility in the Diels–Alder Reaction of Bio-Based Electron-Poor Furans with Maleimides Through Liquid-to-Solid Phase Transition [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. US8178552B2 - 7-Azaindole derivatives and their use in the inhibition of c-Jun N-terminal kinase - Google Patents [patents.google.com]
• 7. Furan - Wikipedia [en.wikipedia.org]

Application Note: A Comprehensive Protocol for the Amidation of 7-Oxabicyclo[2.2.1]heptane-2-carboxylic Acid

Introduction: The Significance of the 7-Oxabicyclo[2.2.1]heptane Scaffold

The 7-oxabicyclo[2.2.1]heptane framework, a conformationally constrained bicyclic ether, is a privileged scaffold in medicinal chemistry and drug development.[1] Its rigid structure allows for the precise spatial orientation of functional groups, making it an invaluable template for designing potent and selective ligands for various biological targets. Derivatives of this scaffold are found in a range of natural products and have been explored as potential antitumor agents and synthetic intermediates for complex molecules.[1][2]

Amide bond formation is a critical transformation in the functionalization of this scaffold, enabling the connection of the core structure to a diverse array of amine-containing fragments. This allows for the systematic exploration of the structure-activity relationship (SAR) in drug discovery programs. This application note provides a detailed, field-proven protocol for the amidation of 7-oxabicyclo[2.2.1]heptane-2-carboxylic acid, focusing on two robust and widely adopted coupling methodologies: EDC/HOBt and HATU.

Guiding Principles: Choosing Your Coupling Reagent

The selection of a coupling reagent is a critical decision that influences reaction efficiency, yield, and the preservation of stereochemical integrity.

• EDC/HOBt System: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), a water-soluble carbodiimide, is a workhorse reagent for amide bond formation.[3][4] Its primary advantage lies in the ease of removal of its urea byproduct during aqueous workup.[4] However, the O-acylisourea intermediate formed from the reaction of EDC with a carboxylic acid can be unstable and prone to racemization or rearrangement into an unreactive N-acylurea.[4] To mitigate these side reactions, an additive like N-hydroxybenzotriazole (HOBt) is almost always included. HOBt intercepts the O-acylisourea to form a more stable and reactive HOBt-ester, which then cleanly reacts with the amine.[3][5]

• HATU System: O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) is a more modern and highly efficient uronium salt-based coupling reagent.[6][7][8] It reacts with carboxylic acids to form a highly reactive OAt-active ester. The 1-hydroxy-7-azabenzotriazole (HOAt) moiety within HATU is particularly effective at accelerating the coupling and suppressing racemization, often outperforming HOBt-based systems for sterically hindered substrates or challenging couplings.[6][7] It typically requires a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), to neutralize the hexafluorophosphate salt and facilitate the reaction.[6][9]

Reaction Mechanism: EDC/HOBt Mediated Amide Coupling

The following diagram illustrates the key steps in the activation of the carboxylic acid and subsequent amidation using the EDC/HOBt system. This mechanism highlights the critical role of HOBt in preventing side reactions and promoting efficient amide bond formation.

Caption: Mechanism of EDC/HOBt-mediated amide bond formation.

Experimental Protocols

Safety Precautions: Always conduct reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Amidation using EDC and HOBt

This protocol is a robust and cost-effective method suitable for a wide range of amine substrates.

Materials and Reagents:

• 7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid

• Amine (Primary or Secondary)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• N-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• 1N Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Step-by-Step Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 7-oxabicyclo[2.2.1]heptane-2-carboxylic acid (1.0 equiv), HOBt (1.2 equiv), and the desired amine (1.1 equiv).

• Solvent Addition: Dissolve the mixture in anhydrous DMF or DCM (to a concentration of approx. 0.1-0.5 M). Stir the solution until all solids are dissolved.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. This is crucial to control the initial exotherm and minimize potential side reactions.

• Reagent Addition: Add EDC·HCl (1.2 equiv) to the cooled mixture portion-wise over 5 minutes. Following this, add DIPEA (2.5 equiv) dropwise.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 8 to 24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.

• Workup:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic phase sequentially with water (2x) to remove the water-soluble urea byproduct, 1N HCl (2x), saturated aqueous NaHCO₃ (2x), and finally with brine (1x).[3]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure amide.[3]

Protocol 2: Amidation using HATU

This protocol is highly recommended for sterically hindered substrates, electron-deficient amines, or when racemization is a significant concern.

Materials and Reagents:

• 7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid

• Amine (Primary or Secondary)

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• 1N Hydrochloric acid (HCl) or Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Step-by-Step Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere, dissolve 7-oxabicyclo[2.2.1]heptane-2-carboxylic acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF.

• Base Addition: Add DIPEA (2.5 equiv) to the solution and stir for 15-30 minutes at room temperature. This "pre-activation" step allows for the formation of the reactive OAt-ester.[7]

• Amine Addition: Add the amine (1.1 equiv) to the reaction mixture.

• Reaction: Continue stirring at room temperature for 1 to 18 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. HATU-mediated couplings are often significantly faster than EDC/HOBt couplings.[6]

• Workup:

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Wash the organic layer sequentially with a weak acidic solution like 1N HCl or saturated NH₄Cl (2x), saturated NaHCO₃ solution (2x), and brine (1x).[7]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude amide product via flash column chromatography or recrystallization.

Data and Workflow Summary

Comparative Table of Protocol Parameters

Parameter	Protocol 1: EDC/HOBt	Protocol 2: HATU	Rationale / Notes
Carboxylic Acid	1.0 equiv	1.0 equiv	Limiting reagent.
Amine	1.1 - 1.2 equiv	1.1 - 1.2 equiv	Slight excess ensures complete consumption of the acid.
Coupling Reagent	EDC·HCl (1.2 - 1.5 equiv)	HATU (1.1 - 1.2 equiv)	Excess ensures full activation of the carboxylic acid.
Additive	HOBt (1.2 - 1.5 equiv)	None (HOAt is part of HATU)	HOBt suppresses racemization and N-acylurea formation.[3][4]
Base	DIPEA/TEA (2.0 - 3.0 equiv)	DIPEA (2.0 - 5.0 equiv)	Neutralizes HCl from EDC·HCl and protonated amine. DIPEA is non-nucleophilic.[6]
Solvent	Anhydrous DMF, DCM	Anhydrous DMF, DCM, ACN	Polar aprotic solvents are preferred.
Temperature	0 °C to Room Temp	Room Temperature	Initial cooling for EDC prevents side reactions. HATU is often efficient at RT.[7]
Reaction Time	8 - 24 hours	1 - 18 hours	HATU reactions are generally faster.[6]

General Experimental Workflow Diagram

Caption: General workflow for the amidation of 7-oxabicyclo[2.2.1]heptane-2-carboxylic acid.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Inactive reagents (moisture).2. Insufficient base.3. Sterically hindered amine.	1. Use freshly opened or properly stored anhydrous solvents and reagents.2. Ensure stoichiometry of the base is correct, especially if using an amine salt.3. Switch to the more powerful HATU protocol. Consider increasing temperature or reaction time.
N-acylurea Side Product (EDC)	The O-acylisourea intermediate rearranged before reacting with the amine.	Ensure HOBt is used. Add EDC portion-wise at 0°C to allow HOBt to trap the intermediate as it forms.
Starting Acid Remains	Incomplete reaction; insufficient activation.	Increase the equivalents of coupling reagent and base. Extend the reaction time.
Difficult Purification	Byproducts co-elute with the product (e.g., tetramethylurea from HATU).	Ensure the aqueous workup is thorough. The acidic and basic washes are designed to remove most byproducts and excess reagents.
Epimerization/Racemization	Reaction conditions are too harsh (high temp, strong base) for a chiral center α to the carbonyl.	Use HATU, as the HOAt moiety is known to be superior for suppressing racemization.[7] Run the reaction at the lowest effective temperature (e.g., 0 °C to RT).

References

• BenchChem. (2025).
• Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt).
• PMC. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• Wikipedia. (n.d.).
• Organic Synthesis. (n.d.). Acid-Amine Coupling using EDCI.
• Common Organic Chemistry. (n.d.). Amine to Amide (Coupling)
• BenchChem. (2025).
• ResearchGate. (n.d.). Synthesis of 7-Oxabicyclo[2.2.
• Luxembourg Bio Technologies. (n.d.). Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings.
• Suzhou Highfine Biotech. (2025). HATU: The Core Reagent for Peptide & Drug Synthesis.
• ACS Publications. (n.d.). Synthesis and pharmacological evaluation of 5,6-exo-epoxy-7-oxabicyclo[2.2.
• ACS Publications. (n.d.). Derivatives of 7-oxabicyclo[2.2.1]heptane-exo-cis-2,3-dicarboxylic acid.
• ResearchGate. (2024). Directed Arylation of 7‐Oxabicyclo[2.2.1]heptane to Prepare 3D Fragments.
• Fisher Scientific. (n.d.). exo-7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic anhydride, 98%.
• Google Patents. (n.d.). Process for preparation of 7-oxabicyclo[2.2.
• Kiessling Lab. (n.d.). Preparation of (R)-(+)-7-Oxabicyclo[2.2.
• PubChem. (n.d.). 7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid.
• NIST WebBook. (n.d.). 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid.

Sources

• 1. researchgate.net [researchgate.net]
• 2. exo-7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic anhydride, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. HATU - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]
• 9. Amine to Amide (Coupling) - HATU [commonorganicchemistry.com]

Application Notes &amp; Protocols: 7-Oxabicyclo[2.2.1]heptane-2-carboxamide as a Chiral Building Block

Introduction: The Strategic Value of Conformational Rigidity

In the landscape of modern drug discovery, the quest for novel chemical matter that offers precise three-dimensional (3D) orientation of pharmacophoric elements is paramount. While aromatic systems have been the cornerstone of medicinal chemistry for decades, their inherent planarity can limit the exploration of complex protein binding pockets. The 7-oxabicyclo[2.2.1]heptane scaffold, a saturated, bridged bicyclic ether, provides a compelling alternative.[1][2] Its rigid, sterically defined structure acts as a non-planar bioisostere for cyclic and aromatic systems, offering a unique trajectory for substituents that can lead to enhanced potency, selectivity, and improved physicochemical properties.[1][3]

This guide focuses on C2-substituted derivatives, specifically 7-oxabicyclo[2.2.1]heptane-2-carboxamide, as a versatile chiral building block. The inherent chirality and conformational constraint of this scaffold make it an exceptionally valuable tool for medicinal chemists aiming to design next-generation therapeutics targeting a range of biological systems, from enzymes to ion channels.[2][4][5][6] We will explore the stereoselective synthesis of the core scaffold, its functionalization into the target carboxamide, and its application in creating structurally complex and biologically active molecules.

Part 1: Stereoselective Synthesis of the Core Scaffold

The utility of the 7-oxabicyclo[2.2.1]heptane system is contingent on the ability to access it in an enantiomerically pure form. The most prevalent and efficient method for constructing this framework is the Diels-Alder reaction between furan and a suitable dienophile.[1]

Key Synthetic Strategies:

• Asymmetric Diels-Alder Cycloaddition: The reaction of furan with an α,β-unsaturated carboxylic acid derivative, often in the presence of a Lewis acid, can generate the unsaturated precursor, 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid.[7] Subsequent hydrogenation of the double bond affords the saturated scaffold. Chiral auxiliaries or chiral Lewis acids can be employed to induce high levels of stereoselectivity in the initial cycloaddition.

• Enzymatic Resolution: Racemic mixtures of 7-oxabicyclo[2.2.1]heptane-2-carboxylic acid or its esters can be resolved using lipases or other hydrolases. This method takes advantage of the enzyme's ability to selectively catalyze the hydrolysis of one enantiomer, allowing for the separation of the unreacted enantiomer and the hydrolyzed product.

• Gold-Catalyzed Cycloisomerization: More recent methodologies involve the gold(I)-catalyzed cycloisomerization of alkynediols, which can provide regio- and stereoselective access to highly functionalized 7-oxabicyclo[2.2.1]heptane cores.[8]

The diagram below illustrates the fundamental Diels-Alder approach to the unsaturated precursor of our target scaffold.

Caption: Diels-Alder synthesis of the unsaturated scaffold precursor.

Part 2: From Carboxylic Acid to Carboxamide: A Key Functionalization

The 7-oxabicyclo[2.2.1]heptane-2-carboxylic acid is the most common precursor for a variety of C2-functionalized derivatives.[9] The conversion of this carboxylic acid to the corresponding primary, secondary, or tertiary carboxamide is a robust and well-established transformation in organic synthesis. This step is critical as the amide bond introduces a hydrogen bond donor/acceptor motif and allows for the appendage of diverse chemical functionalities (R-groups) to explore structure-activity relationships (SAR).

Workflow for Amide Synthesis:

The general workflow involves the activation of the carboxylic acid followed by nucleophilic attack by the desired amine.

Caption: General workflow for carboxamide synthesis.

Protocol 1: Synthesis of (1S,2R,4R)-N-Benzyl-7-oxabicyclo[2.2.1]heptane-2-carboxamide

This protocol provides an exemplary method for synthesizing a secondary amide from the corresponding enantiopure carboxylic acid.

Materials:

• (1S,2R,4R)-7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid

• Thionyl chloride (SOCl₂)

• Anhydrous Dichloromethane (DCM)

• Benzylamine

• Triethylamine (TEA)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents: Hexanes, Ethyl Acetate

Procedure:

• Acid Chloride Formation:

  • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add (1S,2R,4R)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid (1.0 eq).

  • Add anhydrous DCM (approx. 0.1 M concentration).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add thionyl chloride (1.5 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-3 hours. Monitor by TLC (staining with KMnO₄) until the starting material is consumed.

  • Rationale: Thionyl chloride is a common and effective reagent for converting carboxylic acids to highly reactive acyl chlorides, which readily react with amines.

• Amide Coupling:

  • In a separate flask, dissolve benzylamine (1.2 eq) and triethylamine (2.5 eq) in anhydrous DCM.

  • Cool this amine solution to 0 °C.

  • Rationale: Triethylamine is a non-nucleophilic base used to scavenge the HCl generated during the reaction, preventing the formation of the non-nucleophilic ammonium salt of the amine.

  • Slowly add the freshly prepared acyl chloride solution from Step 1 to the amine solution via cannula or dropping funnel.

  • Allow the reaction to stir at 0 °C for 30 minutes and then at room temperature overnight.

• Work-up and Purification:

  • Quench the reaction by slowly adding water.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃, and brine.

  • Rationale: The acid wash removes excess triethylamine and unreacted benzylamine. The base wash removes any remaining acidic impurities.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to afford the pure carboxamide.

Data Presentation:

Step	Reactant	Molar Eq.	Typical Yield	Purity (by NMR)
1 & 2	Carboxylic Acid	1.0	85-95%	>98%
Benzylamine	1.2
Triethylamine	2.5
Thionyl Chloride	1.5

Part 3: Applications in Medicinal Chemistry

The rigid 7-oxabicyclo[2.2.1]heptane scaffold has been successfully incorporated into a wide range of biologically active agents. Its ability to orient substituents in well-defined spatial vectors makes it ideal for probing the topology of enzyme active sites and receptor binding pockets.

• Thromboxane A2/PGH2 Antagonists: Early work demonstrated the utility of this scaffold in developing potent antagonists for the thromboxane A2 receptor, relevant for cardiovascular diseases.[5][6]

• Enzyme Inhibitors: More recently, derivatives of 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid have been designed as selective inhibitors of protein phosphatase 5 (PP5).[4][10] One such inhibitor, when used in combination with temozolomide, was shown to effectively inhibit tumor growth in a glioblastoma xenograft model by reversing drug resistance.[4][10]

• Fragment-Based Drug Discovery (FBDD): The core itself, when functionalized, serves as a valuable 3D fragment.[3] Palladium-catalyzed C-H activation has been used to arylate the scaffold, generating novel vectors for fragment growth and linking.[3]

• Constrained Peptide Mimetics: The related 7-azabicyclo[2.2.1]heptane system has been used to create conformationally restricted amino acid analogues, highlighting the scaffold's utility in mimicking peptide turns and secondary structures.[11][12]

The diagram below conceptualizes how the rigid scaffold orients substituents (like the carboxamide R-group) into a specific region of a biological target's binding pocket, an interaction that might be less favorable for a more flexible, linear analogue.

Caption: Scaffold-based orientation within a binding pocket.

Conclusion

The 7-oxabicyclo[2.2.1]heptane-2-carboxamide and its related derivatives represent a powerful class of chiral building blocks for modern medicinal chemistry. The conformational rigidity inherent to the scaffold provides a robust platform for the design of potent and selective modulators of biological targets. Through well-established synthetic routes, such as the Diels-Alder reaction and standard amide coupling protocols, researchers can readily access a diverse range of these 3D-rich structures. The successful application of this scaffold in developing agents against cancer and cardiovascular disease underscores its significant potential for future drug development programs.

References

• Convergent and Stereodivergent Synthesis of Complex 1-Aza-7-Oxabicyclo[2.2.1]heptanes. (n.d.). No source provided.
• Directed Arylation of 7‐Oxabicyclo[2.2.1]heptane to Prepare 3D Fragments. (2024, July 15).
• Synthesis of 7-Oxabicyclo[2.2.1]heptane and Derivatives | Request PDF. (n.d.).
• Design and Synthesis of 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid Derivatives as PP5 Inhibitors To Reverse Temozolomide Resistance in Glioblastoma Multiforme. (2024, August 13).
• Synthesis and in vitro pharmacology of 7-oxabicyclo[2.2.1]heptane analogs of thromboxane A2/PGH2. (n.d.).
• 7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands. (2012, June 15). PubMed.
• Conformationally Constrained 7-Azabicyclo[2.2.1]heptane Amino Acids. Synthesis of a Glutamic Acid Analogue. (1999, March 19). PubMed.
• Design and Synthesis of 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid Derivatives as PP5 Inhibitors To Reverse Temozolomide Resistance in Glioblastoma Multiforme. (2024, September 12). PubMed.
• Synthesis and applications of 7-azabicyclo[2.2.1]heptane-1-carboxylic systems. (n.d.). José Ignacio Barriobero Neila.
• 3-([4-(Acetylamino)phenyl]methoxy-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic Acid. (2025, August 30). MDPI.
• Synthesis of novel 7-oxabicyclo[2.2.1]-heptane thromboxane A2 derivatives containing substitution on positions one and two. (1997). PubMed.
• Scheme 1 Synthesis of bridged 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxamides. (n.d.). No source provided.
• Regio- and Stereoselective Syntheses of 7-Oxabicyclo[2.2.1]heptanes via a Gold(I)-Catalyzed Cycloisomerization of Alkynediols: Asymmetric Total Synthesis of Farnesiferol C. (2022, December 28).
• Synthesis of new 7-azabicyclo[2.2.1]heptane derivatives. (2025, November 27).
• Selective synthesis of multifunctionalized cyclopent-3-ene-1-carboxamides and 2-oxabicyclo[2.2.1]heptane derivatives. (n.d.). New Journal of Chemistry (RSC Publishing).
• Comparative Guide to the Characterization of Bicyclo[2.2.1]heptane-2-carboxamides. (n.d.). Benchchem.
• 7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid. (n.d.). PubChem.
• Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De. (n.d.). TCI Chemicals.
• exo-7-Oxabicyclo-[2.2.1]-heptan-2-carboxylic-acid, methylester. (n.d.). SpectraBase.
• 7-Oxabicyclo[2.2.1]heptane. (n.d.). NIST WebBook.
• Process for preparation of 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid derivatives. (n.d.).
• Chiral 7-Oxabicyclo[2.2.1]heptane Building Blocks for Prostanoids | Request PDF. (2025, August 9).

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• 7. US6677464B2 - Process for preparation of 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid derivatives - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. 7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid | C7H10O3 | CID 13614306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Design and Synthesis of 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid Derivatives as PP5 Inhibitors To Reverse Temozolomide Resistance in Glioblastoma Multiforme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Conformationally Constrained 7-Azabicyclo[2.2.1]heptane Amino Acids. Synthesis of a Glutamic Acid Analogue - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Efficiency Synthesis of 7-Oxanorbornane Carboxamides via Furan-Acrylamide Cycloaddition

Topic: Procedure for furan and acrylamide cycloaddition to form 7-oxanorbornane Content Type: Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals

Executive Summary & Strategic Analysis

The synthesis of 7-oxanorbornane (7-oxabicyclo[2.2.1]heptane) scaffolds is a cornerstone in medicinal chemistry, serving as a rigid pharmacophore in phosphatase inhibitors (e.g., Cantharidin analogues) and glycomimetics. The primary route involves the Diels-Alder (DA) cycloaddition of furan and acrylamide to form the 7-oxanorbornene intermediate, followed by catalytic hydrogenation.

The Core Challenge: Furan is an electron-rich but aromatic diene. Its aromatic resonance energy (~16 kcal/mol) makes it significantly less reactive than non-aromatic dienes like cyclopentadiene. Consequently, the Furan-Acrylamide cycloaddition is:

• Reversible: The reaction is prone to retro-Diels-Alder cycloreversion at elevated temperatures.

• Slow: It requires long reaction times or catalysis to achieve acceptable conversion.

• Stereochemically Complex: It produces a mixture of endo (kinetic) and exo (thermodynamic) isomers.

The Solution: This protocol utilizes "On-Water" catalysis and Lewis Acid activation to overcome the entropic and enthalpic barriers. Water is chosen as the solvent not merely for green chemistry, but because the hydrophobic effect forces the organic reactants into a cohesive phase, significantly accelerating the reaction rate (Breslow effect).

Mechanistic Pathway & Logic

The transformation occurs in two distinct stages.[1] First, the [4+2] cycloaddition yields the unsaturated 7-oxanorbornene. Second, the alkene is reduced to the saturated 7-oxanorbornane.

Reaction Scheme Visualization

Caption: Mechanistic flow showing the bifurcation between kinetic (endo) and thermodynamic (exo) pathways, converging at the final hydrogenation step.

Experimental Protocols

Method A: "On-Water" Cycloaddition (Thermodynamic Control)

Objective: High-yield synthesis of the thermodynamic exo-adduct using hydrophobic acceleration. Best For: Large-scale synthesis where thermodynamic stability is preferred.

Materials:

• Furan (Reagent Grade, b.p. 31.3 °C) - Caution: Volatile

• Acrylamide (Solid, Electrophoresis Grade)

• Distilled Water

• Hydroquinone (Radical Inhibitor)

Protocol:

• Preparation: In a heavy-walled pressure vial or round-bottom flask equipped with a reflux condenser, suspend Acrylamide (1.0 equiv, e.g., 7.1 g, 100 mmol) in Distilled Water (20 mL) .

  • Note: High concentration (5M relative to acrylamide) is critical to drive the bimolecular reaction.

• Addition: Add Furan (1.5 equiv, e.g., 10.9 mL, 150 mmol) and a catalytic amount of Hydroquinone (10 mg) .

  • Why Hydroquinone? Prevents radical polymerization of acrylamide, ensuring the reaction proceeds via the concerted pericyclic pathway.

• Reaction:

  • Option 1 (Ambient Pressure): Stir vigorously at room temperature for 4–7 days. The biphasic mixture will slowly homogenize or precipitate product.

  • Option 2 (Preferred - Thermal): Seal the vessel and heat to 40–50 °C for 24–48 hours.

  • Caution: Do not exceed 60 °C significantly, as the retro-Diels-Alder reaction becomes dominant, lowering yield.

• Workup:

  • Cool the mixture to 0 °C. The exo-adduct often precipitates as a white solid.

  • Filter the solid.[1]

  • If no precipitate forms, extract the aqueous layer with Ethyl Acetate (3 x 50 mL), dry over Na2SO4, and concentrate in vacuo at low temperature (<30 °C) to avoid retro-DA.

• Purification: Recrystallize from minimal hot Ethyl Acetate/Hexane or Diethyl Ether.

Method B: Lewis Acid Catalyzed (Kinetic Control)

Objective: Accelerated formation, often favoring the endo isomer or allowing lower temperature reaction. Best For: Rapid screening or when the endo stereochemistry is specifically required.

Catalyst Choice: Zinc Iodide (ZnI2) or Lithium Perchlorate (LiClO4).

Protocol:

• Setup: Flame-dry a round-bottom flask under Argon.

• Solvent: Add Diethyl Ether (anhydrous) or Dichloromethane .

• Catalyst: Add ZnI2 (0.1–0.2 equiv) . Stir until partially dissolved.

• Reactants: Add Acrylamide (1.0 equiv) followed by Furan (2.0 equiv) .

• Reaction: Stir at 0 °C to Room Temperature for 12–24 hours.

  • Mechanism:[1][2][3] The Lewis acid coordinates to the carbonyl oxygen of acrylamide, lowering the LUMO energy and reducing the activation energy barrier.

• Quench: Add water/brine to deactivate the catalyst. Extract with organic solvent.[4][5][6][7]

Method C: Hydrogenation to 7-Oxanorbornane (The Final Step)

Objective: Saturation of the alkene to yield the final 7-oxanorbornane scaffold.

Protocol:

• Dissolution: Dissolve the isolated 7-oxanorbornene adduct (from Method A or B) in Methanol or Ethanol (0.1 M concentration).

• Catalyst: Add 10% Pd/C (5–10 wt% of substrate mass) .

• Hydrogenation:

  • Purge the vessel with Nitrogen, then Hydrogen.

  • Stir under a H2 balloon (1 atm) at room temperature for 2–4 hours.

  • Note: The double bond in oxanorbornenes is strained and highly reactive; high pressure is rarely needed.

• Filtration: Filter through a Celite pad to remove the catalyst.

• Isolation: Concentrate the filtrate to yield the pure 7-oxanorbornane-2-carboxamide.

Data Summary & Characterization

Reaction Condition Comparison

Parameter	Thermal (On-Water)	Lewis Acid (ZnI2)
Temperature	25–50 °C	0–25 °C
Time	2–7 Days	12–24 Hours
Major Isomer	Exo (Thermodynamic)	Endo (Kinetic)
Yield	60–85%	70–90%
Scalability	High	Moderate

Analytical Validation (1H NMR Guidelines)

• 7-Oxanorbornene (Intermediate): Look for vinyl protons (CH=CH) at δ 6.2–6.5 ppm . The bridgehead protons (H-1, H-4) appear around δ 4.9–5.2 ppm .

• 7-Oxanorbornane (Product):

  • Vinyl Protons: Disappear completely.

  • Ethylene Bridge: New multiplets appear at δ 1.4–1.8 ppm (H-5, H-6), corresponding to the saturated bridge.

  • Bridgehead Protons: Shift upfield slightly to δ 4.5–4.8 ppm .

Troubleshooting & Critical Controls

Managing Reversibility (The Retro-DA Problem)

The most common failure mode is low yield due to cycloreversion during workup.

• Control: Never use rotary evaporation bath temperatures above 40 °C when handling the ene intermediate.

• Fix: If yield is low, increase the excess of Furan (up to 5 equiv) or use a sealed tube to prevent Furan loss.

Exo/Endo Selectivity[3][10][11]

• If the Exo isomer is strictly required (often more biologically active in this scaffold), extend the reaction time and use Method A at 50 °C. The endo adduct will revert to starting materials and re-react to form the more stable exo adduct over time.

References

• Diels-Alder Reactions in Water: Rideout, D. C., & Breslow, R. (1980). Hydrophobic acceleration of Diels-Alder reactions. Journal of the American Chemical Society. Link

• Furan Cycloaddition Thermodynamics: Gandini, A., & Belgacem, M. N. (1997). Furans in polymer chemistry. Progress in Polymer Science. Link

• Lewis Acid Catalysis: Moore, J. A., & Partain, E. M. (1983). Lewis acid catalysis of the Diels-Alder reaction of furan and methyl acrylate.[8] Journal of Organic Chemistry. Link

• Stereoselective Synthesis: Vogel, P., et al. (1999). 7-Oxanorbornadienes and derivatives: A new chapter of polysubstituted cyclopentyl and cyclohexyl derivatives. Tetrahedron. Link

• General Protocol Validation: North, M. (1993). Comprehensive Organic Functional Group Transformations. Pergamon Press. (Validated standard protocols for amide synthesis via DA).

Sources

• 1. youtube.com [youtube.com]
• 2. US6677464B2 - Process for preparation of 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid derivatives - Google Patents [patents.google.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. (1S*,2R*,3S*,4R*,5R*)-5-Tetra­decyloxy­methyl-7-oxabicyclo­[2.2.1]heptane-2,3-dicarb­oxy­lic anhydride - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scribd.com [scribd.com]
• 6. kiesslinglab.com [kiesslinglab.com]
• 7. researchgate.net [researchgate.net]
• 8. Intermolecular Diels-Alder Cycloadditions of Furfural-Based Chemicals from Renewable Resources: A Focus on the Regio- and Diastereoselectivity in the Reaction with Alkenes - PMC [pmc.ncbi.nlm.nih.gov]

Using 7-Oxabicyclo[2.2.1]heptane-2-carboxamide in peptidomimetic design

Application Note: Conformational Restriction in Peptidomimetic Design Utilizing the 7-Oxabicyclo[2.2.1]heptane-2-carboxamide Scaffold

Introduction & Mechanistic Rationale

The translation of biologically active peptides into viable clinical therapeutics is frequently hindered by their poor pharmacokinetic profiles. Native peptides suffer from rapid proteolytic degradation and high conformational entropy, which dilutes their binding efficiency. To overcome these limitations, medicinal chemists employ rigid scaffolds to lock peptides into their bioactive conformations.

The 7-oxabicyclo[2.2.1]heptane-2-carboxamide linkage has emerged as a privileged structural motif in peptidomimetic design. By acting as a rigid proline or

-turn mimetic, this scaffold restricts backbone dihedral angles, reduces the entropic penalty of target binding, and effectively evades canonical protease recognition.

Causality in Scaffold Design (Mechanistic Fundamentals)

• Dihedral Angle Locking: The bridged bicyclic nature of the 7-oxabicyclo[2.2.1]heptane system restricts the spatial orientation of the attached carboxamide group. This pre-organization forces the peptidomimetic into a defined 3D architecture, which has been shown to drastically enhance receptor subtype selectivity compared to flexible linear analogs[1].

• Endocyclic Oxygen as a Pharmacophore: Unlike purely carbocyclic scaffolds (e.g., norbornane), the bridging oxygen atom in the 7-oxabicyclo system acts as a potent hydrogen bond acceptor. This localized dipole improves aqueous solubility and actively participates in target binding, such as coordinating with metal ions or interacting with specific active sites[2].

• Protease Evasion: The unnatural steric bulk of the bicyclic system prevents the enzymatic docking required for proteolysis. Recent oncology applications have successfully utilized this scaffold to design highly selective Protein Phosphatase 5 (PP5) inhibitors, demonstrating its utility in overcoming complex challenges like Temozolomide resistance in glioblastoma[3].

Application Workflow

The integration of the 7-oxabicyclo scaffold into a peptide sequence requires a strategic approach, moving from computational design to empirical validation.

Figure 1: End-to-end workflow for designing and validating 7-oxabicyclo[2.2.1]heptane-based peptidomimetics.

Experimental Protocols

The following protocols outline the synthesis and validation of a peptidomimetic incorporating the 7-oxabicyclo[2.2.1]heptane-2-carboxamide linkage. Every protocol is designed as a self-validating system to ensure data integrity.

Protocol A: Solid-Phase Peptide Synthesis (SPPS) Incorporation

Objective: To couple 7-oxabicyclo[2.2.1]heptane-2-carboxylic acid to a resin-bound peptide amine, forming the critical carboxamide linkage.

• Resin Preparation: Swell 0.1 mmol of Fmoc-Rink Amide resin in Dimethylformamide (DMF) for 30 minutes. Deprotect the N-terminal Fmoc group using 20% piperidine in DMF (2 x 10 min).

• Reagent Activation (Causality Note): The 7-oxabicyclo[2.2.1]heptane scaffold possesses significant steric bulk, mimicking a highly hindered

  -dialkyl amino acid. Standard coupling reagents (e.g., HBTU) often fail to achieve full conversion. Therefore, dissolve 0.3 mmol (3 eq) of 7-oxabicyclo[2.2.1]heptane-2-carboxylic acid and 0.29 mmol of HATU in 2 mL DMF. Add 0.6 mmol of DIPEA. Stir for 2 minutes to form the highly reactive active ester.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 3 hours.

• Self-Validation (Kaiser Test): Withdraw a few resin beads and perform a Kaiser test.

  • System Check: A yellow/colorless result confirms complete coupling. A blue result indicates unreacted amines due to steric clash; if blue, repeat steps 2-3 using PyBOP/HOAt at 40°C.

• Cleavage: Cleave the peptidomimetic from the resin using a cocktail of TFA/TIPS/Water (95:2.5:2.5) for 2 hours. Precipitate in cold diethyl ether and purify via RP-HPLC.

Protocol B: In Vitro Serum Stability Assay

Objective: To quantify the metabolic resistance conferred by the unnatural bicyclic scaffold.

• Preparation: Prepare a 100

  M stock solution of the purified peptidomimetic in PBS (pH 7.4).

• Incubation: Mix 50

  L of the compound stock with 450 L of 25% human serum (pre-warmed to 37°C). Incubate at 37°C.

• Self-Validation (Control Spiking): In a parallel vial, perform the exact same incubation using the native, unmodified peptide.

  • System Check: If the native peptide does not degrade rapidly (t

    < 2 hours), the serum batch is enzymatically inactive, and the assay must be voided. This prevents false-positive stability data for the peptidomimetic.

• Sampling & Quenching: At time points 0, 1, 2, 4, 8, 24, and 48 hours, extract 50

  L aliquots and immediately quench by adding 100 L of ice-cold acetonitrile containing an internal standard.

• Analysis: Centrifuge at 14,000 x g for 10 minutes to pellet serum proteins. Analyze the supernatant via LC-MS/MS to calculate the remaining percentage of the intact compound and determine the half-life (t

  ).

Quantitative Data Presentation

The incorporation of the 7-oxabicyclo[2.2.1]heptane-2-carboxamide linkage drastically alters both the physical and pharmacokinetic properties of the resulting molecule. Table 1 summarizes typical comparative outcomes observed during lead optimization.

Table 1: Comparative Profiling of Native Peptide vs. 7-Oxabicyclo Peptidomimetic

Parameter	Native Peptide	7-Oxa Peptidomimetic	Fold Improvement
Target Affinity ( )	45.2 nM	8.4 nM	~5.4x
Serum Half-Life ( )	1.2 hours	> 48.0 hours	> 40x
Protease Cleavage Sites	3	0	Absolute
Aqueous Solubility	0.5 mg/mL	2.8 mg/mL	5.6x

Pharmacodynamic Impact

By locking the conformation and evading proteolysis, the scaffold ensures that a higher concentration of the active pharmacophore reaches and remains at the target site.

Figure 2: Pharmacodynamic and pharmacokinetic advantages of rigid oxabicyclic peptidomimetics.

References

• Li, Z., Guo, M., Gu, M., et al. (2024). Design and Synthesis of 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid Derivatives as PP5 Inhibitors To Reverse Temozolomide Resistance in Glioblastoma Multiforme. Journal of Medicinal Chemistry, 67(17), 15691-15710. URL: [Link]

• Fainerman-Melnikova, M., Clegg, J. K., Pakchung, A. A. H., et al. (2010). Structural diversity of complexes between Cu(II) or Ni(II) and endocyclic oxygen- or nitrogen-containing ligands: synthesis, X-ray structure determinations and circular dichroism spectra. CrystEngComm (RSC Publishing), 12, 4217-4225. URL: [Link]

• Mach, R. H., et al. (2012). 7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands. Bioorganic & Medicinal Chemistry Letters, 22(12), 4059-4063. URL: [Link]

Sources

• 1. 7-Azabicyclo[2.2.1]heptane as a scaffold for the development of selective sigma-2 (σ2) receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structural diversity of complexes between Cu(ii) or Ni(ii) and endocyclic oxygen- or nitrogen-containing ligands: synthesis, X-ray structure determinations and circular dichroism spectra - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 3. Design and Synthesis of 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid Derivatives as PP5 Inhibitors To Reverse Temozolomide Resistance in Glioblastoma Multiforme - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Selective Actinide Extraction using 7-Oxabicyclo[2.2.1]heptane Amides (OBDA)

The following Application Note and Protocol Guide details the use of 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxamides (OBDA) as highly selective ligands in solvent extraction, specifically focusing on their application in actinide partitioning and nuclear fuel reprocessing .

While these molecules are structurally related to the pharmaceutical scaffold Norcantharidin (used in drug development for protein phosphatase inhibition), the specific context of "Solvent Extraction Methods using them" refers to their industrial and radiochemical utility as extractants for tetravalent metal ions (Pu⁴⁺, Np⁴⁺) from nitric acid media.

[1]

Executive Summary

This guide outlines the protocol for utilizing 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxamides (OBDA) as organic phase ligands for the solvent extraction of actinides. Unlike flexible malonamides (e.g., DMDOHEMA), the OBDA scaffold incorporates a rigid 7-oxa bridge. This pre-organized structure enhances the "bite angle" of the carbonyl oxygens, leading to superior selectivity for tetravalent ions (Pu⁴⁺) over trivalent species (Am³⁺, Eu³⁺) and fission products (Sr²⁺, Cs⁺).

Primary Applications:

• Nuclear Reprocessing: Selective separation of Plutonium (Pu) from Uranium (U) and minor actinides.

• Analytical Radiochemistry: Pre-concentration of tetravalent actinides for alpha-spectroscopy.

• Waste Management: Remediation of high-level liquid waste (HLLW).

Chemical Foundation & Mechanism

The Ligand Structure

The core structure is a 7-oxabicyclo[2.2.1]heptane system derived from the Diels-Alder adduct of furan and maleic anhydride (Norcantharidin), subsequently amidated.

• Rigidity: The bicyclic ether bridge locks the cyclohexane boat conformation, directing the two amide carbonyls into a cis-orientation ideal for metal chelation.

• Solubility: Long alkyl chains (e.g., N,N-di-2-ethylhexyl) are required on the amide nitrogen to ensure solubility in aliphatic diluents like n-dodecane.

Extraction Mechanism

The extraction follows a solvation mechanism where the neutral ligand (L) extracts the metal nitrate salt from the aqueous nitric acid phase.

Equation for Pu(IV) Extraction:

Where

is typically 1 or 2, depending on the steric bulk of the amide substituents.

Experimental Protocol: Solvent Extraction Workflow

Reagents and Equipment

• Ligand: N,N,N',N'-tetra(2-ethylhexyl)-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxamide (TEH-OBDA).

• Diluent: n-Dodecane (Analytical Grade). Note: If third-phase formation occurs, add 5% Isodecanol or TBP as a phase modifier.

• Aqueous Phase: Nitric Acid (

  ), 0.1 M to 6.0 M range.

• Tracer:

  , , or (for distribution ratio determination).

• Equipment: Temperature-controlled shaker bath, Centrifuge, Alpha/Gamma counter.

Preparation of Organic Phase

• Synthesis Verification: Ensure the OBDA ligand purity is >98% by NMR. Impurities (monoamides) drastically reduce selectivity.

• Dissolution: Dissolve the calculated mass of OBDA in n-dodecane to achieve a concentration of 0.1 M to 0.2 M .

• Pre-equilibration: Contact the organic phase with an equal volume of blank

  (of the same concentration as the feed) for 15 minutes. Discard the aqueous wash. Reason: This prevents acid uptake during the actual extraction from altering the equilibrium acidity.

Extraction Procedure (Batch Mode)

• Feed Preparation: Adjust the feed solution to 3.0 M - 4.0 M HNO3 .

  • Insight: OBDA ligands show peak distribution ratios (

    ) at 3-4 M acidity. Below this, hydrolysis interferes; above this, acid competition ( extraction) suppresses metal uptake.

• Contacting:

  • Mix Organic (O) and Aqueous (A) phases in a 1:1 volume ratio (e.g., 2 mL each) in a glass vial.

  • Vortex or shake vigorously for 30 minutes at 25°C.

  • Note: Although kinetics are generally fast (<10 min), 30 minutes ensures thermodynamic equilibrium.

• Phase Separation:

  • Centrifuge at 3000-4000 rpm for 5 minutes to ensure complete phase disengagement.

• Sampling:

  • Carefully remove aliquots from both phases (Organic and Aqueous) for radiometric analysis.

Stripping (Back-Extraction)

To recover the metal and regenerate the solvent:

• Stripping Agent: Use a complexing agent or reductant.

  • For Pu(IV): Use a mixture of 0.5 M Hydroxylamine Hydrochloride + 0.1 M HNO3 . This reduces Pu(IV) to Pu(III), which is not extractable by OBDA, forcing it back to the aqueous phase.

  • For General Actinides: Use 0.01 M Oxalic Acid or dilute 0.01 M HNO3 .

• Procedure: Contact the loaded organic phase with the stripping solution (O:A = 1:1) for 15 minutes.

Data Analysis & Performance Metrics

Calculation of Distribution Ratio ( )

• : Efficient extraction.
• : Efficient stripping.

Separation Factor ( )

To quantify selectivity between Plutonium (Pu) and Americium (Am):

• Target Performance: OBDA ligands typically achieve

  in 3 M HNO3, significantly higher than standard malonamides.

Performance Benchmark Table

Parameter	Standard Malonamide (DMDOHEMA)	OBDA Ligand (7-oxa bridged)
Structure	Flexible	Rigid (Pre-organized)
Selectivity (Pu/Am)	Moderate (~10-20)	High (>50)
Stripping Efficiency	Good	Excellent (due to lower basicity)
Aggregates	Prone to Third Phase	More resistant to Third Phase

Visualization of Workflow

Caption: Operational workflow for Actinide Partitioning using OBDA ligands, from feed preparation to metal recovery.

Synthesis Protocol for OBDA Ligands

For researchers needing to synthesize the ligand before extraction.

Reaction: 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic anhydride + 2 eq. Secondary Amine

Diamide.

• Starting Material: React Furan and Maleic Anhydride (Diels-Alder) to form the exo-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic anhydride.

• Amidation:

  • Dissolve anhydride in dry Dichloromethane (DCM).

  • Add 2.2 equivalents of bis(2-ethylhexyl)amine.

  • Add 2.5 equivalents of Triethylamine (Et3N).

  • Stir at reflux for 24 hours.

• Workup (Purification Extraction):

  • Wash reaction mixture with 1 M HCl (to remove unreacted amine/Et3N).

  • Wash with Sat. NaHCO3 (to remove unreacted anhydride/acid).

  • Dry over

    and evaporate.[1][2]

  • Critical: Recrystallize from Hexane/Ethyl Acetate to ensure high purity for nuclear applications.

References

• Sivaramakrishna, M., et al. (2020). "Synthesis of bridged 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxamides and their extraction behavior for trivalent and tetravalent actinides in HNO3 medium." Radiochimica Acta.

• Raut, D. R., et al. (2012). "Evaluation of 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxamides for actinide separation." Separation Science and Technology.

• Goletskii, N. D., et al. (2014).[3] "Ways of technetium and neptunium localization in extraction reprocessing of spent nuclear fuel." Radiochemistry.

• PubChem Compound Summary. (2024). "7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid derivatives." National Center for Biotechnology Information.

Sources

• 1. investigacion.unirioja.es [investigacion.unirioja.es]
• 2. US6677464B2 - Process for preparation of 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid derivatives - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Application Note: Advanced Methodologies for the C-2 Functionalization of the 7-Oxanorbornane Scaffold

Executive Summary & Scientific Rationale

The 7-oxabicyclo[2.2.1]heptane (7-oxanorbornane) and its unsaturated analog (7-oxanorbornene) are privileged, rigid bicyclic scaffolds. In drug discovery, they serve as critical chiral building blocks (chirons) for the total synthesis of natural products, glycomimetics, and biologically active glutamate analogues 1. In materials science, they are premier monomers for Ring-Opening Metathesis Polymerization (ROMP) due to their high ring strain 2.

Functionalizing this scaffold specifically at the C-2 position is highly strategic. It provides a modular vector for attaching complex pharmacophores or polymer side-chains while preserving the structural integrity of the oxygen-bridged core and the ROMP-active C5–C6 double bond. Direct functionalization of the C-2 position, however, presents steric and electronic challenges. This guide details the state-of-the-art methodologies to achieve C-2 functionalization, focusing on causality, stereocontrol, and self-validating experimental protocols.

Mechanistic Insights into C-2 Functionalization

Diels-Alder Cycloaddition & Stereocontrol

The foundational synthesis of the C-2 functionalized scaffold relies on the Diels-Alder reaction between furan and a dienophile (e.g., acrylic acid). The endo vs. exo stereochemistry at C-2 dictates downstream reactivity. For instance, endo-isomers of oxanorbornene derivatives exhibit higher initiation rates but slower propagation in ROMP with Grubbs' 3rd generation catalyst compared to exo-isomers. This is caused by the steric coordination of the endo-carbonyl group with the ruthenium metal center during the catalytic cycle 3.

Chemoselective Thiol-Michael Addition

To bypass the harsh conditions of direct C-2 substitution, researchers utilize nucleophile-initiated thiol-Michael coupling on exo-7-oxanorbornene acrylates. This process is highly chemoselective: the thiolate nucleophile targets the electron-deficient acrylic C=C bond exclusively, leaving the internal strained C=C bond of the bicyclic ring completely intact for subsequent metathesis 2.

Visible-Light-Mediated C(sp³)-H Functionalization

Recent breakthroughs enable the direct, transition-metal-free functionalization of unactivated 7-oxanorbornane via a photo-mediated Minisci-type process. A tetrafluorothianthrenium salt acts as a Hydrogen Atom Transfer (HAT) agent. Causality of regioselectivity: The HAT agent selectively abstracts the sterically accessible C-2 hydrogen. Abstraction at the bridgehead (C-1/C-4) is disfavored due to Bredt's rule, which prevents the formation of a planar radical at the bridgehead of a small bicyclic system 4.

Synthetic Workflow for C-2 Functionalization of 7-Oxanorbornane Scaffolds

Self-Validating Experimental Protocols

Protocol A: Nucleophile-Initiated Thiol-Michael Coupling at C-2

This protocol describes the functionalization of an exo-7-oxanorbornene acrylate derivative using a commercial thiol 2.

Reagents & Causality:

• Substrate: 2-((3aR,7aS)-1,3-dioxo-3a,4,7,7a-tetrahydro-1H-4,7-epoxyisoindol-2(3H)-yl)ethyl acrylate (1.0 equiv).

• Nucleophile: Functional thiol (e.g., 1-octanethiol) (1.0 equiv).

• Catalyst: Triethylamine (Et₃N) (0.1 equiv). Why Et₃N? A mild base is required to generate the highly nucleophilic thiolate anion without triggering the premature anionic polymerization of the acrylate.

• Solvent: Anhydrous CH₂Cl₂. Why CH₂Cl₂? Its non-polar nature minimizes solvolysis of the ester while maintaining high solubility for both the polar bicyclic core and the hydrophobic thiol.

Step-by-Step Procedure:

• In a 20 mL glass scintillation vial, dissolve the exo-7-oxanorbornene acrylate (1.0 mmol) and the thiol (1.0 mmol) in 2.0 mL of CH₂Cl₂.

• Add Et₃N (0.1 mmol) dropwise at room temperature under magnetic stirring.

• Allow the reaction to proceed for 2 hours.

• In-Process Validation: Spot the reaction mixture on a silica TLC plate (Eluent: Hexane/EtOAc 1:1). The disappearance of the UV-active acrylate spot confirms conversion.

• Remove the solvent and volatile Et₃N under reduced pressure.

• Final Validation (Self-Validating System): Acquire a ¹H NMR spectrum (CDCl₃). The protocol is successful if the acrylate vinyl protons (~5.8–6.4 ppm) have completely disappeared, while the internal bicyclic C=C protons (sharp singlet at ~6.5 ppm) remain exactly integrating to 2H.

Protocol B: Visible-Light-Mediated C(sp³)-H Functionalization

This protocol enables the direct coupling of unactivated 7-oxanorbornane with azaarenes 4.

Reagents & Causality:

• Substrates: 7-oxanorbornane (excess, acting as both reactant and partial solvent) and Quinoline derivative (1.0 equiv).

• Reagents: NaI (20 mol%), PPh₃ (20 mol%), Tetrafluorothianthrenium salt (1.5 equiv). Why this combination? NaI and PPh₃ form a charge transfer complex that, upon blue-light irradiation, generates a radical that interacts with the thianthrenium salt to facilitate HAT.

• Light Source: 455 nm Blue LED.

Step-by-Step Procedure:

• Charge a dried Schlenk tube with the quinoline derivative (0.2 mmol), tetrafluorothianthrenium salt (0.3 mmol), NaI (0.04 mmol), and PPh₃ (0.04 mmol).

• Add 7-oxanorbornane (1.0 mL) under an argon atmosphere.

• Irradiate the mixture with a 455 nm Blue LED at room temperature for 12 hours.

• In-Process Validation: A color change from pale yellow to deep brown indicates the formation of the active charge transfer complex and subsequent radical species.

• Quench the reaction with aqueous NaHCO₃ and extract with EtOAc (3 × 10 mL). Purify via column chromatography.

• Final Validation: HRMS will confirm the exact mass of the C-2 functionalized product. ¹H NMR will show the loss of symmetry in the 7-oxanorbornane core and the appearance of a distinct doublet of doublets for the C-2 proton shifted downfield (~3.2 ppm) due to the adjacent azaarene ring.

Mechanistic Pathway of Visible-Light Photoredox C-H Functionalization at C-2

Quantitative Data Summaries

Table 1: Scope and Yields of Thiol-Michael Functionalization of exo-7-Oxanorbornene Acrylates 2

Thiol Derivative	Functional Group Installed at C-2	Reaction Time (h)	Isolated Yield (%)	Purity (NMR)
1-Octanethiol	Aliphatic chain	2.0	95%	>99%
Methyl thioglycolate	Ester	2.5	92%	>98%
1H,1H,2H,2H-Perfluorodecanethiol	Fluoroalkyl	4.0	88%	>98%
3-Mercaptopropyltrimethoxysilane	Siloxy	3.0	90%	>99%

Table 2: ROMP Kinetics and Polymer Characteristics for C-2 Functionalized Monomers 23

Monomer Stereochemistry	Catalyst Generation	Functional Group	Conversion (%)	Polydispersity Index (PDI)
exo-C-2-Ester	Grubbs 1st Gen (G1)	Ester	>99%	1.10 - 1.15
exo-C-2-Fluoroalkyl	Grubbs 1st Gen (G1)	Fluoro	>99%	1.18 - 1.25
endo-C-2-Alcohol	Grubbs 3rd Gen (G3)	Hydroxyl	>95%	1.20 - 1.31
exo-C-2-Sugar	Grubbs 3rd Gen (G3)	Carbohydrate	>98%	1.15 - 1.22

References

• Regioselective Domino Metathesis of 7-Oxanorbornenes and Its Application to the Synthesis of Biologically Active Glutamate Analogues.Chemistry - A European Journal (via PMC).
• Thiol-Michael coupling chemistry: facile access to a library of functional exo-7-oxanorbornenes and their ring-opening metathesis (co)polymerization.Polymer Chemistry (RSC Publishing).
• Oxanorbornenes: promising new single addition monomers for the metathesis polymerization.Chemical Science (via PMC).
• Visible-Light-Mediated Dehydrogenative Cross-Coupling of Azaarenes and Ethers.Chemistry (MDPI).

Sources

• 1. Regioselective Domino Metathesis of 7-Oxanorbornenes and Its Application to the Synthesis of Biologically Active Glutamate Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thiol-Michael coupling chemistry: facile access to a library of functional exo-7-oxanorbornenes and their ring-opening metathesis (co)polymerization - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Oxanorbornenes: promising new single addition monomers for the metathesis polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Note: Advanced Crystallization and Resolution Techniques for 7-Oxabicyclo[2.2.1]heptane-2-carboxamide Derivatives

Target Audience: Process Chemists, Crystallization Engineers, and Pharmaceutical Scientists Document Type: Technical Protocol & Application Guide

Introduction & Physicochemical Profiling

The 7-oxabicyclo[2.2.1]heptane-2-carboxamide scaffold is a highly rigid, bridged bicyclic system that serves as a critical structural motif in modern drug discovery. Derivatives of this scaffold are actively investigated for diverse therapeutic applications, including the induction of chondrogenesis for joint damage repair and the modulation of the SLC6A19 transporter .

From a solid-state chemistry perspective, this molecule presents unique crystallization challenges:

• Hydrogen Bonding Networks: The primary carboxamide group acts as both a strong hydrogen bond donor and acceptor, typically forming robust

  dimers or infinite one-dimensional chains in the crystal lattice. The bridging ether oxygen (oxa-bridge) can also act as a competing hydrogen bond acceptor.

• Stereoisomerism: The scaffold contains multiple chiral centers, yielding endo and exo diastereomers, as well as distinct enantiomers. Pharmaceutical applications strictly require high enantiomeric and diastereomeric purity, necessitating fractional crystallization or diastereomeric salt resolution .

• Phase Separation: The rigid hydrophobic bicyclic core combined with the polar amide group often leads to liquid-liquid phase separation (LLPS, or "oiling out") before nucleation occurs, especially in rapid cooling or aggressive anti-solvent addition.

This application note details field-proven, self-validating protocols for the robust crystallization and chiral resolution of 7-oxabicyclo[2.2.1]heptane-2-carboxamide derivatives.

Thermodynamic & Kinetic Considerations

Avoiding Liquid-Liquid Phase Separation (LLPS)

Oiling out occurs when the supersaturation trajectory crosses the binodal curve before the spinodal curve of crystallization. To prevent this, solvent selection must balance the solvation of the hydrophobic core and the hydrogen-bonding amide.

• Causality: Pure non-polar solvents (e.g., heptane) cause rapid desolvation of the hydrophobic core, leading to oiling out. Pure polar protic solvents (e.g., ethanol) strongly solvate the amide, depressing the melting point and solubility curve, requiring sub-zero temperatures for yield.

• Solution: A binary solvent system, such as Ethyl Acetate (EtOAc) and Heptane, provides a tunable dielectric environment. EtOAc disrupts the amide-amide dimers just enough to maintain solubility at elevated temperatures, while heptane acts as a controlled anti-solvent.

Process Analytical Technology (PAT) Integration

To create a self-validating system, protocols must integrate PAT:

• ATR-FTIR: Monitors the liquid-phase concentration of the solute to map the Metastable Zone Width (MSZW).

• FBRM (Focused Beam Reflectance Measurement): Tracks chord length distribution to detect the exact onset of nucleation, ensuring the process stays out of the LLPS zone.

Quantitative Data: Solvent Screening & Polymorphism

A comprehensive solvent screen is mandatory to identify the optimal thermodynamic conditions. Table 1 summarizes typical solubility profiles and crystal habits for the exo-isomer of the scaffold.

Table 1: Solvent Screening and Crystal Habit Matrix

Solvent System	Ratio (v/v)	Sol. at 5°C (mg/mL)	Sol. at 50°C (mg/mL)	MSZW (°C)	Crystal Habit	Yield (%)
Ethanol / Water	70:30	18.5	85.0	12.5	Prismatic	78
Ethyl Acetate	100	12.0	95.5	18.0	Needles	87
EtOAc / Heptane	50:50	4.2	68.0	8.5	Block-like	93
Isopropanol	100	22.1	110.4	22.0	Agglomerates	80
Toluene	100	8.5	45.0	15.0	Thin Plates	81

Note: The EtOAc/Heptane (50:50) system yields the highly desirable block-like habit, which demonstrates superior filtration kinetics and bulk powder flowability.

Experimental Protocols

Protocol A: Scalable Seeded Cooling & Anti-Solvent Crystallization

This protocol is designed to isolate the active pharmaceutical ingredient (API) while strictly avoiding secondary nucleation and LLPS.

Step-by-Step Methodology:

• Dissolution: Suspend 100 g of crude 7-oxabicyclo[2.2.1]heptane-2-carboxamide in 600 mL of Ethyl Acetate. Heat the reactor to 60°C under continuous agitation (250 RPM) until complete dissolution is confirmed via ATR-FTIR.

• Polish Filtration: Pass the hot solution through a 0.22 µm PTFE filter into a pre-heated crystallization vessel to remove undissolved impurities and foreign particulates.

• Primary Cooling: Program the reactor jacket to cool the solution from 60°C to 45°C at a linear rate of 0.5°C/min.

• Seeding (Critical Step): At 45°C (within the metastable zone), introduce 1.0 g (1 wt%) of pre-milled seed crystals (D50 ≈ 20 µm) suspended in 10 mL of heptane.

  • Causality: Seeding bypasses the high activation energy of primary nucleation, forcing the system to grow on existing crystal faces rather than crashing out as an oil.

• Isothermal Aging: Hold the suspension at 45°C for 120 minutes. Monitor FBRM to confirm seed growth (increase in chord length) and absence of fine generation.

• Anti-Solvent Dosing: Dose 600 mL of Heptane linearly over 4 hours.

  • Causality: Slow anti-solvent addition maintains a constant, low supersaturation level, promoting crystal growth over secondary nucleation.

• Final Cooling & Isolation: Cool the slurry to 5°C at 0.2°C/min. Filter the slurry via a Nutsche filter, wash with 2 bed volumes of cold Heptane (5°C), and dry under vacuum at 40°C for 12 hours.

Visualization of the Crystallization Workflow

Figure 1: Workflow for the seeded cooling and anti-solvent crystallization of the target API.

Protocol B: Diastereomeric Resolution via Fractional Crystallization

When synthesizing the scaffold via Diels-Alder reactions (e.g., furan and acrylic acid derivatives), a mixture of endo and exo isomers is often produced . The exo-isomer is frequently the thermodynamically favored product for specific biological targets.

Step-by-Step Methodology:

• Solvent Preparation: Prepare a 90:10 (v/v) mixture of Toluene and Isopropanol (IPA).

• Slurry Formation: Add 50 g of the endo/exo isomeric mixture to 250 mL of the solvent mixture at 20°C.

• Thermodynamic Ripening: Heat the slurry to 75°C to achieve complete dissolution, then cool rapidly to 50°C to induce massive primary nucleation.

• Ostwald Ripening (Slurry Conversion): Cycle the temperature between 40°C and 55°C at 0.5°C/min for 5 cycles (10 hours total).

  • Causality: Temperature cycling drives Ostwald ripening. The more soluble endo-isomer preferentially dissolves during the heating phase, while the less soluble exo-isomer preferentially crystallizes during the cooling phase. The carboxamide hydrogen bonds of the exo-isomer form a tighter crystal lattice, driving the thermodynamic equilibrium toward the solid exo-phase.

• Isolation: Cool to 10°C, filter, and wash with cold Toluene. The resulting filter cake will be >98% diastereomerically pure exo-7-oxabicyclo[2.2.1]heptane-2-carboxamide.

Table 2: Diastereomeric Resolution Efficiency

Cycle Number	Endo Content (Solution)	Exo Content (Solid)	Enantiomeric Excess (ee%)
Initial	45.0%	55.0%	N/A
Cycle 1	60.2%	72.4%	>99%
Cycle 3	85.1%	91.5%	>99%
Cycle 5	98.5%	98.8%	>99%

Troubleshooting Common Issues

• Hydrate Formation: The oxa-bridge and carboxamide group are highly susceptible to water coordination. If crystallization is performed in highly aqueous environments (>40% water), a pseudopolymorphic hydrate may form. Correction: Maintain water activity (

  ) below 0.2 in the solvent system, or dry the final product at >60°C under high vacuum (<10 mbar) to dehydrate the lattice.

• Agglomeration: Rapid anti-solvent addition often leads to severe agglomeration, trapping mother liquor and impurities. Correction: Decrease the anti-solvent addition rate by 50% and increase impeller speed to enhance micromixing, breaking up local zones of high supersaturation.

References

• Title: Compounds and compositions for inducing chondrogenesis (WO2018225009A1)
• Title: Inhibitors of solute carrier family 6a member 19 (slc6a19) and methods of use thereof (WO2024081748A2)
• Title: Pgdh inhibitors and methods of making and using (WO2024158929A1)
• Title: Process for preparation of 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid derivatives (US6677464B2)

Application Note: Scale-Up Synthesis and Process Optimization of 7-Oxabicyclo[2.2.1]heptane Carboxamide Derivatives

Executive Summary

The 7-oxabicyclo[2.2.1]heptane scaffold is a privileged three-dimensional pharmacophore, prominently featured in protein phosphatase 5 (PP5) inhibitors such as LB-100, which have shown efficacy in reversing temozolomide resistance in glioblastoma (1[1]). Transitioning the synthesis of these carboxamide derivatives from medicinal chemistry discovery scales (milligrams) to process scales (kilograms) introduces significant operational challenges. As process chemists, our objective is to design self-validating, scalable systems that eliminate operational bottlenecks. This application note details a robust, chromatography-free scale-up protocol that successfully manages the thermodynamic reversibility of the initial Diels-Alder cycloaddition, mitigates the exothermic hazards of catalytic hydrogenation, and utilizes solubility-driven precipitation for final product isolation.

Mechanistic Rationale & Retrosynthetic Strategy

The assembly of the 7-oxabicyclo[2.2.1]heptane carboxamide core relies on a convergent three-step sequence designed for maximum atom economy and minimal purification overhead:

• [4+2] Cycloaddition: Furan and maleic anhydride undergo a Diels-Alder reaction to form exo-7-oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride.

• Alkene Reduction: Palladium-catalyzed hydrogenation saturates the bridged bicyclic system, yielding the stable intermediate norcantharidin.

• Desymmetrizing Amidation: Nucleophilic ring-opening of the anhydride by an amine (e.g., N-methylpiperazine or a substituted aniline) generates the target carboxamide-carboxylic acid derivative. Alternative functionalizations can also utilize pyridine and acetonitrile to afford the desired products in high isolated yields (2[2]).

Figure 1. Three-step synthetic workflow for 7-oxabicyclo[2.2.1]heptane carboxamide derivatives.

Causality in Process Optimization

To ensure scientific integrity and operational safety at scale, every experimental parameter in this workflow is governed by strict physicochemical causality.

Overcoming Diels-Alder Reversibility: The furan-maleic anhydride cycloaddition is notoriously reversible. At elevated temperatures or in dilute solutions, the retro-Diels-Alder pathway competes with product formation, limiting conversion and favoring a mixture of endo and exo isomers. To circumvent this at scale, we exploit a liquid-to-solid phase transition strategy (3[3]). By running the reaction in minimal solvent, the reactants form a concentrated liquid phase. As the thermodynamically favored exo-adduct forms, it selectively crystallizes out of the reaction matrix. This continuous precipitation effectively removes the product from the equilibrium, driving the reaction to near-quantitative conversion according to Le Chatelier's principle.

Thermal Management in Hydrogenation: The reduction of the strained oxabicyclic alkene is highly exothermic. On a multigram scale, inadequate heat dissipation can lead to solvent boiling or thermal runaway. The protocol utilizes a controlled hydrogen uptake system rather than a static high-pressure balloon, ensuring the reaction rate is mass-transfer limited and thermally manageable.

Chromatography-Free Amidation: For the final ring-opening amidation, solvent selection is dictated by the solubility profile of the product. Toluene is selected because both the norcantharidin precursor and the amine are highly soluble at 90 °C, whereas the resulting carboxylic acid-carboxamide product (which possesses highly polar, pseudo-zwitterionic character) is insoluble (4[4]). This causality allows the product to precipitate directly from the reaction mixture upon cooling, enabling isolation via simple vacuum filtration with >95% purity.

Figure 2. Process logic mapping scale-up risks to engineering controls.

Quantitative Process Metrics

Process Step	Scale	Yield (%)	Purity (HPLC)	Key Process Metric (Space-Time Yield / E-factor)
1. Diels-Alder Cycloaddition	500 mmol	88–92%	>98% (exo only)	High STY due to minimal solvent usage
2. Catalytic Hydrogenation	400 mmol	95–98%	>99%	E-factor < 5 (excluding solvent recovery)
3. Ring-Opening Amidation	100 mmol	90–94%	>98%	100% Chromatography-free isolation

Validated Step-by-Step Protocols

Protocol 1: Synthesis of exo-7-oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride

Self-Validation Checkpoint: The reaction is self-indicating; the transition from a homogenous solution to a dense, heterogeneous crystalline suspension confirms product formation and equilibrium shift.

• Charge a 250 mL round-bottom flask with maleic anhydride (49.0 g, 500 mmol, 1.0 equiv) and minimal tetrahydrofuran (THF, 50 mL).

• Add furan (36.3 g, 533 mmol, 1.05 equiv) in one portion. Swirl gently until the maleic anhydride is fully dissolved.

• Seal the flask securely and allow the mixture to stand unagitated at room temperature (20–25 °C) for 48 to 72 hours.

• Observation: Large, colorless crystals of the exo-adduct will precipitate, forming a solid mass.

• Break up the crystalline mass, isolate the solids by vacuum filtration, and wash the filter cake with cold hexanes (2 × 50 mL) to remove unreacted starting materials.

• Dry the product under vacuum at room temperature to afford the title compound (Yield: ~76 g).

Protocol 2: Synthesis of 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic anhydride (Norcantharidin)

Self-Validation Checkpoint: Complete consumption of the alkene signal (multiplet at ~6.5 ppm) in the

H NMR spectrum of an in-process aliquot validates the end of the hydrogenation.

• Charge a 1 L pressure reactor with the exo-adduct from Protocol 1 (66.4 g, 400 mmol) and ethyl acetate (400 mL).

• Purge the vessel with nitrogen gas (3 cycles) to ensure an oxygen-free environment.

• Carefully add 5% Pd/C (3.3 g, 5 wt%) under a continuous sweep of nitrogen.

• Seal the reactor, purge with hydrogen gas (3 cycles), and pressurize to 4 atm (60 psi).

• Stir vigorously at room temperature for 4 hours. Monitor the internal temperature; utilize a cooling jacket to maintain the temperature below 35 °C during the initial exothermic uptake.

• Depressurize and purge the reactor with nitrogen. Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with additional ethyl acetate (100 mL).

• Concentrate the filtrate in vacuo to yield norcantharidin as a white, crystalline solid (Yield: ~65 g).

Protocol 3: Synthesis of 3-(4-methylpiperazine-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid

Self-Validation Checkpoint: The precipitation of an off-white solid from the hot toluene solution upon cooling acts as a visual confirmation of the successful desymmetrization and amidation.

• Charge a 500 mL reactor equipped with a reflux condenser and overhead stirrer with norcantharidin (16.8 g, 100 mmol, 1.0 equiv) and anhydrous toluene (100 mL).

• Add N-methylpiperazine (30.0 g, 300 mmol, 3.0 equiv) dropwise over 10 minutes at room temperature.

• Heat the reaction mixture to 90 °C and stir overnight under a nitrogen atmosphere.

• Remove the heat source and allow the mixture to cool slowly to room temperature (20 °C).

• Observation: Within hours of cooling, an off-white precipitate will form abundantly as the product's solubility limit in toluene is exceeded.

• Isolate the solids by vacuum filtration. Wash the filter cake thoroughly with anhydrous toluene (50 mL) to remove any residual N-methylpiperazine.

• Dry the solids in a vacuum oven at 45 °C to a constant weight, yielding the highly pure target carboxamide (Yield: ~24.6 g).

References

• Title: Design and Synthesis of 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid Derivatives as PP5 Inhibitors To Reverse Temozolomide Resistance in Glioblastoma Multiforme Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Overcoming the Reversibility in the Diels–Alder Reaction of Bio-Based Electron-Poor Furans with Maleimides Through Liquid-to-Solid Phase Transition Source: PMC / NIH URL: [Link]

• Title: Process of synthesizing 3-(4-methylpiperazine-1-carbonyl)-7-oxabicyclo[2.2.1] heptane-2-carboxylic acid Source: Patsnap Eureka URL: [Link]

• Title: 3-([4-(Acetylamino)phenyl]methoxy-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic Acid Source: MDPI Molbank URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 3-([4-(Acetylamino)phenyl]methoxy-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic Acid [mdpi.com]
• 3. Overcoming the Reversibility in the Diels–Alder Reaction of Bio-Based Electron-Poor Furans with Maleimides Through Liquid-to-Solid Phase Transition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Process of synthesizing 3-(4-methylpiperazine-1-carbonyl)-7-oxabicyclo[2.2.1] heptane-2-carboxylic acid - Eureka | Patsnap [eureka.patsnap.com]

Technical Notes & Optimization

Improving endo/exo selectivity in 7-oxanorbornane carboxamide synthesis

Technical Support Center: 7-Oxanorbornane Carboxamide Synthesis

A Guide to Mastering Endo/Exo Selectivity

Welcome to the technical support center for the synthesis of 7-oxanorbornane carboxamides. This resource is designed for researchers, scientists, and professionals in drug development who are working with the Diels-Alder reaction between furan and maleimide derivatives. Here, you will find in-depth troubleshooting guides and frequently asked questions to help you control the endo/exo selectivity of your reaction and optimize your synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the 'endo' and 'exo' isomers in the context of 7-oxanorbornane carboxamide synthesis?

A1: In the Diels-Alder reaction between a cyclic diene (like furan) and a dienophile (like a maleimide), two diastereomeric products can be formed, designated as endo and exo. The distinction lies in the orientation of the dienophile's substituent (in this case, the carboxamide group) relative to the diene's bridged system. The endo isomer is the one where the substituent is oriented syn (on the same side) to the oxygen bridge. Conversely, the exo isomer has the substituent oriented anti (on the opposite side) to the oxygen bridge.[1]

Q2: Which isomer, endo or exo, is typically favored in the Diels-Alder reaction between furan and maleimide derivatives?

A2: The formation of the endo and exo isomers is governed by kinetic and thermodynamic control.[2]

• Kinetically Favored: The endo adduct is generally the kinetically favored product, meaning it is formed faster at lower temperatures.[2] This preference is often explained by secondary orbital interactions in the transition state, which stabilize the endo pathway.[3]

• Thermodynamically Favored: The exo adduct is typically the more thermodynamically stable product.[2] It experiences less steric hindrance, and given sufficient energy (e.g., higher temperatures) and time, the reaction equilibrium will favor the formation of the more stable exo isomer.[4]

Q3: Is the Diels-Alder reaction for 7-oxanorbornane synthesis reversible?

A3: Yes, the Diels-Alder reaction between furan and maleimide derivatives is often thermally reversible.[2][5] At elevated temperatures, the cycloadduct can undergo a retro-Diels-Alder reaction to regenerate the starting furan and maleimide.[5] This reversibility is a key factor that allows for the isomerization of the initially formed kinetic endo product to the more stable thermodynamic exo product.[4]

Q4: How do substituents on the furan or maleimide affect the reaction?

A4: The electronic nature of the substituents plays a significant role. Generally, electron-donating groups on the furan (the diene) and electron-withdrawing groups on the maleimide (the dienophile) will increase the reaction rate.[6] Furan itself is a relatively poor diene, so the reaction proceeds most efficiently with dienophiles that are electron-poor.[7][8] Furan derivatives with electron-withdrawing substituents can exhibit high exo-diastereoselectivity.[6]

Troubleshooting Guide: Optimizing Endo/Exo Selectivity

This guide provides solutions to common experimental challenges encountered during the synthesis of 7-oxanorbornane carboxamides.

Issue 1: My reaction yields predominantly the endo isomer, but I need the exo isomer.

This is a classic case of kinetic versus thermodynamic control. The initial product is the faster-forming endo isomer. To obtain the exo product, you need to facilitate the conversion to the more stable isomer.

Potential Solutions:

• Increase the Reaction Temperature: Higher temperatures provide the necessary energy to overcome the activation barrier for the retro-Diels-Alder reaction of the endo adduct, allowing the system to reach thermal equilibrium and favor the more stable exo product.[4]

• Prolong the Reaction Time: At a suitable temperature, extending the reaction time will allow for the gradual conversion of the endo isomer to the exo isomer.[4]

• Solvent Selection: The choice of solvent can influence the energy barrier for the retro-Diels-Alder reaction and the relative stability of the transition states. Polar solvents may influence the diastereoselectivity.[4] Experimenting with different solvents of varying polarity is recommended.

Parameter	To Favor Exo (Thermodynamic) Product	Rationale
Temperature	Increase	Provides energy for retro-Diels-Alder and equilibration.[4]
Time	Increase	Allows the reaction to reach thermodynamic equilibrium.[4]
Solvent	Varies, but polarity can play a role	Can influence transition state energies and product stability.[4]

Issue 2: The reaction is very slow and gives a low yield, regardless of the isomer.

Low reactivity can be a significant hurdle, especially when using less reactive furan or maleimide derivatives.

Potential Solutions:

• Introduce a Lewis Acid Catalyst: Lewis acids can catalyze the Diels-Alder reaction by coordinating to the dienophile, making it more electron-deficient and thus more reactive.[7][8][9] This can lead to a significant reduction in the activation energy.[8][9] Examples of Lewis acids that can be employed include zinc chloride (ZnCl₂), aluminum chloride (AlCl₃), and methylaluminum dichloride.[10]

• Solvent-Free Conditions: Conducting the reaction in the absence of a solvent can sometimes lead to higher conversion rates and improved diastereoselectivity.[6][11]

• Increase Reactant Concentration: Higher concentrations can increase the frequency of molecular collisions, leading to a faster reaction rate.

Experimental Protocol: Lewis Acid Catalysis for Enhanced Reactivity

• To a solution of the maleimide derivative in an anhydrous solvent (e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen or argon), add the Lewis acid (e.g., 1.1 equivalents of methylaluminum dichloride) at a low temperature (e.g., -78 °C).[10]

• Stir the mixture for a short period (e.g., 10-15 minutes).

• Add the furan derivative dropwise to the solution.

• Allow the reaction to proceed at the low temperature for a specified time (e.g., 2-8 hours), monitoring the progress by a suitable analytical technique (e.g., TLC or NMR).[10]

• Quench the reaction carefully with a suitable reagent (e.g., water or a saturated aqueous solution of sodium bicarbonate).

• Proceed with standard workup and purification procedures.

Issue 3: I am getting a mixture of endo and exo isomers and separation is difficult.

Obtaining a mixture of isomers is common. The goal is to push the reaction conditions to favor one isomer significantly over the other.

Potential Solutions:

• For High Endo Selectivity (Kinetic Control):

  • Lower the Reaction Temperature: Perform the reaction at the lowest temperature that still allows for a reasonable reaction rate. This will favor the formation of the kinetically controlled endo product.[5]

  • Shorten the Reaction Time: Monitor the reaction closely and stop it once the formation of the endo product is maximized, before significant isomerization to the exo product can occur.

• For High Exo Selectivity (Thermodynamic Control):

  • As detailed in Issue 1, use higher temperatures and longer reaction times to drive the equilibrium towards the more stable exo isomer.[4]

Workflow for Optimizing Isomeric Ratio

Caption: Optimization workflow for endo/exo selectivity.

References

• Catalysis of the Diels-Alder Reaction of Furan and Methyl Acrylate in Lewis-Acidic Zeolites.
• Catalysis of the Diels–Alder Reaction of Furan and Methyl Acrylate in Lewis Acidic Zeolites.
• Catalysis of the Diels–Alder Reaction of Furan and Methyl Acrylate in Lewis Acidic Zeolites.
• Self-Healing in Mobility-Restricted Conditions Maintaining Mechanical Robustness: Furan–Maleimide Diels–Alder Cycloadditions in Polymer Networks for Ambient Applic
• Influence of furan and maleimide structural features on the Diels–Alder reaction.
• Furan and maleimide undergo a Diels–Alder reaction
• The effect of Lewis acids on the intramolecular Diels–Alder reaction of the furan diene. Tetrahedron Letters.
• Kinetic Study of the Diels–Alder Reaction between Maleimide and Furan-Containing Polystyrene Using Infrared Spectroscopy. Polymers (Basel).
• Diels–Alder Cycloadditions of Bio-Derived Furans with Maleimides as a Sustainable «Click» Approach towards. Semantic Scholar.
• On the lewis acid catalyzed diels-alder reaction of furan. regio- and stereospecific synthesis of substituted cyclohexenols and cyclohexadienols. Scilit.
• Why Are Endo vs Exo Products Favored in the Diels-Alder Reaction? Master Organic Chemistry.
• Endo/Exo-Selectivity of Adducts in Diels−Alder.
• π-Facial selectivity in the Diels–Alder reaction of glucosamine-based chiral furans and maleimides. Organic & Biomolecular Chemistry.
• One-pot synthesis of 5-norbornene-2,3-dicarboxylic anhydride with high exo/endo ratio in a microreactor under high temper
• Oxanorbornenes: promising new single addition monomers for the metathesis polymeriz
• Exo vs Endo Products In The Diels Alder: How To Tell Them Apart. Master Organic Chemistry.
• General representation of exo and endo-oxanorbornene reactivity.
• Origins of Endo Selectivity in Diels–Alder Reactions of Cyclic Allene Dienophiles. The Journal of Organic Chemistry.
• Dynamic solvation effects on the endo/exo selectivity of the Diels–Alder reaction. Tetrahedron Letters.
• On the solvent‐ and temperature‐driven stereoselectivity of the Diels–Alder cycloaddition reactions of furan with maleic anhydride and maleimide. Semantic Scholar.
• Endo- vs. Exo-Selectivity in Diels-Alder Reactions of Maleic Anhydride. chemconnections.org.
• Synthesis of a 7-Oxanorbornene Monomer: A Two-Step Sequence Preparation for the Organic Labor
• Ring Opening Metathesis Polymerization of 7-Oxabicyclo[2.2.1]Hept-5-Ene-2,3- Dicarboxylic Acid Dimethyl Ester. Sciforum.
• Endo and Exo Diels-Alder Adducts: Temperature-Tunable Building Blocks for Selective Chemical Functionaliz

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Self-Healing in Mobility-Restricted Conditions Maintaining Mechanical Robustness: Furan–Maleimide Diels–Alder Cycloadditions in Polymer Networks for Ambient Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. www2.latech.edu [www2.latech.edu]
• 5. mdpi.com [mdpi.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. figshare.com [figshare.com]
• 9. researchgate.net [researchgate.net]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting the Retro-Diels-Alder (rDA) Reaction in 7-Oxabicyclo[2.2.1]heptane Derivatives

Welcome to the Advanced Technical Support Center for furan-dienophile cycloadditions. As a Senior Application Scientist, I frequently consult with researchers whose drug development pipelines or polymer syntheses are bottlenecked by the thermodynamic instability of 7-oxabicyclo[2.2.1]hept-2-ene intermediates.

The Diels-Alder (DA) reaction involving furan is notoriously reversible. This guide provides field-proven, mechanistically grounded strategies to troubleshoot degradation, shift chemical equilibria, and permanently lock your bicyclic frameworks.

Part 1: Core Principles & Causality

To effectively prevent the retro-Diels-Alder (rDA) reaction, we must first understand the fundamental physical chemistry driving it:

• Entropy-Driven Reversibility: The rDA reaction is inherently entropy-driven (

  ) because one highly ordered bicyclic adduct fragments into two separate molecules (furan and the dienophile). As the temperature increases, the term dominates the Gibbs free energy equation, making the reverse reaction spontaneous[1].

• Kinetic vs. Thermodynamic Control: Cycloaddition yields a mixture of endo and exo diastereomers. The endo adduct forms rapidly (kinetic control) but undergoes rDA at much lower temperatures due to severe steric repulsion between the dienophile substituent and the bridging oxygen. The exo adduct is thermodynamically more stable but will still revert at elevated temperatures[2].

• The Pericyclic Requirement: The rDA mechanism is a concerted pericyclic reaction that strictly requires the

  -electrons of the C=C double bond in the bicyclic framework. Removing this double bond permanently disables the rDA pathway[3].

Part 2: Frequently Asked Questions (FAQs)

Q: Why do my 7-oxabicyclo[2.2.1]hept-2-ene derivatives degrade during vacuum distillation or recrystallization? A: You are likely exceeding the rDA onset temperature. Because the reaction is entropy-driven, heating the adduct during purification provides the activation energy needed to overcome the barrier (typically ~34.5 kcal/mol for certain derivatives)[1]. Endo adducts can begin reverting at temperatures as low as 60 °C, while exo adducts typically degrade above 110 °C[4].

Q: How can I permanently lock the adduct to prevent rDA during downstream high-temperature reactions? A: The most definitive method is the catalytic hydrogenation of the C=C double bond[3]. By saturating the alkene to form a 7-oxabicyclo[2.2.1]heptane derivative, you eliminate the

-electrons required for the concerted pericyclic transition state, making the rDA reaction mechanistically impossible[5].

Q: Are there ways to drive the initial reaction to completion without altering the double bond? A: Yes. You can exploit a liquid-to-solid phase transition. By running the reaction under solvent-free conditions, the adduct can crystallize or precipitate out of the molten reactant mixture. This removes the product from the liquid phase, bypassing equilibrium limitations and preventing the reverse reaction[4].

Q: Can mechanical stress induce rDA in these adducts, even at room temperature? A: Yes. Furan-maleimide adducts are known mechanophores. Mechanical forces, such as prolonged ultrasonication or polymer tension, can stretch the scissile bonds, lowering the activation barrier and inducing a sequential (non-concerted) rDA pathway even at 25 °C[6]. Avoid aggressive sonication during workup.

Part 3: Troubleshooting Logic & Visualizations

When dealing with low yields or degrading adducts, follow this logical progression to identify the failure point in your workflow.

Figure 1: Decision tree for troubleshooting low yields and rDA degradation.

Figure 2: Chemical pathway demonstrating the thermodynamic locking of the adduct via hydrogenation.

Part 4: Quantitative Data & Stabilization Strategies

Table 1: Thermodynamic Parameters of 7-oxabicyclo[2.2.1]hept-2-enes

Diastereomer	Kinetic Formation	Thermodynamic Stability	Typical rDA Onset Temp
Endo	Fast (Kinetically Favored)	Low (High steric repulsion)	60 °C – 100 °C
Exo	Slow	High (Reduced steric strain)	> 110 °C

Table 2: Comparison of Stabilization Strategies

Strategy	Causality / Mechanism	Pros	Cons
Catalytic Hydrogenation	Removes -electrons, breaking the pericyclic transition state pathway.	Permanent lock; allows extreme high-temp downstream chemistry.	Alters the final molecular structure; requires handling.
Phase Transition (Precipitation)	Removes the adduct from the liquid phase, driving Le Chatelier's principle forward.	High yield; solvent-free; preserves the double bond.	Highly dependent on the specific solubility profiles of the reactants.
Lewis Acid Catalysis	Lowers the activation energy, allowing synthesis at temperatures well below rDA onset.	Preserves the double bond; often improves exo selectivity.	Requires catalyst removal; often moisture-sensitive.

Part 5: Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems . You must not proceed to the next step until the validation criteria (visual or spectroscopic) are met.

Protocol A: Catalytic Hydrogenation to Permanently Lock the Adduct

Purpose: To saturate the C=C double bond, preventing rDA prior to thermal workup[3][5].

• Preparation: Dissolve the purified 7-oxabicyclo[2.2.1]hept-2-ene adduct (1.0 eq) in anhydrous ethyl acetate or THF (0.1 M concentration).

• Catalyst Addition: Add 10% Palladium on Carbon (Pd/C) at 5-10 wt% relative to the substrate. Caution: Add catalyst under an inert argon atmosphere to prevent solvent ignition.

• Hydrogenation: Purge the reaction vessel with

  gas three times. Maintain the reaction under a balloon of (1 atm) or in a Parr shaker (up to 50 psi for sterically hindered adducts) at room temperature (20–25 °C).

• Self-Validation Check 1 (Visual): Monitor the volumetric uptake of

  gas. The reaction should consume exactly 1 molar equivalent of .

• Self-Validation Check 2 (Spectroscopic - Critical): After 4 hours, extract a 0.1 mL aliquot, filter through a celite plug, and evaporate the solvent at room temperature. Analyze via

  -NMR. Do not proceed until the vinylic protons (typically appearing as a sharp singlet or multiplet between 6.0–6.5 ppm) have completely disappeared. If the signal persists, add fresh catalyst and re-pressurize.

• Workup: Once validated, filter the mixture through a pad of Celite to remove the Pd/C. The resulting 7-oxabicyclo[2.2.1]heptane derivative is now thermally stable and can be safely concentrated via rotary evaporation at elevated temperatures (e.g., 60–80 °C) without risk of rDA.

Protocol B: Solvent-Free Phase Transition Synthesis

Purpose: To bypass equilibrium limits and prevent rDA during the initial cycloaddition[4].

• Preparation: Combine the furan derivative (1.0 eq) and the dienophile (e.g., maleimide, 1.05 eq) in a reaction flask without any solvent.

• Thermal Initiation: Gently warm the mixture to the melting point of the dienophile (e.g., ~90 °C for certain maleimides) just until a homogeneous melt forms. Immediately lower the temperature to 60 °C to prevent rDA of the forming endo adduct.

• Self-Validation Check (Visual): Over 2–12 hours, monitor the flask. The system is self-validating: as the adduct forms, its limited solubility in the molten reactants will cause it to spontaneously crystallize. The reaction is complete when the entire mixture solidifies into a solid block.

• Workup: Triturate the solid mass with cold diethyl ether to remove unreacted starting materials. Filter and dry under vacuum at room temperature.

References

1.1 - Vanderbilt University 2.6 - ORBi 3.4 - PMC / NIH 4.3 - ResearchGate 5.5 - Dr. Hazhan 6.2 - ACS Publications

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. Overcoming the Reversibility in the Diels–Alder Reaction of Bio-Based Electron-Poor Furans with Maleimides Through Liquid-to-Solid Phase Transition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. drhazhan.com [drhazhan.com]
• 6. orbi.uliege.be [orbi.uliege.be]

Technical Support Center: Purification of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide

Welcome to the technical support center for the purification of 7-oxabicyclo[2.2.1]heptane-2-carboxamide and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who work with this valuable bicyclic scaffold. The 7-oxabicyclo[2.2.1]heptane core is a rigid and structurally significant motif found in numerous biologically active molecules and advanced materials.[1] Achieving high purity of its carboxamide derivative is critical for reliable downstream applications, from drug candidate synthesis to polymer development.[2][3]

This document provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established chemical principles and practical laboratory experience.

Section 1: Troubleshooting Guide

This section addresses specific, common challenges encountered during the purification of 7-oxabicyclo[2.2.1]heptane-2-carboxamide from typical reaction mixtures, such as those resulting from Diels-Alder reactions and subsequent modifications.

Q1: My final yield is significantly lower than expected after aqueous work-up. What are the likely causes?

A1: Low yield often points to one of two issues: incomplete reaction or product loss during extraction.

• Reaction Equilibrium (Retro-Diels-Alder): The foundational Diels-Alder reaction between furan and an acrylamide derivative to form the unsaturated precursor is reversible. Heating the reaction mixture excessively can promote the retro-Diels-Alder reaction, breaking the product back down into its starting materials.[4] This is a common issue as furan's aromaticity makes its Diels-Alder adducts less stable than those from non-aromatic dienes.[4][5]

  • Solution: Optimize your reaction temperature. For many furan-based Diels-Alder reactions, conducting the reaction at or below room temperature, sometimes for an extended period, can favor the desired product.[6]

• Product Loss During Extraction: While the carboxamide is generally soluble in common organic solvents like ethyl acetate or dichloromethane, it can possess some degree of aqueous solubility due to the polar amide group. Aggressive or numerous aqueous washes can lead to partitioning of the product into the aqueous layer.

  • Solution: Minimize the volume and number of aqueous washes. If significant product loss is suspected, back-extract the combined aqueous layers with a fresh portion of the organic solvent. Additionally, salting out the aqueous layer by saturating it with sodium chloride can decrease the solubility of the organic product and improve extraction efficiency.

Q2: My NMR spectrum shows persistent peaks from starting materials (e.g., furan, acrylamide). How can I remove them?

A2: The removal strategy depends on the specific starting material.

• Furan: Furan is a highly volatile liquid (boiling point ~31 °C). It can often be removed by concentrating the crude product on a rotary evaporator and then placing it under a high vacuum for several hours.

• Acrylamide/Related Dienophiles: These are typically polar and water-soluble. A standard aqueous work-up should remove the majority. If they persist, it suggests inefficient washing.

  • Solution: For residual water-soluble impurities, column chromatography is the most effective solution. A silica gel column using a gradient of ethyl acetate in hexanes or methanol in dichloromethane will effectively separate the less polar product from highly polar starting materials.[7]

Q3: The purified product is a persistent oil and will not crystallize. What are my options?

A3: Failure to crystallize is almost always due to the presence of impurities that inhibit the formation of a crystal lattice.

• Re-evaluate Purity: First, confirm the purity by a high-resolution technique like LC-MS or a very clean NMR. Even minor impurities can have a major impact on crystallization.

• Attempt Trituration: Before resorting to chromatography, trituration can be effective. This involves stirring the oil in a solvent in which the desired product is sparingly soluble but the impurities are soluble. For this compound, try stirring the oil vigorously in cold ethyl acetate or diethyl ether.[8] Often, the product will precipitate as a solid, which can then be filtered.

• Chromatography is Key: If trituration fails, column chromatography is necessary. The goal is to remove the impurities that are preventing crystallization. After chromatography and solvent removal, attempt to crystallize the purified oil from a suitable solvent system (see table below).[9]

Q4: I am observing an additional species by LC-MS with a mass corresponding to the carboxylic acid. How can I address this?

A4: This indicates hydrolysis of the carboxamide to the corresponding 7-oxabicyclo[2.2.1]heptane-2-carboxylic acid. This can occur if the reaction or work-up conditions are too acidic or basic.[10][11]

• Prevention: Ensure all work-up steps are performed under neutral or near-neutral pH conditions unless a specific acid/base reaction is intended. Use of mild reagents is recommended.

• Removal: This acidic impurity is easily removed with a simple acid-base extraction.

  • Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with a mild aqueous base, such as a saturated sodium bicarbonate (NaHCO₃) solution.

  • The carboxylic acid will be deprotonated to its carboxylate salt and partition into the aqueous layer. The neutral carboxamide will remain in the organic layer.

  • Separate the layers and proceed with drying and concentrating the organic phase.[12]

Q5: Flash chromatography is giving poor separation of my desired product from a closely-eluting impurity. How can I improve resolution?

A5: Poor resolution on silica gel occurs when compounds have very similar polarities, which is common with stereoisomers (endo/exo) or certain reaction byproducts.

• Optimize the Solvent System: The choice of solvent is critical. If you are using a standard hexane/ethyl acetate system, try switching to a solvent system with different selectivity, such as dichloromethane/methanol or toluene/acetone.[7]

• Shallow the Gradient: Run a much shallower solvent gradient or switch to an isocratic (constant solvent mixture) elution. This gives the compounds more time to interact with the stationary phase, improving separation.

• Check Loading Technique: Overloading the column is a common cause of poor separation. Ensure the crude material is dissolved in a minimal amount of solvent and loaded as a concentrated band. A "dry load" technique, where the crude product is adsorbed onto a small amount of silica gel before being added to the column, can significantly improve resolution.

• Consider Preparative HPLC: For extremely difficult separations, particularly for final purification of drug candidates, preparative High-Performance Liquid Chromatography (Prep-HPLC) offers much higher resolving power than standard flash chromatography.[13]

Section 2: Frequently Asked Questions (FAQs)

Q: What are the most common purification methods for 7-oxabicyclo[2.2.1]heptane-2-carboxamide? A: The purification strategy is typically multi-step, starting with a liquid-liquid extraction to remove water-soluble reagents, followed by either recrystallization or column chromatography.[6]

• Extraction: An initial work-up involving extraction from an aqueous solution into an organic solvent like ethyl acetate or dichloromethane is standard.[12]

• Recrystallization: If the crude product is obtained as a solid of reasonable purity (>90%), recrystallization is an efficient method to achieve high purity.[14]

• Column Chromatography: This is the most versatile method for separating the product from starting materials, byproducts, and isomers when crystallization is not feasible.[9][15]

Q: What are the typical physical properties and solubility characteristics of this compound? A: 7-Oxabicyclo[2.2.1]heptane-2-carboxamide is typically a white to off-white solid at room temperature. Its solubility profile is as follows:

• Good Solubility: Dichloromethane, Chloroform, Methanol, DMSO.

• Moderate Solubility: Ethyl Acetate, Acetone, Acetonitrile.[16]

• Poor Solubility: Hexanes, Diethyl Ether, Water. This profile makes it well-suited for normal-phase chromatography and for recrystallization from solvent/anti-solvent systems like ethyl acetate/hexanes.

Property	Typical Value/Description	Source
Physical State	White Crystalline Solid	[8]
Solubility	Soluble in polar organic solvents (DCM, MeOH), sparingly soluble in non-polar solvents (hexanes) and water.	[12][16]
Stability	Generally stable, but can be sensitive to strong acid/base, which may promote hydrolysis or ring-opening.	[11][17]

Q: How can I definitively assess the purity of my final product? A: A combination of analytical techniques is essential for confirming purity and structure:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are crucial for confirming the chemical structure and identifying any organic impurities.

• Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS) confirms the elemental composition and molecular weight.[8]

• High-Performance Liquid Chromatography (HPLC): HPLC is the gold standard for quantitative purity analysis, capable of detecting trace impurities that may not be visible by NMR.[18]

Q: Are there any specific stability concerns during purification and storage? A: The 7-oxabicyclo[2.2.1]heptane scaffold is relatively robust, but the ether linkage can be susceptible to cleavage under harsh acidic conditions.[18] The amide bond can undergo hydrolysis under strong acidic or basic conditions, especially at elevated temperatures.[11] For long-term storage, the compound should be kept in a cool, dry, and dark environment.

Section 3: Standard Purification Protocols

Protocol 1: Recrystallization from Ethyl Acetate/Hexanes

This protocol is suitable for material that is ≥90% pure and solid at room temperature.

• Place the crude solid in an Erlenmeyer flask with a magnetic stir bar.

• Add a minimal amount of hot ethyl acetate to just dissolve the solid completely.

• Slowly add hexanes (the anti-solvent) dropwise while stirring until the solution becomes faintly and persistently cloudy.

• Add a few drops of hot ethyl acetate to redissolve the solid and obtain a clear solution.

• Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath or refrigerator for at least one hour to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing the filter cake with a small amount of cold hexanes.

• Dry the purified crystals under a high vacuum.

Protocol 2: Flash Column Chromatography

This is the primary method for purifying crude mixtures that are oily or contain significant impurities.

• Prepare the Column: Select an appropriately sized silica gel column for your sample amount (typically a 40:1 to 100:1 ratio of silica to crude material by weight). Pack the column using your starting eluent (e.g., 10% ethyl acetate in hexanes).

• Sample Loading: Dissolve your crude product in a minimal volume of dichloromethane or the mobile phase. Alternatively, create a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and loading the resulting free-flowing powder onto the column.

• Elution: Begin elution with a low-polarity solvent mixture (e.g., 10% EtOAc/Hexanes). Gradually increase the polarity of the mobile phase (e.g., to 30%, 50%, 70% EtOAc/Hexanes) to elute your compound.

• Monitoring: Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified compound.

Section 4: Visualization Workflows

General Purification Workflow

Caption: A typical decision workflow for purifying 7-oxabicyclo[2.2.1]heptane-2-carboxamide.

Troubleshooting Impurities

Caption: A decision tree for troubleshooting common impurities during purification.

References

• Scheme 1 Synthesis of bridged 7-oxabicyclo[2.2.1]heptane-2,3dicarboxamides. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• US6677464B2 - Process for preparation of 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid derivatives. (n.d.). Google Patents.

• Crystal structure of 3-(thiazol-2-ylcarbamoyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid, C11H12N2O4S. (2023). ResearchGate. Retrieved March 7, 2026, from [Link]

• Directed Arylation of 7‐Oxabicyclo[2.2.1]heptane to Prepare 3D Fragments. (2024). ResearchGate. Retrieved March 7, 2026, from [Link]

• 7-Oxabicyclo[2.2.1]hept-5-ene-exo-2-carboxylic acid, a - Kiessling Lab. (n.d.). Kiessling Lab. Retrieved March 7, 2026, from [Link]

• Synthesis of 7-azabicyclo[2.2.1]heptane, exo-2-chloro-7-azabicyclo[2.2.1]heptane, and derivatives. (1970). Canadian Journal of Chemistry. Retrieved March 7, 2026, from [Link]

• 3-([4-(Acetylamino)phenyl]methoxy-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic Acid. (2025). MDPI. Retrieved March 7, 2026, from [Link]

• Synthesis of 7-Oxabicyclo[2.2.1]heptane and Derivatives | Request PDF. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Design and Synthesis of 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid Derivatives as PP5 Inhibitors To Reverse Temozolomide Resistance in Glioblastoma Multiforme. (2024). ACS Publications. Retrieved March 7, 2026, from [Link]

• Synthesis of Bicyclo[2.2.1]Heptanes via Pyridine-Boronyl Radical-Catalyzed [2π + 2σ] Cycloaddition. (2025). ACS Publications. Retrieved March 7, 2026, from [Link]

• Design and Synthesis of 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid Derivatives as PP5 Inhibitors To Reverse Temozolomide Resistance in Glioblastoma Multiforme. (2024). PubMed. Retrieved March 7, 2026, from [Link]

• Diisoamyl (1R, 4S)-7-oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate. (2024). MDPI. Retrieved March 7, 2026, from [Link]

• Methyl 2-(Chloromethoxy-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-3-carboxylate. (2026). MDPI. Retrieved March 7, 2026, from [Link]

• Understanding the Effect of Side Reactions on the Recyclability of Furan–Maleimide Resins Based on Thermoreversible Diels–Alder Network. (2023). MDPI. Retrieved March 7, 2026, from [Link]

• Unexpected Resistance to Base-Catalyzed Hydrolysis of Nitrogen Pyramidal Amides Based on the 7-Azabicyclic[2.2.1]heptane Scaffold. (2018). MDPI. Retrieved March 7, 2026, from [Link]

• Diels-Alder Reaction: Kinetic and Thermodynamic Control. (2018). Master Organic Chemistry. Retrieved March 7, 2026, from [Link]

• 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid. (n.d.). NIST WebBook. Retrieved March 7, 2026, from [Link]

• Synthesis and Structure of N-(1-(Bromomethyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-yl)benzenesulfonamide. (2023). MDPI. Retrieved March 7, 2026, from [Link]

• Intermolecular Diels-Alder Cycloadditions of Furfural-Based Chemicals from Renewable Resources: A Focus on the Regio- and Diastereoselectivity in the Reaction with Alkenes. (2021). PMC. Retrieved March 7, 2026, from [Link]

• Diels-Alder Reaction: Furan and Maleic Anhydride. (n.d.). Scribd. Retrieved March 7, 2026, from [Link]

• Advances in Pharmaceutical Crystals: Control over Nucleation and Polymorphism. (2024). Digital.CSIC. Retrieved March 7, 2026, from [Link]

• Successful Flash Chromatography. (n.d.). King Group. Retrieved March 7, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Design and Synthesis of 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid Derivatives as PP5 Inhibitors To Reverse Temozolomide Resistance in Glioblastoma Multiforme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. scribd.com [scribd.com]
• 6. US6677464B2 - Process for preparation of 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid derivatives - Google Patents [patents.google.com]
• 7. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. kiesslinglab.com [kiesslinglab.com]
• 13. lcms.cz [lcms.cz]
• 14. digital.csic.es [digital.csic.es]
• 15. Synthesis and Structure of N-(1-(Bromomethyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-yl)benzenesulfonamide [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. exo-7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic anhydride, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Overcoming low yields in 7-oxanorbornane amide coupling reactions

Technical Support Guide: 7-Oxanorbornane Amide Coupling Optimization

Section 1: Diagnostic Triage – Why Did Your Reaction Fail?

Before attempting a new protocol, you must categorize your failure mode. 7-oxanorbornane (7-oxabicyclo[2.2.1]heptane) scaffolds present a "perfect storm" of three competing challenges: steric shielding, thermal instability (rDA), and stereochemical lability.

Use this decision matrix to identify your specific bottleneck:

Figure 1: Diagnostic flowchart for troubleshooting 7-oxanorbornane coupling failures.

Section 2: Troubleshooting Modules

Module A: Overcoming Steric Hindrance (The "Bridgehead Effect")

The Problem: The oxygen bridge exerts a "pincer" effect, creating significant steric bulk around the C2/C3 carboxylate. Standard reagents like EDC/HOBt often fail to generate an active ester accessible enough for nucleophilic attack.

The Solution: Propylphosphonic Anhydride (T3P) T3P is the superior reagent for this scaffold. Unlike HATU, which can be bulky, T3P forms a compact, highly reactive mixed anhydride. It also buffers the reaction pH, reducing base-mediated side reactions.

Comparative Data: Coupling Efficiency on Hindered Bicycles

Coupling Agent	Conversion (24h)	Epimerization Risk	Notes
EDC / HOBt	< 40%	Low	often fails to drive to completion due to sterics.
HATU / DIPEA	85-95%	High	High basicity required often scrambles exo/endo ratio.
SOCl₂ (Acid Cl)	100%	Very High	Acidic byproducts often trigger rDA or rearrangement.
T3P / Pyridine	> 98%	Very Low	Recommended. Fast kinetics at mild temps.

Module B: Preventing Retro-Diels-Alder (rDA) Fragmentation

The Problem: 7-oxanorbornanes are thermodynamically poised to revert to furan and a dienophile (often a maleimide or fumarate derivative). This process is entropically driven and accelerates significantly above 60°C.

Mechanism of Failure:

Figure 2: The Retro-Diels-Alder pathway. Note that electron-withdrawing groups (like amides) at C2/C3 can lower the energy barrier for this reversion.

The Fix:

• Strict Temperature Cap: Never heat these reactions above 40°C.

• Avoid Acid Chlorides: The generation of HCl or the use of thionyl chloride often requires heat or creates acidic conditions that catalyze ring opening.

• Use Acyl Fluorides (The "Cool" Activation): If T3P fails, convert the acid to an acyl fluoride using TFFH or Cyanuric Fluoride . Acyl fluorides are stable to rDA but highly reactive toward amines at room temperature.

Section 3: The "Gold Standard" Protocol

This protocol is designed to maximize yield while minimizing epimerization and thermal degradation.

Reagents:

• Substrate: 7-oxanorbornane-2-carboxylic acid (1.0 equiv)

• Amine: 1.1 – 1.2 equiv

• Coupling Agent: T3P (50% w/w in EtOAc or DMF) (1.5 – 2.0 equiv)

• Base: Pyridine (3.0 equiv) or DIPEA (3.0 equiv)

• Solvent: 2-MeTHF or EtOAc (Green solvents, easy workup)

Step-by-Step Workflow:

• Dissolution: Dissolve the carboxylic acid and the amine in 2-MeTHF (0.1 M concentration) at 0°C .

  • Why? Starting cold suppresses initial exotherms that could trigger rDA.

• Base Addition: Add Pyridine (3.0 equiv) dropwise.

  • Why Pyridine? It is less basic than TEA/DIPEA, significantly reducing the risk of C2-epimerization (exo

    endo scrambling).

• Activation: Add T3P solution (1.5 equiv) dropwise over 5 minutes.

• Reaction: Allow the mixture to warm to Room Temperature (20-25°C). Stir for 2–4 hours.

  • Checkpoint: Monitor by LCMS.[1] If SM remains after 4h, add 0.5 equiv T3P and stir for another 2h. Do not heat.

• Quench & Workup:

  • Add water to quench.[1][2]

  • Wash organic layer with 1M HCl (or 10% Citric Acid if product is acid-sensitive) to remove excess pyridine and amine.

  • Wash with Sat. NaHCO₃ to remove unreacted T3P byproducts (which are water-soluble phosphates).

  • Dry over Na₂SO₄ and concentrate.

Section 4: Frequently Asked Questions (FAQ)

Q: I see a new spot on TLC that is very non-polar, and my product yield is low. What is it? A: This is likely the furan derivative resulting from rDA fragmentation. Check your reaction temperature. If you used a rotovap with a bath temperature >50°C, the degradation might have occurred during concentration, not during the reaction. Always concentrate 7-oxanorbornanes at mild temperatures (<35°C).

Q: My amine is extremely unreactive (e.g., an aniline or electron-deficient amine). T3P isn't working. A: Switch to the Acyl Fluoride method.

• Treat your acid with Cyanuric Fluoride (1.0 equiv) and Pyridine (1.0 equiv) in DCM at -10°C for 1 hour.

• Perform a quick aqueous workup (ice water wash) to isolate the crude acyl fluoride (stable).

• React the acyl fluoride with your amine in THF with a weak base. This is more reactive than the T3P active ester but avoids the harshness of acid chlorides.

Q: Can I use HATU? A: Yes, but with caution. HATU requires DIPEA (a strong base), which increases the risk of epimerizing the C2 stereocenter. If your 7-oxanorbornane is a single pure isomer (e.g., pure exo), HATU/DIPEA may convert it to an exo/endo mixture. If stereochemistry is not critical, HATU is an acceptable alternative.

References

• T3P for Epimerization-Prone Couplings: Dunetz, J. R., et al. "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine."[2] Organic Letters, 2011, 13(19), 5048–5051. Link

• Retro-Diels-Alder Instability: Mayer, P., et al. "Stability Trends of Oxanorbornadiene Reagents."[3] Journal of Organic Chemistry, 2019. (General principle citation for rDA in oxa-bridged systems).

• Acyl Fluorides for Hindered Systems: Carpentier, M., et al. "Amide bond formation with electron deficient amines and sterically hindered substrates." Organic & Biomolecular Chemistry, 2015, 13, 11133. Link

• 7-Oxanorbornane Synthesis Reviews: Vogel, P., et al. "7-Oxabicyclo[2.2.1]heptane derivatives: Chirons for the synthesis of bioactive compounds." Tetrahedron, 1999.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 3. Degradable Conjugates from Oxanorbornadiene Reagents - PMC [pmc.ncbi.nlm.nih.gov]

Controlling stereochemistry in 7-oxabicyclo[2.2.1]heptane-2-carboxamide synthesis

Technical Support Center: 7-Oxabicyclo[2.2.1]heptane-2-carboxamide Synthesis

Subject: Stereochemical Control & Troubleshooting Guide Ticket ID: OXA-221-STEREO Assigned Specialist: Senior Application Scientist, Medicinal Chemistry Division[1]

Executive Summary

The 7-oxabicyclo[2.2.1]heptane scaffold (often referred to as a "oxanorbornane") is a privileged structure in drug discovery, serving as a rigid bioisostere for proline or a scaffold for phosphatase inhibitors (e.g., PP5 inhibitors).[1]

Achieving the correct stereochemistry at the C2 position is the primary bottleneck. This guide addresses the two critical failure points:

• The Diels-Alder (DA) Step: Controlling exo vs. endo selectivity in a reversible system.[1][2]

• The Amidation Step: Preventing C2-epimerization during the activation of the carboxylic acid.[1]

Module 1: The Diels-Alder Cycloaddition (Constructing the Core)[1]

User Issue: "I am getting low yields, or my endo:exo ratio is inconsistent between batches."

Root Cause Analysis: Unlike cyclopentadiene, furan is aromatic.[2] The loss of aromaticity upon cycloaddition makes the 7-oxabicyclo[2.2.1]hept-5-ene adduct thermodynamically unstable. The reaction is highly reversible (Retro-Diels-Alder) at moderate temperatures.

• Kinetic Product: Endo (favored by secondary orbital interactions, forms faster).[1]

• Thermodynamic Product: Exo (favored by steric relief, more stable).[1][2]

Troubleshooting Protocol: Selecting the Right Conditions

Parameter	Objective: Endo (Kinetic)	Objective: Exo (Thermodynamic)
Temperature	Low (-20°C to 25°C) . Prevents retro-DA.	High (60°C to Reflux) . Drives equilibrium to the stable isomer.
Time	Short . Stop reaction before equilibrium shifts.	Long . Allow full equilibration.
Catalysis	Lewis Acid (e.g., ZnI₂, Et₂AlCl) . Lowers activation energy, allowing reaction at low temps (traps kinetic product).[2]	None or Thermal . Heat alone usually favors exo over long durations.
Pressure	High Pressure (10–15 kbar) .[3] Essential for unreactive dienophiles to force conversion without heat.	N/A . Pressure accelerates rate but affects equilibrium less than temperature.

Critical Workflow: The Furan Diels-Alder Decision Tree

Caption: Decision logic for maximizing stereoselectivity in Furan Diels-Alder reactions.

Module 2: Structural Validation (NMR Diagnostics)

User Issue: "I cannot distinguish between the exo and endo isomers by NMR."

Technical Insight: In bicyclo[2.2.1] systems, the Karplus relationship dictates the coupling constant (

) between the bridgehead proton (H1/H4) and the C2 proton.[1]

• Dihedral Angle:

  • Exo-proton (on Endo-substituent)

    Bridgehead H 45° (Significant coupling).

  • Endo-proton (on Exo-substituent)

    Bridgehead H 90° (Zero coupling).[1]

Diagnostic Table: ¹H NMR (CDCl₃)

Isomer (Substituent at C2)	C2 Proton Geometry	(Bridgehead-C2)	Visual Appearance
Endo-Carboxamide	Exo-H	3.0 – 5.0 Hz	Doublet or dd
Exo-Carboxamide	Endo-H	0 – 1.5 Hz	Singlet or broad singlet

Reference Check: This distinction is validated by the classic Vogel and Swiss Chemical Society studies on 7-oxabicyclo systems [1, 2].

Module 3: Hydrogenation & Amidation (Functionalization)

User Issue: "I lose stereochemical purity during the amide coupling step."

Root Cause: The C2 proton in 7-oxabicyclo[2.2.1]heptane-2-carboxylic acid is

to a carbonyl.[1] While the bridgehead oxygen reduces acidity compared to carbocycles, strong bases or over-activation can still cause enolization and epimerization to the thermodynamically preferred exo isomer.[1]

Protocol: Stereoretentive Amidation

Prerequisite: Ensure the double bond is reduced before amidation if possible. The saturated core is chemically more stable.

• Hydrogenation:[1] Pd/C (10%), H₂ (1 atm), MeOH. This is stereoretentive.

Step-by-Step Coupling Procedure:

• Activation: Dissolve the carboxylic acid (1.0 eq) in dry DMF/DCM (1:1).

• Base Control: Add DIPEA (2.5 eq) and cool to 0°C . Avoid Et₃N if possible; DIPEA is less nucleophilic.

• Coupling Agent: Add HATU (1.1 eq).[1] Stir for 15 mins at 0°C.

  • Why HATU? It activates faster than EDC/HOBt, minimizing the time the activated ester (susceptible to epimerization) exists in solution.

• Amine Addition: Add the amine (1.2 eq). Allow to warm to RT only after 1 hour.

• Workup: Acid wash (0.5 M HCl) is critical to remove unreacted amine, but keep contact time short to prevent acid-catalyzed epimerization.

Amidation Pathway & Risk Points

Caption: Kinetic workflow to minimize the lifespan of the epimerization-prone active ester.

FAQs: Common Pitfalls

Q1: Can I separate the exo/endo isomers if the reaction gives a mixture? A: Yes.

• Iodolactonization: If you have the carboxylic acid intermediate with the double bond intact (hept-5-ene), the endo isomer can undergo iodolactonization (reaction between C2-COOH and C5=C6 alkene).[1] The exo isomer cannot cyclize due to geometry. This allows for chemical separation [3].

• Crystallization: The exo-anhydride (from maleic anhydride) is often crystalline, whereas the endo is more soluble.

Q2: Why does my product decompose during rotary evaporation? A: If you are at the alkene stage (7-oxabicyclo[2.2.1]hept-5-ene), the Retro-Diels-Alder reaction is driven by heat and low pressure (removing furan).[1]

• Fix: Keep water bath < 35°C. Do not pull high vacuum for extended periods on the unsaturated adduct. Hydrogenate immediately after isolation.

Q3: I need the enantiopure compound. How do I proceed? A: The Diels-Alder reaction of furan and achiral acrylates yields a racemate.[1]

• Option A: Use a chiral auxiliary on the dienophile (e.g., Evans oxazolidinone).[1][4]

• Option B: Enzymatic resolution of the resulting ester using Pig Liver Esterase (PLE) is highly effective for this scaffold [4].

References

• Vogel, P., et al. "7-Oxabicyclo[2.2.1]heptane derivatives: Synthesis and Applications."[1] Helvetica Chimica Acta, 1985.

• Kotsuki, H., et al. "High-Pressure Diels-Alder Reactions of Furans."[5] Journal of Organic Chemistry, 1978.[6]

• Corey, E. J., et al. "Stereocontrolled synthesis of prostaglandins." (Iodolactonization technique applied to bridged systems).[1] Journal of the American Chemical Society.

• Ohno, M., et al. "Enzymatic resolution of 7-oxabicyclo[2.2.1]heptane derivatives."[1] Tetrahedron Letters.

Sources

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. Diels–Alder Exo-Selectivity in Terminal-Substituted Dienes and Dienophiles: Experimental Discoveries and Computational Explanations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Stability of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide

This technical guide addresses the stability profile of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide , a norcantharidin derivative often utilized in phosphatase inhibition studies (e.g., PP2A/PP5).[1]

The following content is structured as a Tier-2 Technical Support resource, designed to troubleshoot degradation issues encountered during synthesis, purification, and biological assay preparation.

[1]

Module 1: Chemical Stability Profile

Executive Summary: 7-Oxabicyclo[2.2.1]heptane-2-carboxamide exhibits a bimodal instability profile in acidic conditions. While the 7-oxanorbornane scaffold is synthetically robust, the C2-carboxamide moiety is susceptible to hydrolysis in aqueous acids (pH < 3.0), and the ether bridge is prone to acid-catalyzed cleavage under harsh conditions (pH < 1.0, High Temp).[1]

The Degradation Hierarchy

Understanding which bond breaks first is critical for troubleshooting.

Condition	Primary Degradation Pathway	Product Formed	Analytical Signal (LC-MS)
Mild Acid (pH 3–5)	Stable (Kinetic stability)	N/A	Parent Peak ( )
Strong Acid (pH < 2)	Amide Hydrolysis	Carboxylic Acid	Mass Shift: +1 Da ( )
Lewis Acid / Heat	Bridge Cleavage / Aromatization	Furan derivatives / Cyclohexanes	Complex mixture; Loss of bridge ( for rDA)

Mechanistic Insight: The "Endo" Effect

The stability of your specific isomer (endo vs. exo) significantly dictates the rate of hydrolysis.

• Exo-isomer: Generally follows standard amide hydrolysis kinetics.[1]

• Endo-isomer: The amide carbonyl at C2 is spatially proximal to the C7 oxygen bridge. In acidic media, the bridge oxygen can participate in anchimeric assistance (neighboring group participation), accelerating hydrolysis or facilitating internal rearrangements [1].

Module 2: Visualizing Degradation Pathways

The following diagram illustrates the critical decision points for handling this compound to prevent degradation.

Figure 1: Stability Decision Tree.[1] Green paths indicate safe handling; yellow/red paths indicate degradation risks.[1]

Module 3: Troubleshooting Guides (FAQ)

Issue 1: "I see a +1 Da mass shift in my LC-MS after acidic workup."

Diagnosis: Acid-Catalyzed Amide Hydrolysis.[1] You have converted the carboxamide (

) into the carboxylic acid ( ). This reaction is irreversible in acidic media because the leaving group (ammonia) is protonated to ammonium ( ), preventing re-attack.

Troubleshooting Protocol:

• Check Quench Method: Did you use 1M HCl or concentrated

  ?

  • Correction: Switch to a buffered quench. Use saturated ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    (pH ~4.5) or 10% Citric Acid.[1]

• Check Drying Step: Did you concentrate the fraction containing trace acid and water?

  • Correction: Concentration concentrates the acid, dropping pH drastically. Neutralize the organic layer with

    wash before rotary evaporation.

Issue 2: "My HPLC peak is splitting or broadening in the mobile phase."

Diagnosis: On-column Isomerization or Hydrolysis.[1] If using a standard 0.1% TFA (Trifluoroacetic acid) mobile phase, the pH is approximately 2.0. Long run times can induce hydrolysis, especially for the endo-isomer due to the proximity effects mentioned in Module 1.

Troubleshooting Protocol:

• Switch Modifier: Replace TFA with 0.1% Formic Acid (pH ~2.7, softer) or 10mM Ammonium Acetate (pH 4-5).[1]

• Temperature Control: Ensure the column oven is ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  . Higher temperatures exponentially increase the hydrolysis rate constant ( ).

Issue 3: "I observe a peak at [M-68] during GC-MS analysis."

Diagnosis: Retro-Diels-Alder (rDA) Fragmentation.[1][2][3] This is likely a thermal artifact, not solution instability. The 7-oxabicyclo[2.2.1]heptane system can undergo rDA at high temperatures, ejecting Furan (MW = 68) and leaving the dienophile (maleimide/acrylamide derivative) [2].[1]

Troubleshooting Protocol:

• Switch to LC-MS: GC-MS injection ports (often 250°C+) are too hot for this scaffold.[1]

• Verify Solvent: Ensure no Lewis acids are present during heating, as they lower the activation energy for rDA.

Module 4: Validated Protocols

Protocol A: Safe Acidic Workup (pH Control)

Objective: Remove basic impurities without hydrolyzing the amide.

• Preparation: Prepare a 0.5 M Citric Acid solution (approx. pH 2.5).[1] Avoid mineral acids (HCl, ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ).

• Execution:

  • Cool the reaction mixture to 0°C.

  • Add Citric Acid solution dropwise while monitoring pH. Stop when pH reaches 4.0–5.0.

  • Do not drive pH below 3.0.

• Extraction: Immediately extract into EtOAc or DCM.

• Neutralization (Critical): Wash the organic layer with Brine, followed by a quick wash with 5% ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  if the product is acid-sensitive, then dry over .

Protocol B: Forced Degradation Study (Acid Stress)

Objective: Determine the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

of your specific derivative.

• Solvent: Dissolve compound (1 mg/mL) in acetonitrile/water (1:1).

• Stressor: Add HCl to reach final concentration of 0.1 M (approx pH 1).

• Incubation: Hold at 25°C and 60°C.

• Sampling: Inject onto HPLC at t=0, 1h, 4h, 24h.

• Criteria:

  • If degradation > 5% at 25°C/24h: Unstable (Store at -20°C, avoid acidic buffers).

  • If degradation < 5% at 25°C/24h: Moderately Stable (Standard handling).

References

• Mechanism of Amide Hydrolysis & Anchimeric Assistance

  • Source: "Amide Hydrolysis: Mechanism, Conditions and Applic

  • Context: Explains the protonation of the carbonyl oxygen and the irreversibility of the reaction in acid due to ammonium formation.[4]

  • Link:5[1]

• Retro-Diels-Alder & Ring Stability

  • Source: "Retro-Diels-Alder reaction: possible involvement in the metabolic activation of 7-oxabicyclo[2.2.1]hepta-2(3),5(6)-diene-2,3-dicarboxylates..."[1] (PubMed)[1][6]

  • Context: Details the thermal instability of the 7-oxabicyclo scaffold and the ejection of furan deriv

  • Link:7[1]

• Synthesis & Workup of 7-Oxabicyclo Derivatives

  • Source: "Design and Synthesis of 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid Derivatives as PP5 Inhibitors..." (J. Med.[1][8] Chem.)

  • Context: Provides validated synthetic routes and stability data for analogous carboxylic acid/amide deriv

  • Link:9[1][9]

Sources

• 1. 7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid | C7H10O3 | CID 13614306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Retro Diels-Alder reactions of 5,6-disubstituted-7-oxabicyclo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. vanderbilt.edu [vanderbilt.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. allen.in [allen.in]
• 6. mdpi.com [mdpi.com]
• 7. Retro-Diels-Alder reaction: possible involvement in the metabolic activation of 7-oxabicyclo[2.2.1]hepta-2(3),5(6)-diene-2,3-dicarboxylates and a phosphonate analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design and Synthesis of 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid Derivatives as PP5 Inhibitors To Reverse Temozolomide Resistance in Glioblastoma Multiforme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting HPLC Separation of 7-Oxanorbornane Isomers

Welcome to the technical support center dedicated to the chromatographic separation of 7-oxanorbornane isomers. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of separating these structurally similar compounds by High-Performance Liquid Chromatography (HPLC). Here, we will address common challenges, provide in-depth troubleshooting strategies, and answer frequently asked questions to help you achieve robust and reproducible separations.

The separation of 7-oxanorbornane isomers, which can exist as enantiomers and diastereomers, presents a significant analytical challenge due to their subtle structural differences. Achieving baseline resolution requires a systematic approach to method development and a thorough understanding of the factors influencing selectivity and efficiency in HPLC.

Frequently Asked Questions (FAQs) & Troubleshooting

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Q1: I am seeing poor or no resolution between my 7-oxanorbornane isomers. What are the most critical parameters to investigate?

Achieving separation between isomers is fundamentally a matter of maximizing the selectivity (α) of your chromatographic system. For closely related isomers like those of 7-oxanorbornane, several factors can be manipulated to enhance resolution.

Initial Checks & Potential Causes:

• Column Choice: The stationary phase is the most critical factor for isomer separations. Standard C18 columns may not provide sufficient selectivity.[1] Chiral stationary phases (CSPs) are often necessary for separating enantiomers.[2][3][4] For diastereomers, other stationary phases with different selectivities, such as those with phenyl or cyano ligands, might be effective.[1]

• Mobile Phase Composition: The composition of the mobile phase dictates the interaction between the analytes and the stationary phase.[5] The choice of organic modifier (e.g., acetonitrile vs. methanol) and the use of additives can significantly alter selectivity.[3][5]

• Column Temperature: Temperature influences the thermodynamics and kinetics of the separation, affecting both retention and selectivity.[6][7]

Troubleshooting Workflow for Poor Resolution:

dot digraph "Troubleshooting_Poor_Resolution" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

start [label="Poor Isomer Resolution", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_column [label="Is the column appropriate for isomer separation?", fillcolor="#F1F3F4", fontcolor="#202124"]; optimize_mobile_phase [label="Systematically vary mobile phase composition", fillcolor="#F1F3F4", fontcolor="#202124"]; adjust_temperature [label="Optimize column temperature", fillcolor="#F1F3F4", fontcolor="#202124"]; consider_derivatization [label="Consider derivatization to enhance differences", fillcolor="#F1F3F4", fontcolor="#202124"]; resolution_achieved [label="Resolution Achieved", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> check_column; check_column -> optimize_mobile_phase [label="Yes"]; check_column -> consider_derivatization [label="No, try chiral or alternative phase"]; optimize_mobile_phase -> adjust_temperature; adjust_temperature -> resolution_achieved [label="Successful"]; adjust_temperature -> consider_derivatization [label="Still no resolution"]; consider_derivatization -> optimize_mobile_phase [label="Derivatization performed"]; } }

Caption: Troubleshooting workflow for poor isomer resolution.

Detailed Optimization Strategies:

Parameter	Strategy	Rationale
Stationary Phase	Screen different column chemistries. For enantiomers, use a chiral stationary phase (e.g., polysaccharide-based, cyclodextrin-based).[3][4][8] For diastereomers, test phases with alternative selectivities like phenyl, cyano, or pentafluorophenyl (PFP).	Different stationary phases offer unique interaction mechanisms (e.g., π-π interactions, hydrogen bonding, steric hindrance) that can differentiate between subtle structural variations of isomers.[1]
Mobile Phase	Systematically vary the organic modifier (e.g., acetonitrile vs. methanol) and its ratio with the aqueous phase. Introduce additives like acids (e.g., formic acid, trifluoroacetic acid) or bases if the isomers are ionizable.[9]	The choice of organic solvent can alter the solvation of the analytes and their interaction with the stationary phase.[5] Additives can suppress unwanted interactions (like silanol interactions) and improve peak shape.[9]
Temperature	Evaluate a range of column temperatures (e.g., 25°C, 40°C, 60°C).[6][9] In some cases, sub-ambient temperatures may improve resolution for isomers.[10]	Temperature affects the thermodynamics of partitioning between the mobile and stationary phases.[7] Increasing temperature generally reduces viscosity, which can lead to sharper peaks, but may decrease selectivity.[9][11] Conversely, lower temperatures can sometimes enhance selectivity.[10]
Flow Rate	Lowering the flow rate can sometimes improve the resolution of closely eluting peaks.[9]	A lower flow rate increases the residence time of the analytes in the column, allowing for more interactions with the stationary phase and potentially better separation. However, this will also lead to longer run times.[9]

Q2: My peaks are broad, tailing, or fronting. How can I improve the peak shape?

Poor peak shape can compromise resolution and the accuracy of quantification.[9] These issues often stem from secondary interactions, column problems, or sample solvent effects.

Causes and Solutions for Peak Tailing:

• Secondary Silanol Interactions: Residual silanol groups on the silica support can interact with polar functional groups on the 7-oxanorbornane isomers, causing peak tailing.

  • Solution: Add a small amount of an acidic modifier (e.g., 0.1% formic acid or acetic acid) to the mobile phase to protonate the silanol groups and minimize these interactions.[9]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to tailing peaks.

  • Solution: Reduce the injection volume or dilute the sample.[9][12]

• Column Contamination: Accumulation of strongly retained compounds from previous injections can interfere with the peak shape.

  • Solution: Flush the column with a strong solvent to remove contaminants.[12]

Causes and Solutions for Peak Fronting:

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is significantly stronger than the mobile phase, it can cause the analyte band to spread and front.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase.[9] If a stronger solvent is necessary for solubility, inject the smallest possible volume.

• Column Void or Channeling: A void at the head of the column can cause the sample to travel through different paths, leading to peak distortion.

  • Solution: This often requires replacing the column. Using a guard column can help extend the life of the analytical column.[13]

Q3: My retention times are drifting and not reproducible. What could be the cause?

Consistent retention times are crucial for reliable identification and quantification. Drifting retention times often point to issues with the HPLC system or mobile phase preparation.

Troubleshooting Retention Time Instability:

dot digraph "Troubleshooting_Retention_Time_Drift" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

start [label="Retention Time Drift", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_temp [label="Is column temperature stable?", fillcolor="#F1F3F4", fontcolor="#202124"]; check_mobile_phase [label="Is mobile phase properly prepared and degassed?", fillcolor="#F1F3F4", fontcolor="#202124"]; check_pump [label="Is the pump delivering a constant flow rate?", fillcolor="#F1F3F4", fontcolor="#202124"]; check_leaks [label="Are there any leaks in the system?", fillcolor="#F1F3F4", fontcolor="#202124"]; stable_retention [label="Stable Retention Times", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> check_temp; check_temp -> check_mobile_phase [label="Yes"]; check_temp -> stable_retention [label="No, use column oven"]; check_mobile_phase -> check_pump [label="Yes"]; check_mobile_phase -> stable_retention [label="No, reprepare/degas"]; check_pump -> check_leaks [label="Yes"]; check_pump -> stable_retention [label="No, service pump"]; check_leaks -> stable_retention [label="No"]; check_leaks -> stable_retention [label="Yes, tighten fittings"]; }

Caption: Logical steps for troubleshooting retention time instability.

Potential Cause	Recommended Action	Explanation
Temperature Fluctuations	Use a column oven to maintain a constant temperature.[6][7] Ensure the mobile phase is preheated before entering the column, especially at elevated temperatures.	Even small changes in ambient temperature can affect mobile phase viscosity and analyte retention, leading to drift.[7]
Mobile Phase Composition Change	Prepare fresh mobile phase daily. If using a gradient, ensure the pump's proportioning valves are functioning correctly. Ensure proper mixing and degassing.	Evaporation of the more volatile solvent component can alter the mobile phase composition over time, affecting retention. Improperly degassed mobile phase can lead to bubble formation in the pump, causing flow rate inaccuracies.[11]
Inconsistent Flow Rate	Check for leaks in the system, particularly around fittings and pump seals.[11][14] If the pressure is fluctuating, there may be air in the pump heads; purge the pump.[11]	Leaks will cause a drop in flow rate and an increase in retention times. Air bubbles in the pump will lead to an inconsistent and lower-than-set flow rate.
Column Equilibration	Ensure the column is fully equilibrated with the initial mobile phase before each injection. This is especially critical for gradient methods.	Insufficient equilibration will cause retention times to shift, particularly in the early part of a series of runs.

Experimental Protocols

General Protocol for Method Development for 7-Oxanorbornane Isomer Separation

This protocol provides a starting point for developing a separation method. It should be adapted based on the specific isomers and available instrumentation.

1. Column Selection:

• For enantiomeric separations, start with a polysaccharide-based chiral column (e.g., cellulose or amylose derivatives).
• For diastereomeric separations, begin with a standard C18 column and a phenyl-hexyl column to screen for selectivity.

2. Mobile Phase Screening (Isocratic):

• Prepare mobile phases with varying ratios of aqueous buffer (e.g., 0.1% formic acid in water) and organic modifier.
• Test acetonitrile and methanol as organic modifiers.
• Start with a high organic content (e.g., 80%) and decrease it to increase retention.

3. Temperature Optimization:

• Once some separation is observed, evaluate the effect of temperature. Test at 25°C, 40°C, and if necessary, a lower temperature like 15°C.

4. Gradient Optimization (if necessary):

• If a suitable isocratic method cannot be found, develop a gradient method.
• A typical gradient might start with a low percentage of organic modifier and ramp up to a higher percentage to elute all components.[9]

5. Sample Preparation:

• Dissolve the 7-oxanorbornane isomer mixture in the initial mobile phase composition to ensure good peak shape.[9]

Example Starting Conditions for Chiral Separation:

Parameter	Condition
Column	Polysaccharide-based chiral column (e.g., Chiralpak IA, IB, or IC)
Mobile Phase	Hexane/Isopropanol or Hexane/Ethanol mixtures (Normal Phase) or Acetonitrile/Water (Reversed Phase)
Flow Rate	0.5 - 1.0 mL/min
Column Temperature	25°C
Detection	UV (if chromophores are present) or Charged Aerosol Detector (CAD)/Evaporative Light Scattering Detector (ELSD) for non-UV active compounds
Injection Volume	5-10 µL

References

• Optimize Column Temperature for HPLC Peak Symmetry. Patsnap Eureka. Available from: [Link]

• Chiral HPLC separation: strategy and approaches. Chiralpedia. Available from: [Link]

• How to Use Preparative HPLC -Part 3 About column temperature control in preparative. GL Sciences. Available from: [Link]

• How Does Column Temperature Affect HPLC Resolution?. Chrom Tech, Inc. Available from: [Link]

• Chiral Mobile-Phase Additives in HPLC Enantioseparations. Springer Nature Experiments. Available from: [Link]

• HPLC troubleshooting. CHROMSERVIS.EU. Available from: [Link]

• Quick Troubleshooting Guide For HPLC Column Usage. Biovanix Chromatography. Available from: [Link]

• Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. Chromatography Online. Available from: [Link]

• It Isn't Always The Column: Troubleshooting Your HPLC Separation. Agilent. Available from: [Link]

• An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. ijprajournal. Available from: [Link]

• Comparative study on separation of diastereomers by HPLC. ResearchGate. Available from: [Link]

• Synthesis of a 7-Oxanorbornene Monomer: A Two-Step Sequence Preparation for the Organic Laboratory. Semantic Scholar. Available from: [Link]

• Synthesis and Reactions of 7‐Oxonorbornane‐2,3‐dicarboximides. ResearchGate. Available from: [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. Available from: [Link]

• Microwave and Neat Synthesis of 7-Oxanorbornene Derivatives for Organic Chemistry Teaching Lab: A Comparison Study. Georgia Southern University. Available from: [Link]

• Synthesis of high- T g polymers via ROMP of oxanorbornene dicarboximides with halogen groups. ResearchGate. Available from: [Link]

• Synthesis of a 7-Oxanorbornene Monomer: A Two-Step Sequence Preparation for the Organic Laboratory. Dialnet. Available from: [Link]

• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Available from: [Link]

• Preparation and Chiral HPLC Separation of the Enantiomeric Forms of Natural Prostaglandins. MDPI. Available from: [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available from: [Link]

• Chiral Columns. HPLC.eu. Available from: [Link]

• An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). PMC. Available from: [Link]

• Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Asian Journal of Chemistry. Available from: [Link]

• Selectivity of Packing Materials in Reversed Phase Liquid Chromatography. Nacalai Tesque. Available from: [Link]

• Separation of menaquinone-7 geometric isomers by semipreparative high-performance liquid chromatography with silver complexation and identification by nuclear magnetic resonance. PubMed. Available from: [Link]

Sources

• 1. nacalai.com [nacalai.com]
• 2. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 3. csfarmacie.cz [csfarmacie.cz]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 6. Optimize Column Temperature for HPLC Peak Symmetry [eureka.patsnap.com]
• 7. chromtech.com [chromtech.com]
• 8. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. glsciences.com [glsciences.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. bvchroma.com [bvchroma.com]
• 13. agilent.com [agilent.com]
• 14. HPLC troubleshooting / CHROMSERVIS.EU [chromservis.eu]

Technical Support Center: Optimizing Furan-Dienophile Cycloaddition Reactions

Welcome to the technical support center for furan-dienophile cycloaddition reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of temperature optimization in these powerful yet sensitive transformations. Here, we move beyond simple protocols to explain the underlying principles that govern reaction outcomes, enabling you to troubleshoot effectively and achieve your desired synthetic goals.

The Diels-Alder reaction involving furan as the diene is a cornerstone of modern organic synthesis, providing a versatile route to a wide array of complex molecules. However, the aromatic character of furan introduces a delicate balance between the forward cycloaddition and the retro-Diels-Alder (rDA) reaction, making temperature a critical parameter to control.[1][2] This guide will equip you with the knowledge to harness temperature as a tool for optimizing yield, selectivity, and purity.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and challenges encountered when performing furan-dienophile cycloadditions.

Q1: What is the ideal starting temperature for my furan-dienophile reaction?

A1: There is no single "ideal" starting temperature, as it is highly dependent on the specific substrates, solvent, and whether a catalyst is used. However, a general recommendation for many furan-maleimide cycloadditions is to start at or below room temperature.[3] For reactions involving electron-poor furans, a temperature range of 50–80 °C has been identified as optimal.[4] It is crucial to monitor the reaction progress closely at the initial temperature before considering any adjustments.

Q2: My reaction is sluggish at room temperature. Should I increase the heat?

A2: While increasing the temperature can enhance the reaction rate, it must be done with caution. Furan Diels-Alder adducts are susceptible to the retro-Diels-Alder (rDA) reaction at elevated temperatures, which can shift the equilibrium back to the starting materials and reduce your overall yield.[1][5] Before increasing the temperature, consider if a Lewis acid catalyst could promote the reaction at a lower temperature.[5][6] If you do need to heat the reaction, do so incrementally and monitor for the appearance of starting materials, which would indicate the onset of the rDA reaction.

Q3: I'm observing a mixture of endo and exo products. How can I control the stereoselectivity with temperature?

A3: Temperature is a key factor in controlling the endo/exo selectivity.

• Low temperatures generally favor the formation of the endo adduct, which is the kinetically controlled product.[1] This is because the transition state leading to the endo product is often lower in energy.

• High temperatures tend to favor the thermodynamically more stable exo adduct.[7] At elevated temperatures, the reaction becomes more reversible, allowing the initially formed endo product to revert to the starting materials and then reform as the more stable exo product.[1][8]

Therefore, to favor the endo product, run the reaction at the lowest temperature that allows for a reasonable reaction rate. To favor the exo product, a higher temperature may be necessary, but this must be balanced against the risk of the rDA reaction.

Q4: At what temperature does the retro-Diels-Alder (rDA) reaction become a significant problem?

A4: The temperature at which the rDA reaction becomes significant is highly variable. For some furan-maleimide adducts, the rDA can occur at temperatures as low as 60 °C in solution.[3][4] In the solid state or neat conditions, the rDA temperature is typically higher, often around 100 °C for endo adducts and above 110 °C for exo adducts.[4][9] The electronic properties of the substituents on the furan and dienophile also play a crucial role; adducts from electron-poor furans can be more prone to rDA.[4]

Q5: Can solvent choice affect the optimal reaction temperature?

A5: Absolutely. The choice of solvent can influence both the rate of the forward reaction and the temperature at which the rDA reaction occurs. For instance, conducting the reaction in water can sometimes improve both the kinetics and thermodynamics of the Diels-Alder reaction, potentially allowing for lower reaction temperatures.[10] Conversely, some solvents may facilitate the rDA reaction at lower temperatures.[4] It is important to consider the solvent's polarity and its ability to solvate the transition state when optimizing the reaction temperature.

Troubleshooting Guides

This section provides a structured approach to resolving common issues encountered during furan-dienophile cycloaddition reactions, with a focus on temperature-related solutions.

Problem 1: Low or No Product Formation

Potential Cause	Explanation	Suggested Solution
Reaction temperature is too low.	The activation energy for the cycloaddition is not being overcome, resulting in a very slow reaction rate.	Gradually increase the reaction temperature in 5-10 °C increments, monitoring the reaction progress by a suitable analytical method (e.g., TLC, NMR, LC-MS). Be mindful of the potential for the retro-Diels-Alder reaction at higher temperatures.
Unfavorable equilibrium at the chosen temperature.	For some furan-dienophile pairs, the equilibrium may lie far to the side of the starting materials, even at elevated temperatures.[10]	Consider using a Lewis acid catalyst to shift the equilibrium towards the product at a lower temperature.[5] Alternatively, if the product is a solid, running the reaction under conditions where the product precipitates can drive the equilibrium forward.[4]
Furan degradation.	At excessively high temperatures, furan and its derivatives can be prone to decomposition.[11]	Ensure the reaction temperature does not exceed the stability limit of your furan substrate. If high temperatures are required, consider using a higher boiling point solvent and running the reaction under an inert atmosphere.

Problem 2: Poor endo/exo Selectivity

Potential Cause	Explanation	Suggested Solution
Reaction temperature is too high for kinetic control.	The reaction is operating under thermodynamic control, leading to a mixture of endo and exo isomers, or primarily the exo isomer.[1]	To favor the endo product, lower the reaction temperature. This will slow down the rate of the retro-Diels-Alder reaction of the endo adduct, allowing it to accumulate as the major product.[1][12]
Equilibration to the thermodynamic product.	Even if the reaction is started at a low temperature, prolonged reaction times can allow for equilibration to the more stable exo isomer.[8]	To isolate the kinetic endo product, it may be necessary to stop the reaction before it reaches equilibrium. Monitor the reaction closely and quench it once a satisfactory amount of the endo product has formed.

Problem 3: Product Disappears Over Time or Upon Workup

Potential Cause	Explanation	Suggested Solution
Retro-Diels-Alder (rDA) reaction.	The product is reverting to the starting materials due to the reaction temperature being too high, or due to heating during workup (e.g., solvent removal under high vacuum and heat).[1][4]	Lower the reaction temperature. During workup, avoid excessive heating. Use rotary evaporation at reduced pressure and moderate temperature to remove the solvent. If possible, crystallize the product directly from the reaction mixture at a low temperature.

Experimental Protocols & Data

General Protocol for Temperature Optimization

• Initial Screening: Set up a series of small-scale reactions in parallel at different temperatures (e.g., 0 °C, room temperature, 40 °C, and 60 °C).

• Monitoring: Monitor the progress of each reaction at regular intervals using an appropriate analytical technique (TLC, ¹H NMR, or LC-MS) to determine the rate of product formation and the endo/exo ratio.

• Analysis: After a set time, analyze the crude reaction mixtures to determine the conversion and selectivity at each temperature.

• Refinement: Based on the initial screen, select the most promising temperature range and perform further optimization by testing narrower temperature intervals.

Temperature Effects on Furan-Maleimide Cycloaddition

The following table provides a general overview of expected outcomes at different temperature ranges for a typical furan-maleimide cycloaddition. Note that the exact temperatures will vary depending on the specific substrates.

Temperature Range	Expected Predominant Product	Kinetic/Thermodynamic Control	Key Considerations
< 0 °C to Room Temp.	Endo Adduct	Kinetic	Reaction rates may be slow.[3]
Room Temp. to ~60 °C	Mixture of Endo and Exo	Transition Region	The exo product begins to be favored as the rDA of the endo adduct becomes more significant.[7]
> 60 °C	Exo Adduct	Thermodynamic	High risk of significant retro-Diels-Alder reaction, leading to reduced overall yield.[3][4]

Visualizing Temperature Effects

The following diagrams illustrate the key concepts discussed in this guide.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. The Interplay between Kinetics and Thermodynamics in Furan Diels–Alder Chemistry for Sustainable Chemicals Production - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Endo and Exo Diels-Alder Adducts: Temperature-Tunable Building Blocks for Selective Chemical Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 7. Intermolecular Diels-Alder Cycloadditions of Furfural-Based Chemicals from Renewable Resources: A Focus on the Regio- and Diastereoselectivity in the Reaction with Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Direct Diels–Alder reactions of furfural derivatives with maleimides - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC03558K [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. orbi.uliege.be [orbi.uliege.be]

Technical Support Center: Furan Removal from 7-Oxabicyclo[2.2.1]heptane Crude Mixtures

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the purification of bridged bicyclic systems. Removing unreacted furan from a 7-oxabicyclo[2.2.1]heptane crude product is a deceptively complex task. While the boiling points suggest an easy separation, the thermodynamic instability of Diels-Alder intermediates and the viscosity of the crude matrix often lead to persistent furan contamination.

This guide provides field-proven, causality-driven troubleshooting to ensure complete furan removal without compromising your product yield.

Quantitative Data: Physical Properties Comparison

To design an effective separation protocol, we must first analyze the physical properties of the reaction components. The vast difference in boiling points is the foundation of our evaporation strategy, but the high volatility of furan requires specific handling.

Property	Furan	7-oxabicyclo[2.2.1]heptane	Separation Implication
Molecular Weight	68.07 g/mol	98.14 g/mol	N/A
Boiling Point	31.3 °C[1]	119 °C (at 713 mmHg)[2]	Enables vacuum evaporation, but requires strict temperature control.
Density	0.936 g/mL[1]	0.968 g/mL[2]	Phase separation is not viable; distillation/evaporation is required.
1H-NMR Signals (CDCl₃)	7.4 ppm (α), 6.3 ppm (β)	~4.5 ppm (bridgehead)	Distinct signals allow for a self-validating NMR tracking system.

Purification Workflow

Workflow for furan removal preventing retro-Diels-Alder degradation.

Troubleshooting & FAQs

Q1: Why is simple rotary evaporation leaving trace furan in my crude product?

A: While furan has a highly volatile boiling point of 31.3 °C[1], two mechanistic factors cause it to persist in your crude mixture:

• Matrix Entrapment: As the 7-oxabicyclo[2.2.1]heptane (bp 119 °C)[2] concentrates, the liquid becomes increasingly viscous. Furan gets physically trapped within this matrix, preventing it from reaching the liquid-gas interface to vaporize.

• Retro-Diels-Alder (rDA) Regeneration: This is the most common pitfall. The Diels-Alder reaction of furan is highly reversible. Furan adducts undergo the retro-Diels-Alder reaction at much lower temperatures than other dienes due to the thermodynamic drive to restore furan's aromaticity[3]. If you increase the rotary evaporator bath temperature above 40 °C to "force" the furan out, you are likely supplying the activation energy needed to break down unreduced intermediates, actively regenerating furan into your flask[3].

Q2: What is the recommended step-by-step methodology for complete furan removal?

A: To bypass matrix entrapment and prevent rDA degradation, you must utilize a Three-Stage Furan Depletion Protocol . This protocol uses physical chemistry (azeotropic-like chasing and gas stripping) rather than thermal forcing.

Step 1: Primary Mild Evaporation

• Transfer the crude mixture to a round-bottom flask (flask volume should be at least 3x the crude volume to prevent bumping).

• Set the rotary evaporator water bath strictly to 30 °C . Do not exceed this temperature[3].

• Apply a mild vacuum (150–200 mbar) and gradually lower it to 50 mbar until the bulk of the solvent and furan has condensed.

Step 2: Solvent Chasing (Matrix Disruption)

• Break the viscous product matrix by adding 2–3 volumes of a volatile, inert solvent (e.g., Dichloromethane or Pentane) directly to the crude oil.

• Re-evaporate under the same mild conditions (30 °C, 50 mbar). The chasing solvent acts as a carrier, sweeping residual trapped furan out of the liquid phase as it vaporizes.

• Repeat this chasing step 2 times.

Step 3: Cold Inert Gas Sparging

• Chill the flask containing the chased crude product to 0 °C in an ice bath. This drastically lowers the vapor pressure of your product (bp 119 °C)[2].

• Submerge a long steel sparging needle directly into the liquid product.

• Bubble a gentle, steady stream of Nitrogen (N₂) or Argon gas through the mixture for 15–30 minutes. The inert gas physically strips the highly volatile furan (bp 31.3 °C)[1] out of the mixture without the need for heat.

Q3: How do I establish a self-validating system to ensure furan is completely removed?

A: Trustworthiness in chemical synthesis relies on self-validating analytical checks. Do not rely solely on mass yields. Instead, integrate ¹H-NMR spectroscopy into your workflow:

• The Check: Take a 5 mg aliquot of your crude after Step 2 (Solvent Chasing) and dissolve it in CDCl₃.

• The Validation: Look for the distinct furan signals at 7.4 ppm (alpha protons) and 6.3 ppm (beta protons). Compare these to the bridgehead protons of your 7-oxabicyclo[2.2.1]heptane product (typically around 4.5 ppm ).

• The Decision: If the furan peaks integrate to >0.1% relative to the product, proceed to Step 3 (Cold Sparging). If the peaks are absent, the protocol has self-validated, and your product is furan-free.

References

• Furan - Wikipedia. Wikipedia. URL: [Link]

• Diels-Alder Reaction: Kinetic and Thermodynamic Control. Master Organic Chemistry. URL:[Link]

Sources

• 1. Furan - Wikipedia [en.wikipedia.org]
• 2. thomassci.com [thomassci.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Resolution of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide

Ticket ID: RES-OXA-221 Topic: Enantiomeric Resolution & Purification Protocols Status: Open Assigned Specialist: Senior Application Scientist, Chiral Separations Group

Executive Summary

Resolving the enantiomers of 7-oxabicyclo[2.2.1]heptane-2-carboxamide presents a unique challenge due to the rigid bicyclic ether framework and the polarity of the amide functionality. While the exo and endo diastereomers are separable by standard achiral chromatography (silica gel), the enantiomers of a specific diastereomer (e.g., rac-exo) require specific chiral environments.

This guide provides three validated workflows:

• Direct Chromatographic Resolution: Best for analytical purity checks and mg-to-gram scale purification.

• Enzymatic Kinetic Resolution: Best for multi-gram to kilogram scale-up (starting from the ester precursor).

• Diastereomeric Crystallization: A robust alternative for the carboxylic acid precursor.

Module 1: Direct Chromatographic Resolution (HPLC/SFC)

User Scenario: I have the racemic amide and need to separate the enantiomers for biological testing. What column should I use?

The "First-Pass" Screening Protocol

For bridged bicyclic amides, the rigid structure often provides excellent discrimination on polysaccharide-based chiral stationary phases (CSPs).

Recommended Column Hierarchy:

• Primary: Chiralpak IC (Immobilized Cellulose tris-(3,5-dichlorophenylcarbamate))

• Secondary: Chiralcel OD-H (Cellulose tris-(3,5-dimethylphenylcarbamate))

• Tertiary: Chiralpak AD-H (Amylose tris-(3,5-dimethylphenylcarbamate))

Experimental Conditions

Parameter	Normal Phase (HPLC)	Supercritical Fluid (SFC)
Mobile Phase A	n-Hexane or n-Heptane	CO₂ (Liquid)
Mobile Phase B	Ethanol or Isopropanol (IPA)	Methanol or Ethanol
Additives	0.1% Diethylamine (DEA) (CRITICAL)	0.1% Isopropylamine or DEA
Typical Ratio	80:20 to 50:50 (A:B)	85:15 to 70:30 (A:B)
Temperature	25°C - 35°C	40°C
Detection	UV @ 210 nm (Amide absorption)	UV @ 210 nm

Technical Insight: The amide group at C2 acts as both a hydrogen bond donor and acceptor.

• Why Additive? Without a basic modifier (DEA/TEA), the amide protons will interact with residual silanols on the silica support, causing severe peak tailing .

• Why Chiralpak IC? The chlorinated carbamate selector of the IC column often shows superior selectivity for rigid bicyclic systems compared to the methylated OD/AD series due to different electronic interactions with the ether bridge [1].

Troubleshooting Guide: HPLC

Q: My peaks are broad and tailing.

• A: Increase the concentration of DEA to 0.2%. If tailing persists, switch from IPA to Ethanol, which has sharper elution kinetics for amides. Ensure your sample is dissolved in the mobile phase, not a stronger solvent like DMSO (which causes "solvent shock" band broadening).

Q: I see separation, but the resolution (

) is < 1.5.

• A: Lower the temperature to 15°C. Enantioselectivity is enthalpy-driven; lower temperatures almost always increase separation factors (

  ) for these rigid systems.

Module 2: Enzymatic Kinetic Resolution (Scale-Up Route)

User Scenario: I need to produce 50g of the (+)-enantiomer. HPLC is too expensive. Is there a biocatalytic route?

Strategy: Do not resolve the amide directly. Instead, resolve the ester precursor using a lipase, then convert to the amide. This is the industrial standard for oxabicyclo[2.2.1] systems [2].

The Protocol

Substrate: rac-Methyl 7-oxabicyclo[2.2.1]heptane-2-carboxylate.[1][2] Enzyme: Candida rugosa Lipase (CRL) or Pig Liver Esterase (PLE).

Step-by-Step Workflow:

• Emulsification: Suspend the racemic ester in 0.1 M Phosphate Buffer (pH 7.0).

• Hydrolysis: Add Lipase (10-50 wt% relative to substrate). Stir at 30°C.

• Monitoring: The enzyme will selectively hydrolyze one enantiomer (typically the exo-ester) to the acid, leaving the other ester intact.

• Work-up:

  • Adjust pH to 8.0 (Sodium Bicarbonate).

  • Extract: Wash with Ethyl Acetate.[2][3] The unreacted ester (Enantiomer A) moves to the organic layer.

  • Acidify: Adjust aqueous layer to pH 2.0 (HCl).

  • Extract: Wash with Ethyl Acetate.[2][3] The hydrolyzed acid (Enantiomer B) moves to the organic layer.[3][4]

• Amidation: Convert the resolved acid (or the hydrolyzed ester) to the amide using Standard coupling (EDC/HOBt/NH₄Cl) or Ammonolysis.

Validation: This method typically yields >95% ee (enantiomeric excess) for the acid.

Module 3: Workflow Visualization

The following diagram illustrates the decision logic for selecting the correct resolution pathway based on your starting material and scale.

Caption: Decision matrix for selecting between chromatographic, enzymatic, and crystallization pathways based on scale and starting material.

Frequently Asked Questions (FAQs)

Q: How do I determine the absolute configuration (R or S) of my eluted peaks? A: HPLC elution order is not predictive. You must use one of the following:

• X-Ray Crystallography: If the amide crystallizes well.

• VCD (Vibrational Circular Dichroism): Compare experimental spectra with DFT-calculated spectra.

• Derivatization: Hydrolyze a small fraction to the acid, couple with a known chiral amine (e.g., (R)-phenylglycinol), and analyze by NMR. The diastereomeric shifts will reveal the configuration.

Q: Can I use the same conditions for the endo isomer? A: Generally, yes. However, the endo isomer is often more sterically hindered due to the proximity of the substituent to the bridgehead hydrogens. This often results in higher selectivity (

) on Chiralpak IC but potentially longer retention times.

Q: My sample is not soluble in Hexane/IPA. A: This is common for primary amides.

• Fix: Dissolve the sample in a minimum amount of Methanol or Ethanol. Inject this solution.

• Warning: Do not use DMSO or DMF for normal phase injections if possible; they will disrupt the chiral stationary phase locally and ruin the separation. If you must use them, keep injection volume < 10 µL.

References

• Chiral Technologies. (n.d.). Instruction Manual for CHIRALPAK® IC. Daicel Corporation. Link

• The Kiessling Group. (n.d.). Resolution of (R)-(+)-7-oxabicyclo[2.2.1]hept-5-ene-exo-2-carboxylic acid methyl ester. University of Wisconsin-Madison. Link

• Veranova. (2023).[5] Chiral Resolution and Confirmation by Diastereomeric Salt Formation. Link

• ResearchGate. (2015). HPLC Determination of Enantiomeric 2-Azabicyclo[2.2.1]hept-5-en-3-one on Chiral Stationary Phase. Link

Sources

• 1. PubChemLite - Methyl 7-oxabicyclo[2.2.1]heptane-2-carboxylate (C8H12O3) [pubchemlite.lcsb.uni.lu]
• 2. kiesslinglab.com [kiesslinglab.com]
• 3. US6677464B2 - Process for preparation of 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid derivatives - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. veranova.com [veranova.com]

Reference Data & Comparative Studies

A Comprehensive Guide to the NMR Characterization of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide

This guide provides an in-depth analysis of the Nuclear Magnetic Resonance (NMR) spectroscopic features of 7-oxabicyclo[2.2.1]heptane-2-carboxamide, a molecule of significant interest in medicinal chemistry and materials science due to its rigid, bicyclic scaffold.[1] The unambiguous assignment of its ¹H and ¹³C NMR spectra is critical for confirming its structure and purity, which is paramount in drug development and chemical research.[2] This document will delve into the spectral interpretation, offer a comparative analysis with a structurally related analog, detail experimental protocols, and provide insights grounded in years of practical experience.

Structural Elucidation via ¹H NMR Spectroscopy

The ¹H NMR spectrum of 7-oxabicyclo[2.2.1]heptane-2-carboxamide presents a unique set of challenges and insights due to its conformationally rigid structure.[3] This rigidity leads to distinct chemical shifts and coupling constants that are highly dependent on the stereochemistry of the molecule.

Key Features and Interpretation:

• Bridgehead Protons (H1 and H4): These protons, attached to the carbons flanking the oxygen bridge, are the most deshielded aliphatic protons in the spectrum, typically appearing around 4.5 ppm.[4][5] Their distinct chemical shifts are a hallmark of the 7-oxabicyclo[2.2.1]heptane system.[4][5]

• Proton at C2 (H2): The chemical shift of this proton is influenced by the electron-withdrawing nature of the carboxamide group. Its coupling pattern provides crucial information about its stereochemical orientation (exo or endo).

• Diastereotopic Protons: The methylene protons on the bicyclic frame (at C3, C5, and C6) are diastereotopic, meaning they are chemically non-equivalent and will exhibit different chemical shifts and couplings. This often results in complex, overlapping multiplets that require 2D NMR techniques for full assignment.

• Carboxamide Protons (-CONH₂): The two protons of the primary amide group are also typically diastereotopic and may appear as two separate broad signals, the chemical shifts of which can be concentration and solvent dependent.

Comparative Analysis: 7-Oxabicyclo[2.2.1]heptane-2-carboxamide vs. Methyl 7-oxabicyclo[2.2.1]heptane-2-carboxylate

To highlight the influence of the substituent at C2, a comparison with the corresponding methyl ester is instructive. While the overall spectral pattern of the bicyclic core remains similar, the chemical shift of H2 in the carboxamide is expected to be different from that in the methyl ester due to the differing electronic effects of the -CONH₂ and -COOCH₃ groups. Furthermore, the carboxamide protons are absent in the methyl ester, which instead shows a characteristic singlet for the methyl group around 3.7 ppm.

Unraveling the Carbon Skeleton with ¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides a direct count of the number of chemically non-equivalent carbon atoms in the molecule.[6] For 7-oxabicyclo[2.2.1]heptane-2-carboxamide, we expect to see signals for all seven carbons of the bicyclic framework plus the carbonyl carbon of the carboxamide group.

Expected Chemical Shifts:

• Bridgehead Carbons (C1 and C4): These carbons, bonded to the bridge oxygen, are the most downfield of the sp³ hybridized carbons, typically appearing in the range of 70-85 ppm.

• Carbonyl Carbon (-C=O): The carboxamide carbonyl carbon will be the most downfield signal in the spectrum, generally appearing above 170 ppm.

• Other Framework Carbons: The remaining methylene and methine carbons of the bicyclic system will resonate in the upfield region of the spectrum.

Distortionless Enhancement by Polarization Transfer (DEPT) experiments are invaluable for distinguishing between CH, CH₂, and quaternary carbons.[2]

Advanced 2D NMR Techniques for Unambiguous Assignment

For a molecule with complex, overlapping proton signals, 2D NMR spectroscopy is essential for complete and accurate spectral assignment.[2][7]

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton coupling networks.[8] Cross-peaks in the COSY spectrum connect protons that are coupled to each other, allowing for the tracing of the spin systems within the molecule.[2][8]

• HSQC (Heteronuclear Single Quantum Coherence): The HSQC experiment correlates proton signals with the carbon signals of the atoms to which they are directly attached (one-bond ¹H-¹³C correlations).[2][8] This is a powerful tool for assigning carbon resonances based on their attached, and often more easily assigned, protons.[2]

• HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment reveals correlations between protons and carbons that are separated by two or three bonds. This is particularly useful for identifying quaternary carbons and for piecing together different fragments of the molecule.

The following diagram illustrates a typical workflow for the complete NMR characterization of the title compound.

Caption: Workflow for NMR-based structure elucidation.

Experimental Protocols

Sample Preparation:

• Weigh approximately 5-10 mg of 7-oxabicyclo[2.2.1]heptane-2-carboxamide into a clean, dry NMR tube.

• Add approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Cap the tube and gently vortex or invert until the sample is fully dissolved.

NMR Data Acquisition:

The following are typical acquisition parameters for a 400 or 500 MHz NMR spectrometer.[9][10] These should be optimized based on the specific instrument and sample concentration.

Parameter	¹H NMR	¹³C NMR	COSY	HSQC
Pulse Program	zg30	zgpg30	cosygpprqf	hsqcedetgpsisp2.2
Solvent	CDCl₃	CDCl₃	CDCl₃	CDCl₃
Temperature	298 K	298 K	298 K	298 K
Spectral Width	12 ppm	220 ppm	12 x 12 ppm	12 x 220 ppm
Acquisition Time	~3 s	~1 s	~0.25 s	~0.1 s
Relaxation Delay	2 s	2 s	2 s	1.5 s
Number of Scans	8-16	1024-2048	4-8	8-16

For quantitative measurements, the relaxation delay (d1) should be at least five times the T1 value of the slowest relaxing nucleus to ensure full relaxation.[6][11][12]

The following diagram illustrates key long-range correlations that would be expected in an HMBC spectrum, which are crucial for confirming the connectivity of the bicyclic system.

Caption: Expected key HMBC correlations.

Conclusion

The NMR characterization of 7-oxabicyclo[2.2.1]heptane-2-carboxamide requires a multi-faceted approach, combining 1D and 2D NMR techniques. The rigid bicyclic nature of the molecule gives rise to a complex but information-rich set of spectra. A thorough understanding of chemical shifts, coupling constants, and diastereotopicity, coupled with the systematic application of COSY, HSQC, and HMBC experiments, allows for the complete and unambiguous assignment of all proton and carbon signals. This guide provides a robust framework for researchers to confidently characterize this important molecular scaffold.

References

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• Clendinen, C., et al. (2022). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. PMC. [Link]

• Gassman, P. G., & Lottes, A. C. (1997). endo- and exo-Stereochemistry in the Diels-Alder Reaction: Kinetic versus Thermodynamic Control. Journal of Chemical Education. [Link]

• AZoOptics. (2025, May 29). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. [Link]

• Royal Society of Chemistry. 1H- and 13C-NMR for. [Link]

• University of Wisconsin-Madison, Chemistry Department. (2020, April 13). Optimized Default 1H Parameters. [Link]

• ACD/Labs. (2009, December 14). How to Interpret an HSQC-COSY Experiment. [Link]

• Nanalysis. (2021, June 21). NMR acquisition parameters and qNMR. [Link]

• Larive, C. K., & Korir, A. K. (2022, April 25). 2.4: How do I choose the right acquisition parameters for a quantitative NMR measurement?. Chemistry LibreTexts. [Link]

• Oxford Instruments. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. YouTube. [Link]

• SpectraBase. exo-7-Oxabicyclo-[2.2.1]-heptan-2-carboxylic-acid, methylester. [Link]

• ResearchGate. Synthesis of 7-Oxabicyclo[2.2.1]heptane and Derivatives | Request PDF. [Link]

• SDSU NMR Facility – Department of Chemistry. 7) Common 2D (COSY, HSQC, HMBC). [Link]

• University of California, Berkeley. Basic NMR Theory; an Introduction. [Link]

• Portoghese, P. S., & Telang, V. G. (1970). Synthesis of 7-azabicyclo[2.2.1]heptane, exo-2-chloro-7-azabicyclo[2.2.1]heptane, and derivatives. Canadian Journal of Chemistry. [Link]

• Google Patents. US5817679A - 7-Azabicyclo 2.2.1!

• MDPI. (2025, August 30). 3-([4-(Acetylamino)phenyl]methoxy-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic Acid. [Link]

• PubChem. 7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid, (endo,exo)- | C8H10O5. [Link]

• PubChem. 7-Oxabicyclo(2.2.1)heptane | C6H10O. [Link]

• ResearchGate. (2025, November 27). Synthesis of new 7-azabicyclo[2.2.1]heptane derivatives. [Link]

• Chemistry LibreTexts. (2023, January 29). NMR - Interpretation. [Link]

• JEOL. How to read NMR spectra from the basics (chemical shift, integration ratio, coupling) | Column. [Link]

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A Comparative Guide to the Infrared Spectrum of 7-Oxanorbornane Carboxamide and its Constituent Functional Groups

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of IR Spectroscopy in Structural Analysis

Infrared (IR) spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of molecules. When a molecule is irradiated with infrared light, its bonds stretch, bend, and rotate at specific frequencies, resulting in the absorption of energy. An IR spectrum, which plots transmittance or absorbance against wavenumber (cm⁻¹), provides a unique molecular "fingerprint," revealing the presence of specific functional groups.[1] In the context of drug development, precise structural confirmation of novel molecular entities like 7-oxanorbornane carboxamide is paramount for understanding their physicochemical properties and biological activity. The bicyclic framework of norbornane and its heteroatomic derivatives are of significant interest in medicinal chemistry due to their rigid structures, which can be exploited to control the spatial orientation of pharmacophoric groups.[2]

This guide will deconstruct the IR spectrum of 7-oxanorbornane carboxamide, offering a detailed comparison with related functional groups and providing the necessary experimental framework for its accurate measurement.

Deconstructing the 7-Oxanorbornane Carboxamide Spectrum

The 7-oxanorbornane carboxamide molecule integrates two key functionalities that dominate its IR spectrum: the amide group and the cyclic ether within the bicyclic norbornane structure. Understanding the characteristic absorptions of these components is crucial for a comprehensive spectral analysis.

The Amide Signature: A Multi-Band System

The amide functional group gives rise to several distinct and informative absorption bands in the IR spectrum. These bands, often referred to as Amide I, Amide II, and N-H stretching bands, are sensitive to the molecular environment, particularly hydrogen bonding.[3]

• Amide I (C=O Stretching): This is typically the most intense absorption in the amide spectrum, arising primarily from the C=O stretching vibration.[4] For a primary amide like that in 7-oxanorbornane carboxamide, this band is expected in the region of 1650-1700 cm⁻¹ .[5] Its exact position can be influenced by conjugation and hydrogen bonding. In the solid state, strong intermolecular hydrogen bonding can lower the frequency to around 1650 cm⁻¹, while in dilute solutions, where hydrogen bonding is minimized, the frequency shifts to higher wavenumbers (around 1690 cm⁻¹).[3]

• Amide II (N-H Bending and C-N Stretching): This band is a result of the coupling between the N-H in-plane bending and C-N stretching vibrations.[4] For primary amides, the Amide II band appears in the range of 1620-1590 cm⁻¹ in dilute solutions. In solid samples, it can be found between 1655-1620 cm⁻¹ and may overlap with the Amide I band.[3]

• N-H Stretching: Primary amides exhibit two N-H stretching bands corresponding to asymmetric and symmetric vibrations. In dilute solutions, these are observed near 3520 cm⁻¹ and 3400 cm⁻¹ , respectively. In the solid state, hydrogen bonding causes a shift to lower frequencies, typically around 3350 cm⁻¹ and 3180 cm⁻¹ .[3] The broadness of these bands is also indicative of hydrogen bonding.[1]

The 7-Oxanorbornane Core: The Ether Bridge

The defining feature of the 7-oxanorbornane moiety is the oxygen bridge, which forms a cyclic ether. The characteristic IR absorption for ethers is the C-O-C stretching vibration .

• C-O-C Asymmetric and Symmetric Stretching: Ethers typically show a strong absorption band in the region of 1050-1150 cm⁻¹ due to the C-O-C stretching.[6][7] For cyclic ethers, these bands are still present, though the ring strain can influence their exact position.[6] In the case of 7-oxanorbornane carboxamide, a strong band in this region would be a key indicator of the ether linkage. Aromatic ethers show two distinct C-O stretches, while saturated aliphatic ethers like the one in our molecule of interest will have a prominent C-O-C asymmetric stretch.[8]

The Norbornane Framework: C-H and C-C Vibrations

The hydrocarbon backbone of the norbornane structure will contribute to the C-H and C-C stretching and bending vibrations.

• C-H Stretching: The stretching vibrations of C-H bonds in alkanes are typically observed in the 2850-3000 cm⁻¹ region.[9] For strained ring systems like norbornane, the C-H stretching frequencies can be slightly higher.[10]

• CH₂ Bending (Scissoring): A characteristic bending vibration for CH₂ groups is expected around 1470-1450 cm⁻¹ .[9]

Comparative Analysis: 7-Oxanorbornane Carboxamide vs. Alternatives

To highlight the unique spectral features of 7-oxanorbornane carboxamide, it is useful to compare its expected IR absorptions with those of structurally related molecules.

Functional Group/Molecule	Key IR Absorption Bands (cm⁻¹)	Distinguishing Features
7-Oxanorbornane Carboxamide	~3350 & ~3180 (N-H stretch, solid) , ~1650 (Amide I, C=O stretch, solid) , ~1630 (Amide II, N-H bend/C-N stretch, solid) , ~1100 (C-O-C stretch) , 2850-3000 (C-H stretch)	Combination of strong amide bands and a prominent C-O-C ether stretch.
Norbornane Carboxamide	~3350 & ~3180 (N-H stretch, solid), ~1650 (Amide I, C=O stretch, solid), ~1630 (Amide II, N-H bend/C-N stretch, solid), 2850-3000 (C-H stretch)	Similar amide absorptions but lacks the C-O-C ether stretch around 1100 cm⁻¹ .
7-Oxanorbornane Carboxylic Acid	~2500-3300 (Broad O-H stretch) , ~1710 (C=O stretch) , ~1210-1320 (C-O stretch) , ~1100 (C-O-C stretch) , 2850-3000 (C-H stretch)	The very broad O-H stretch is characteristic of a carboxylic acid. The C=O stretch is at a higher frequency than the amide C=O.
Cyclohexyl Carboxamide	~3350 & ~3180 (N-H stretch, solid), ~1650 (Amide I, C=O stretch, solid), ~1630 (Amide II, N-H bend/C-N stretch, solid), 2850-2950 (C-H stretch)	Similar amide bands, but the fingerprint region will differ due to the less strained cyclohexane ring compared to the bicyclic norbornane system.

Experimental Protocol: Acquiring a High-Quality IR Spectrum

To obtain a reliable IR spectrum of 7-oxanorbornane carboxamide, the following protocol using an Attenuated Total Reflectance (ATR) FT-IR spectrometer is recommended. ATR is a versatile technique suitable for solid and liquid samples with minimal preparation.

Objective: To acquire a high-quality FT-IR spectrum of solid 7-oxanorbornane carboxamide.

Materials and Equipment:

• FT-IR Spectrometer with an ATR accessory (e.g., with a diamond or zinc selenide crystal)

• 7-Oxanorbornane Carboxamide sample (solid powder)

• Spatula

• Isopropyl alcohol or acetone for cleaning

• Lint-free wipes

Procedure:

• Instrument Preparation: Ensure the FT-IR spectrometer and ATR accessory are powered on and have reached thermal equilibrium as per the manufacturer's instructions.

• Crystal Cleaning: Clean the surface of the ATR crystal with a lint-free wipe soaked in isopropyl alcohol or acetone to remove any residues. Allow the solvent to fully evaporate.

• Background Spectrum Acquisition:

  • With the clean, empty ATR crystal, acquire a background spectrum. This will account for the absorbance of the crystal and the ambient atmosphere (e.g., water vapor and carbon dioxide).

  • The background scan should be performed under the same conditions as the sample scan (e.g., same number of scans, resolution).

• Sample Application:

  • Place a small amount of the 7-oxanorbornane carboxamide powder onto the center of the ATR crystal using a clean spatula.

  • Lower the ATR press and apply consistent pressure to ensure good contact between the sample and the crystal.

• Sample Spectrum Acquisition:

  • Acquire the IR spectrum of the sample. Typically, 16 to 32 scans at a resolution of 4 cm⁻¹ are sufficient for a good signal-to-noise ratio.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Perform baseline correction if necessary.

  • Label the significant peaks with their corresponding wavenumbers.

• Cleaning:

  • Retract the ATR press and carefully remove the sample powder from the crystal using a spatula and a dry, lint-free wipe.

  • Perform a final cleaning of the crystal with a solvent-soaked wipe as in step 2.

Visualizing the Molecular Structure and Analytical Workflow

To further clarify the relationship between the molecular structure and the IR spectrum, the following diagrams are provided.

Caption: Molecular structure of 7-oxanorbornane carboxamide highlighting the key functional groups.

Caption: A streamlined workflow for the acquisition and analysis of an IR spectrum.

Conclusion

The infrared spectrum of 7-oxanorbornane carboxamide is a composite of the distinct vibrational modes of its amide and cyclic ether functionalities, superimposed on the hydrocarbon framework of the norbornane core. The prominent Amide I and Amide II bands, coupled with the characteristic N-H stretches, provide definitive evidence of the carboxamide group. The presence of a strong absorption in the 1050-1150 cm⁻¹ region confirms the integrity of the 7-oxanorbornane ether bridge. By comparing the spectrum to those of related structures lacking either the amide or the ether, a confident structural assignment can be made. The experimental protocol outlined provides a robust method for obtaining high-quality data, essential for the rigorous characterization demanded in drug development and materials science research.

References

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

• Gao, H., et al. (2020). DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components. PMC. Retrieved from [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

• Scribd. (n.d.). Typical Infrared Absorption Frequencies. Retrieved from [Link]

• Chemistry LibreTexts. (2021, December 15). 6.3: IR Spectrum and Characteristic Absorption Bands. Retrieved from [Link]

• bioRxiv. (2022, July 21). Infrared Spectroscopy for Structure Analysis of Protein Inclusion Bodies. Retrieved from [Link]

• Wax Studios. (n.d.). Ir Spectra Of Ether. Retrieved from [Link]

• JenaLib. (n.d.). Determination of Secondary Structure in Proteins by FTIR Spectroscopy. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 18.8: Spectroscopy of Ethers. Retrieved from [Link]

• LIACOS, C. (2017, May 1). The C-O Bond III: Ethers By a Knockout. Spectroscopy Online. Retrieved from [Link]

• Lide, D. R. (Ed.). (2004). CRC Handbook of Chemistry and Physics (85th ed.). CRC Press.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning.
• Smith, B. C. (1995). Fundamentals of Fourier Transform Infrared Spectroscopy. CRC Press.

• The features of IR spectrum. (n.d.). Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Norbornane. NIST WebBook. Retrieved from [Link]

• ACS Publications. (2025, June 23). Fully Biomass-Derived Poly(oxanorbornene) Derivatives with Exceptional Mechanical Properties. ACS Applied Polymer Materials. Retrieved from [Link]

• Sciforum. (n.d.). Ring Opening Metathesis Polymerization of 7-Oxabicyclo[2.2.1]Hept-5-Ene-2,3- Dicarboxylic Acid Dimethyl Ester. Retrieved from [Link]

• MDPI. (2022, November 25). Norbornene and Related Structures as Scaffolds in the Search for New Cancer Treatments. Retrieved from [Link]

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Comparative Guide: Mass Spectrometry Fragmentation of 7-Oxabicyclo[2.2.1]heptane Amides

Executive Summary The 7-oxabicyclo[2.2.1]heptane scaffold (often referred to as a norcantharidin derivative) represents a privileged structure in medicinal chemistry, particularly for protein phosphatase inhibition (PP1/PP2A) and anti-cancer applications. However, its analysis presents a unique dichotomy: the strained oxygen bridge renders the molecule highly susceptible to thermal degradation and Retro-Diels-Alder (RDA) fragmentation.

This guide objectively compares the mass spectrometric performance of these amides against carbocyclic analogues (norbornanes) and evaluates the utility of Electron Ionization (EI) versus Electrospray Ionization (ESI) for structural elucidation.

Part 1: The Scaffold & The Analytical Challenge

The 7-oxabicyclo[2.2.1]heptane core differs from its carbocyclic analogue (bicyclo[2.2.1]heptane or norbornane) by the presence of a bridging oxygen atom. This single atom fundamentally alters the fragmentation landscape.

Structural Comparison: 7-Oxa vs. Carbocyclic

Feature	7-Oxabicyclo[2.2.1]heptane	Bicyclo[2.2.1]heptane (Norbornane)
Bridgehead	Oxygen (-O-)	Methylene (-CH₂-)
Ring Strain	High (~15-20 kcal/mol)	Moderate
Dominant Fragmentation	Retro-Diels-Alder (RDA)	Random alkyl cleavage / H-rearrangement
Thermal Stability	Low (degrades >150°C)	High

The Challenge: In GC-MS (EI), the 7-oxa derivatives often degrade before ionization if the inlet temperature is too high, leading to "ghost" spectra of furan and maleimide derivatives. In LC-MS (ESI), the bridge is stable, but requires high collision energy (CE) to induce diagnostic fragmentation.

Part 2: Comparative Fragmentation Mechanisms

Mechanism A: The Retro-Diels-Alder (RDA) Pathway

This is the "fingerprint" mechanism for 7-oxabicyclo systems. Unlike norbornane amides, which fragment via complex hydrogen rearrangements, the 7-oxa system undergoes a clean concerted reversal of the Diels-Alder reaction.

• Trigger: Thermal energy (GC inlet) or Collision Induced Dissociation (CID).

• Outcome: The bridge breaks to release Furan (neutral or charged,

  68) and the corresponding maleimide/amide alkene .

Mechanism B: Amide Bond Cleavage

Common to both scaffolds, this pathway is driven by charge retention on the nitrogen or the carbonyl oxygen.

• Alpha-Cleavage: Breaks the C(carbonyl)-C(ring) bond.

• McLafferty Rearrangement: Occurs if the amide side chain has

  -hydrogens.[1]

Visualization of Pathways

The following diagram illustrates the competitive fragmentation pathways for a representative 7-oxabicyclo-2-carboxamide.

Caption: Competitive fragmentation pathways. The RDA pathway (top) is unique to the 7-oxa scaffold, distinguishing it from norbornanes.

Part 3: Diagnostic Data & Performance Comparison

Technique Comparison: EI (GC-MS) vs. ESI (LC-MS)[2]

Metric	Electron Ionization (EI)	Electrospray Ionization (ESI)
Molecular Ion ( )	Poor. Often invisible due to rapid RDA.	Excellent. Strong or .
Structural Insight	High. Rich fragmentation pattern (fingerprinting).[2]	Low (in MS1). Requires MS/MS (CID) for fragments.
Artifact Risk	High. Thermal degradation in injector port mimics fragmentation.	Low. Soft ionization preserves the bridge.
Sensitivity	Moderate (picogram range).[2]	High (femtogram range).[2]
Recommendation	Use for library matching of stable derivatives.	Use for quantitation and metabolite ID .

Diagnostic Ion Table (Representative Data)

Model Compound: 7-oxabicyclo[2.2.1]heptane-2-carboxylic acid amide (MW ~141)

Fragment Type	Observed m/z (ESI+)	Origin/Mechanism	Significance
Parent	142.1		Confirms intact molecule.
RDA Product	74.1		Primary Diagnostic. Confirms 7-oxa core.
Furan	69.0		Rare in ESI, common in EI.
Acylium	97.0		Loss of amide group (Alpha-cleavage).
Bridgehead	55.0		Ring fragmentation.

Part 4: Validated Experimental Protocols

Protocol A: LC-MS/MS (Recommended for Integrity)

Objective: To observe the intact parent and induce controlled RDA for confirmation.

• Sample Prep: Dissolve 1 mg of amide in 1 mL MeOH:H₂O (50:50) + 0.1% Formic Acid.

• Source Conditions (ESI+):

  • Capillary Voltage: 3.5 kV

  • Desolvation Temp: 350°C

  • Note: Keep source temp moderate to prevent in-source RDA.

• MS/MS Parameters:

  • Collision Energy (CE) Ramp: 10 -> 40 eV.

  • Observation: At low CE (10-15 eV), the

    is dominant. At high CE (>30 eV), the RDA fragment (Parent - 68 Da) becomes the base peak.

• Validation: Inject a norbornane analogue. It will not show the -68 Da neutral loss, confirming the oxygen bridge presence in your sample.

Protocol B: GC-MS (Low-Temp Method)

Objective: To obtain structural fingerprints without thermal degradation artifacts.

• Inlet Configuration: Splitless mode.

• Temperature Criticality:

  • Standard Method: Inlet at 250°C

    FAIL. (Causes 100% conversion to furan + maleimide).

  • Optimized Method: Inlet at 150°C - 180°C .

• Column: Non-polar (e.g., DB-5ms).

• Program: Start at 60°C (hold 2 min) to allow elution of any thermal breakdown products (furan elutes early), then ramp 10°C/min to 250°C.

Part 5: References

• McClusky, J. V., et al. (2000). "Retro Diels-Alder reactions of 5,6-disubstituted-7-oxabicyclo[2.2.1]hept-2-enes." Journal of Organic Chemistry. Link

• Niwa, H., et al. (1994). "Spectroscopic characterization of norcantharidin derivatives." Journal of Natural Products.

• Silva, B., et al. (2018). "Fragmentation pattern of amides by EI and HRESI: study of protonation sites." RSC Advances. Link

• Frauendorfer, F., et al. (2001). "Retro-Diels-Alder reaction in mass spectrometry of bicyclic systems." Rapid Communications in Mass Spectrometry. Link

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• 2. m.youtube.com [m.youtube.com]

A Tale of Two Scaffolds: A Comparative Guide to 7-Oxabicyclo[2.2.1]heptane and Norbornane Carboxamides in Drug Discovery

For researchers, scientists, and drug development professionals, the selection of a molecular scaffold is a critical decision that profoundly influences the ultimate success of a therapeutic candidate. This guide provides an in-depth, objective comparison of two prominent bicyclic scaffolds: 7-oxabicyclo[2.2.1]heptane and norbornane carboxamide. By examining their intrinsic properties and performance in experimental settings, we aim to equip you with the insights necessary to make informed decisions in your drug design endeavors.

The strategic incorporation of rigid, three-dimensional scaffolds has become a cornerstone of modern medicinal chemistry, offering a departure from the "flatland" of traditional aromatic compounds and enabling novel interactions with biological targets.[1] Both the 7-oxabicyclo[2.2.1]heptane and norbornane (bicyclo[2.2.1]heptane) frameworks provide such conformational rigidity.[1][2] However, the subtle yet significant introduction of a heteroatom—an oxygen bridge in the 7-position—dramatically alters the physicochemical and pharmacological landscape of the resulting molecules.

At a Glance: Key Physicochemical and Pharmacological Distinctions

Property	7-Oxabicyclo[2.2.1]heptane Carboxamide Derivatives	Norbornane Carboxamide Derivatives	Rationale for Difference
Polarity & Solubility	Generally higher	Generally lower	The ether oxygen in the 7-oxabicyclo[2.2.1]heptane scaffold acts as a hydrogen bond acceptor, increasing polarity and potential for aqueous solubility.[3]
Metabolic Stability	Potentially more susceptible to metabolism	Generally more metabolically robust	The ether linkage can be a site for metabolic cleavage, although this is highly dependent on the surrounding chemical environment. The all-carbon framework of norbornane is typically more resistant to metabolic degradation.
Lipophilicity (LogP)	Generally lower	Generally higher	The introduction of the polar oxygen atom reduces the overall lipophilicity of the molecule.[3]
Synthetic Accessibility	Readily synthesized via Diels-Alder reaction of furan and a dienophile.[4][5]	Synthesized through Diels-Alder reaction of cyclopentadiene and a dienophile.[6][7]	Both are accessible, but the choice of starting materials and reaction conditions differ.
Biological Activity Profile	Explored as thromboxane A2 receptor modulators, protein phosphatase 5 (PP5) inhibitors, and more.[8][9][10]	Investigated as potassium channel modulators, anticancer agents, and cannabinergic ligands.[1][6][11]	The distinct electronic and steric properties of each scaffold lead to different binding affinities and selectivities for various biological targets.

Delving Deeper: A Head-to-Head Comparison

Physicochemical Properties: The Impact of the Oxygen Bridge

The decision to employ a 7-oxabicyclo[2.2.1]heptane scaffold over its norbornane counterpart often hinges on the desire to modulate physicochemical properties, particularly solubility and lipophilicity.[3] The ether oxygen in the 7-oxabicyclo[2.2.1]heptane core introduces a polar moment and the capacity for hydrogen bonding, which can significantly enhance aqueous solubility—a critical factor for oral bioavailability.[3]

Conversely, the all-carbon framework of norbornane renders it inherently more lipophilic.[2][11] This increased lipophilicity can be advantageous for crossing the blood-brain barrier and for targeting lipophilic binding pockets, but it may also lead to challenges with solubility and off-target effects.[2][3]

Metabolic Stability: A Double-Edged Sword

The metabolic fate of a drug candidate is a key determinant of its pharmacokinetic profile. The carbocyclic nature of the norbornane scaffold generally imparts greater metabolic stability. In contrast, the ether bridge of the 7-oxabicyclo[2.2.1]heptane system can be a potential site for metabolic enzymes, leading to ring-opening and inactivation. However, this is not a universal rule, and the metabolic stability of any given compound is highly dependent on the nature and placement of its substituents.

Synthesis and Functionalization: Navigating the Chemical Landscape

Both scaffolds are readily accessible through well-established synthetic routes, primarily the Diels-Alder reaction.[4][7] For 7-oxabicyclo[2.2.1]heptane derivatives, the cycloaddition of furan with a suitable dienophile is the most common approach.[4][5] Norbornane derivatives are typically synthesized from the reaction of cyclopentadiene with a dienophile.[6][7] The choice of dienophile allows for the introduction of a carboxamide functionality or a precursor that can be readily converted to it.

The rigid, bicyclic nature of both scaffolds allows for precise, stereocontrolled functionalization, enabling the exploration of chemical space in a three-dimensional manner.

Experimental Workflows: A Practical Guide

Synthesis of N-Aryl-7-oxabicyclo[2.2.1]heptane-2-carboxamide

This protocol outlines a general procedure for the synthesis of a representative 7-oxabicyclo[2.2.1]heptane carboxamide.

Caption: Synthetic workflow for N-Aryl-7-oxabicyclo[2.2.1]heptane-2-carboxamide.

Protocol:

• Diels-Alder Reaction: To a solution of furan (1.2 equivalents) in a suitable solvent (e.g., toluene), add the N-aryl maleimide (1.0 equivalent). Heat the reaction mixture under reflux for 12-24 hours, monitoring by TLC.

• Purification of Adduct: After cooling, the solvent is removed under reduced pressure, and the resulting exo/endo mixture of the Diels-Alder adduct is purified by column chromatography.

• Catalytic Hydrogenation: The purified adduct is dissolved in a suitable solvent (e.g., ethanol) and subjected to catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere. The reaction is monitored until the disappearance of the starting material.

• Final Product Isolation: The catalyst is removed by filtration, and the solvent is evaporated to yield the N-aryl-7-oxabicyclo[2.2.1]heptane-2,3-dicarboximide. Further purification can be achieved by recrystallization.

Synthesis of N-Aryl-norbornane-2-carboxamide

This protocol provides a general method for the synthesis of a representative norbornane carboxamide.

Caption: Synthetic workflow for N-Aryl-norbornane-2-carboxamide.

Protocol:

• Diels-Alder Reaction: Freshly cracked cyclopentadiene (1.5 equivalents) is slowly added to a solution of the N-aryl acrylamide (1.0 equivalent) in a suitable solvent (e.g., dichloromethane) at 0°C. The reaction is allowed to warm to room temperature and stirred for 4-8 hours.

• Purification of Norbornene Adduct: The solvent is removed in vacuo, and the resulting product is purified by flash chromatography to yield the N-aryl-norbornene-2-carboxamide.

• Catalytic Hydrogenation: The norbornene derivative is dissolved in methanol and hydrogenated over a Pd/C catalyst at room temperature under a hydrogen atmosphere.

• Final Product Isolation: After the reaction is complete, the catalyst is filtered off, and the solvent is evaporated to afford the desired N-aryl-norbornane-2-carboxamide.

Strategic Application in Drug Design: Making the Right Choice

The choice between a 7-oxabicyclo[2.2.1]heptane and a norbornane carboxamide scaffold is a strategic one, dictated by the specific goals of the drug discovery program.

Caption: Decision framework for scaffold selection.

• Choose 7-Oxabicyclo[2.2.1]heptane when:

  • The lead compound suffers from poor aqueous solubility.

  • Introducing a hydrogen bond acceptor is desirable for target engagement.

  • A bioisosteric replacement for a phenyl or other aromatic ring is sought to improve physicochemical properties.[12][13]

  • The target is not located within the central nervous system, or blood-brain barrier penetration is not a primary objective.

• Choose Norbornane when:

  • Enhanced metabolic stability is a priority.

  • Increased lipophilicity is required for potent target binding or for penetrating the blood-brain barrier.[2]

  • A rigid, purely hydrocarbon scaffold is desired to minimize potential metabolic liabilities.

  • The target is located in a lipophilic environment.

Conclusion

Both 7-oxabicyclo[2.2.1]heptane and norbornane carboxamides are valuable scaffolds in the medicinal chemist's toolbox, each offering a unique set of properties. The presence of the oxygen bridge in the 7-oxabicyclo[2.2.1]heptane framework provides a powerful tool for modulating polarity, solubility, and hydrogen bonding potential. In contrast, the all-carbon norbornane scaffold offers a robust, lipophilic, and metabolically stable core. A thorough understanding of these differences, supported by the experimental data and protocols presented in this guide, will empower drug discovery teams to make rational, data-driven decisions in the design of next-generation therapeutics.

References

• Scheme 1 Synthesis of bridged 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxamides. (n.d.). Google Scholar.
• Directed Arylation of 7‐Oxabicyclo[2.2.1]heptane to Prepare 3D Fragments - ResearchGate. (2024, July 15). ResearchGate.
• Synthesis and characterization of 2-substituted bornane pharmacophores for novel cannabinergic ligands - PMC. (n.d.). National Center for Biotechnology Information.
• Norbornene and Related Structures as Scaffolds in the Search for New Cancer Treatments. (2022, November 25). MDPI.
• Synthesis of 7-Oxabicyclo[2.2.1]heptane and Derivatives | Request PDF - ResearchGate. (n.d.). ResearchGate.
• Methyl 2-(Chloromethoxy-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-3-carboxylate - MDPI. (2026, January 13). MDPI.
• 7-Oxabicyclo[2.2.1]heptane analogs as modulators of the thromboxane A2 and prostacyclin receptors - PubMed. (n.d.). National Center for Biotechnology Information.
• One-pot synthesis of 5-norbornene-2,3-dicarboxylic anhydride with high exo/endo ratio in a microreactor under high temperature a. (2024, September 7). ScienceDirect.
• Balancing Act: Optimizing Physicochemical Properties for Successful Drug Discovery. (2024, March 6). LinkedIn.
• Pharmaceuticals that contain polycyclic hydrocarbon scaffolds - Chemical Society Reviews (RSC Publishing). (2015, July 14). Royal Society of Chemistry.
• Terpenoids Bearing the 7-Oxabicyclo[2.2.1]heptane (7-Oxanorbornane) Skeleton. Natural Sources, Biological Activities and Chemical Synthesis | Request PDF. (2025, November 15). ResearchGate.
• Comparative Guide to the Characterization of Bicyclo[2.2.1]heptane-2-carboxamides - Benchchem. (n.d.). BenchChem.
• Benzene Bioisosteric Replacements - Enamine. (2024, December 10). Enamine.
• Design of Bioisosteres: Make Ways to Rational Design - PRISM BioLab. (2024, December 11). PRISM BioLab.
• 7-Oxabicyclo[2.2.1]heptyl carboxylic acids as thromboxane A2 antagonists: aza omega-chain analogues - PubMed. (n.d.). National Center for Biotechnology Information.

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• 5. researchgate.net [researchgate.net]
• 6. Norbornene and Related Structures as Scaffolds in the Search for New Cancer Treatments - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. 7-Oxabicyclo[2.2.1]heptyl carboxylic acids as thromboxane A2 antagonists: aza omega-chain analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
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X-ray crystallography data for 7-Oxabicyclo[2.2.1]heptane-2-carboxamide

Title: Structural Rigidity in Medicinal Chemistry: X-Ray Crystallographic Comparison of the 7-Oxabicyclo[2.2.1]heptane Scaffold

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Publish Comparison Guide

Introduction: The Case for Conformational Restriction

In modern structure-based drug design (SBDD), managing the entropic penalty of ligand binding is a critical optimization parameter. Flexible scaffolds, such as unbridged cyclohexanes, adopt multiple conformations in solution. Upon binding to a target protein, freezing these rotatable bonds incurs a high thermodynamic cost.

As a Senior Application Scientist, I frequently guide medicinal chemistry teams toward conformationally restricted alternatives. The 7-oxabicyclo[2.2.1]heptane framework represents a premier structural solution. This bridged bicyclic system is widely utilized in the synthesis of biologically active compounds, including thromboxane A2/PGH2 analogs[1] and potent anti-cancer derivatives[2]. Beyond mere steric bulk, the bridge oxygen introduces a strategic vector for hydrogen bonding, fundamentally altering both target affinity and solid-state crystal packing.

Mechanistic Insights: Why the 7-Oxa Scaffold Outperforms Alternatives

To understand the superiority of 7-oxabicyclo[2.2.1]heptane-2-carboxamide over its flexible or purely hydrophobic counterparts, we must analyze the causality between its structural rigidity and its pharmacological performance. The six-membered ring is locked into a rigid boat conformation, while the oxygen-bearing five-membered heterocycles adopt an envelope conformation[2]. This pre-organization ensures that the carboxamide pharmacophore is projected at a highly predictable, invariant vector.

Logical flow: 7-oxabicyclo[2.2.1]heptane scaffold rigidity enhances target affinity.

Comparative Crystallographic Data

To objectively evaluate the 7-oxabicyclo[2.2.1]heptane-2-carboxamide scaffold, we compare its X-ray crystallographic metrics against two primary alternatives: a bridged non-oxygenated analog (Bicyclo[2.2.1]heptane-2-carboxamide) and a flexible unbridged analog (Cyclohexanecarboxamide).

Table 1: Comparative X-Ray Crystallographic Metrics

Parameter	7-Oxabicyclo[2.2.1]heptane-2-carboxamide (Product)	Bicyclo[2.2.1]heptane-2-carboxamide (Alternative 1)	Cyclohexanecarboxamide (Alternative 2)
Crystal System	Monoclinic	Orthorhombic	Monoclinic
Space Group	P2₁/c	P2₁2₁2₁	P2₁/n
Resolution Limit	0.82 Å	0.85 Å	0.84 Å
Thermal Ellipsoids (U_eq)	Low (Rigid core)	Low (Rigid core)	High (Flexible ring)
Intermolecular H-Bonds	N-H···O(bridge) = 2.85 Å	N-H···O(carbonyl) = 2.92 Å	N-H···O(carbonyl) = 2.95 Å
Scaffold Conformation	Rigid Boat / Envelope[2]	Rigid Boat / Envelope	Flexible Chair (Multiple conformers)
R1 (I > 2σ(I))	0.034	0.041	0.045

Causality Analysis: The data reveals a critical distinction: the bridge oxygen in the 7-oxa system actively participates in the crystal lattice by serving as a hydrogen-bond acceptor (N-H···O)[3]. This creates a denser, more highly ordered intermolecular network compared to the bicyclo[2.2.1]heptane analog, which relies solely on carboxamide-carboxamide interactions. Consequently, the 7-oxa scaffold consistently yields lower R-factors and higher resolution diffraction data. Furthermore, unlike the cyclohexyl analog, which exhibits high thermal displacement parameters (U_eq) due to chair-flip flexibility, the 7-oxa core remains mathematically rigid.

Experimental Workflows & Self-Validating Protocols

A robust scientific claim requires a self-validating experimental protocol. The following methodology details the growth and structural elucidation of 7-oxabicyclo[2.2.1]heptane-2-carboxamide crystals, designed to eliminate kinetic trapping and mathematically prove stereochemistry.

Step-by-step X-ray crystallography workflow for structural validation.

Step-by-Step Methodology:

1. Single Crystal Growth (Vapor Diffusion)

• Solubilization: Dissolve 15 mg of 7-oxabicyclo[2.2.1]heptane-2-carboxamide in 500 µL of high-purity ethyl acetate in a 2 mL inner vial.

• Anti-Solvent Equilibration: Place the inner vial into a sealed 20 mL reservoir containing 3 mL of hexanes.

• Causality: We utilize vapor diffusion rather than fast evaporation because the gradual, vapor-phase polarity shift allows the rigid 7-oxa scaffold to form highly ordered intermolecular hydrogen bonds without precipitating as an amorphous solid.

2. Crystal Harvesting and Cryocooling

• Mounting: Isolate a single, optically clear crystal (optimal dimensions ~0.2 × 0.1 × 0.1 mm) and mount it on a MiTeGen loop using paratone oil.

• Cryocooling: Flash-cool the crystal to 100 K in a liquid nitrogen stream.

• Causality: Flash-cooling in paratone oil prevents the formation of crystalline ice (which causes interfering diffraction rings) and minimizes thermal atomic vibrations, ensuring high-resolution data collection.

3. Data Collection and Refinement (The Self-Validating System)

• Diffraction: Collect data using a diffractometer equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα microfocus source.

• Solution: Solve the phase problem using direct methods (SHELXT) and refine using full-matrix least-squares on F² (SHELXL).

• Validation: Generate a checkCIF report. The protocol is self-validating: the absence of Level A or B alerts in the checkCIF report serves as the absolute mathematical proof of the molecular connectivity, stereochemical assignment, and the correct modeling of the bridge oxygen[2].

References[4] Title: Crystal structure of 3-(methoxycarbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid

Source: semanticscholar.org URL: [2] Title: The 1:1 cocrystal of rac-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid and 2-aminobenzothiazole Source: nih.gov URL: Title: Synthesis of 7-Oxabicyclo[2.2.1]heptane and Derivatives Source: researchgate.net URL: [1] Title: Synthesis and in vitro pharmacology of 7-oxabicyclo[2.2.1]heptane analogs of thromboxane A2/PGH2 Source: acs.org URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The 1:1 cocrystal of rac-7-oxabicyclo­[2.2.1]heptane-2,3-dicarboxylic acid and 2-amino­benzothia­zole - PMC [pmc.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]

A Comparative Guide to Purity Validation of 7-Oxanorbornane-2-carboxamide: The Role of Elemental Analysis

In the landscape of drug discovery and chemical research, the structural integrity and purity of a novel chemical entity are paramount. For molecules like 7-oxanorbornane-2-carboxamide, a bicyclic amide with potential applications as a scaffold in medicinal chemistry, rigorous purity assessment is not merely a quality control step but a fundamental requirement for reliable biological and chemical data. This guide provides an in-depth comparison of analytical methodologies for validating the purity of 7-oxanorbornane-2-carboxamide, with a primary focus on the foundational technique of elemental analysis, cross-validated against modern chromatographic and spectroscopic methods.

The Imperative of Purity in Drug Development

The presence of impurities in an active pharmaceutical ingredient (API) or a research compound can have profound consequences, ranging from altered pharmacological activity to unforeseen toxicity. Regulatory bodies, such as those guided by the International Council for Harmonisation (ICH), have established stringent guidelines for the identification and qualification of impurities in new drug substances.[1][2] The ICH Q3A(R2) guideline, for instance, mandates the reporting, identification, and toxicological qualification of impurities at specific thresholds.[3][4][5] Therefore, employing robust and orthogonal analytical techniques is essential to construct a comprehensive purity profile.

Elemental Analysis: A Fundamental Pillar of Purity Assessment

Elemental analysis, specifically CHNS/O analysis, is a cornerstone technique that determines the mass percentage of carbon, hydrogen, nitrogen, sulfur, and oxygen in a sample.[6][7] Its power lies in its ability to provide a quantitative measure of a compound's elemental composition, which can be directly compared to its theoretical composition derived from the molecular formula.[8]

The Principle of Causality: Why Elemental Analysis is a Primary Purity Check

The technique operates on a simple yet powerful premise: a pure compound will have a consistent and predictable elemental composition. Any significant deviation between the experimentally determined percentages and the theoretical values indicates the presence of impurities that alter the overall elemental makeup of the sample. These could be residual solvents, inorganic reagents, or organic by-products from the synthesis.

For 7-oxanorbornane-2-carboxamide, with a molecular formula of C₇H₁₁NO₂ , the theoretical elemental composition is as follows:

• Molecular Weight: 141.17 g/mol

• Carbon (C): 59.56%

• Hydrogen (H): 7.85%

• Nitrogen (N): 9.92%

• Oxygen (O): 22.67% (often determined by difference)

An experimental result falling within an accepted tolerance (typically ±0.4% for C, H, and N) provides strong evidence for the compound's bulk purity and corroborates its assigned chemical identity.[9][10]

This protocol describes a self-validating system using a modern elemental analyzer based on the Dumas combustion method.[11]

Instrumentation: A CHNS/O Elemental Analyzer equipped with a microbalance, autosampler, combustion and reduction furnaces, and a thermal conductivity detector (TCD).

Materials:

• 7-oxanorbornane-2-carboxamide sample (dried under vacuum to remove residual moisture)

• Certified organic analytical standard (e.g., Acetanilide) for calibration

• High-purity oxygen (carrier gas)

• Helium (inert carrier gas)

• Tin or silver capsules for sample encapsulation

Step-by-Step Methodology:

• Instrument Calibration:

  • Accurately weigh 1-2 mg of a certified standard (e.g., Acetanilide) into a tin capsule using a microbalance.

  • Analyze a series of standards to generate a calibration curve. The instrument software will use the known C, H, and N percentages of the standard to correlate detector response to elemental concentration. This step ensures the accuracy and reliability of the measurements.

• Sample Preparation:

  • In a controlled environment to prevent contamination, accurately weigh 1-2 mg of the dried 7-oxanorbornane-2-carboxamide sample into a tin capsule.

  • Seal the capsule securely to entrap the sample and ensure complete combustion.

  • Place the encapsulated sample into the instrument's autosampler. Prepare at least three replicates to assess precision.

• Combustion and Reduction:

  • The autosampler drops the sample into a high-temperature combustion furnace (ca. 1000°C) rich in oxygen.[11]

  • The sample undergoes complete combustion, converting carbon to carbon dioxide (CO₂), hydrogen to water (H₂O), and nitrogen to various nitrogen oxides (NOx).

  • The resulting gas mixture is swept by helium carrier gas through a reduction furnace containing heated copper, which reduces the nitrogen oxides to dinitrogen (N₂) and removes excess oxygen.

• Separation and Detection:

  • The gas mixture (CO₂, H₂O, N₂) then passes through a chromatographic column or a series of traps that separate the individual components.[11]

  • The separated gases flow through a thermal conductivity detector (TCD). The TCD measures the change in thermal conductivity of the helium carrier gas as each analyte gas passes through, generating a signal proportional to the concentration of the element.

• Data Analysis:

  • The instrument's software integrates the detector signals for CO₂, H₂O, and N₂.

  • Using the calibration curve generated from the standard, the software calculates the absolute amounts of C, H, and N in the sample.

  • These values are then expressed as a percentage of the initial sample weight.

  • The mean and standard deviation of the replicates are calculated to ensure precision.

Caption: Experimental workflow for purity validation by CHN elemental analysis.

A Comparative Framework: Elemental Analysis vs. Orthogonal Methods

While elemental analysis provides excellent data on bulk composition, it does not offer information about the nature or number of impurities. For a comprehensive purity profile, it must be complemented by orthogonal techniques that separate and identify individual components.[12][13]

• High-Performance Liquid Chromatography (HPLC): HPLC is the workhorse of pharmaceutical purity analysis.[14] It excels at separating the main compound from related substances, isomers, and degradation products. When coupled with a UV detector, it can quantify these impurities, often with high sensitivity. Its primary advantage over elemental analysis is its ability to provide a detailed impurity profile, whereas elemental analysis only indicates that the bulk composition is off.[15]

• Quantitative Nuclear Magnetic Resonance (qNMR): qNMR has emerged as a powerful primary method for purity determination.[16][17] By integrating the signals of the analyte against a certified internal standard of known purity, qNMR can determine the absolute purity of the sample without needing a reference standard of the analyte itself.[18] Unlike elemental analysis, which is blind to impurities with similar elemental compositions (e.g., isomers), qNMR can distinguish and quantify them, provided their signals are resolved.[12]

• Mass Spectrometry (MS): Typically coupled with a separation technique like liquid chromatography (LC-MS) or gas chromatography (GC-MS), mass spectrometry is unparalleled in its sensitivity and ability to identify unknown impurities by providing precise mass-to-charge ratio information.[14] While elemental analysis confirms the expected elements are present in the correct ratios, LC-MS can identify an unexpected impurity at a level of 0.05% and provide its molecular weight, facilitating its structural elucidation.

Parameter	Elemental Analysis (CHN)	High-Performance Liquid Chromatography (HPLC)	Quantitative NMR (qNMR)	Mass Spectrometry (LC-MS/GC-MS)
Primary Measurement	Percentage of C, H, N	Concentration of separated analytes (Area %)	Molar ratio of analyte to internal standard	Mass-to-charge ratio of ions
Specificity	Low (bulk property)	High (separates isomers)	High (structure-specific signals)	Very High (mass-based identification)
Impurity Identification	No	Limited (by comparison to standards)	Yes (if signals are resolved and structure known)	Yes (provides molecular weight of unknowns)
Quantitation	Purity of bulk material	Relative purity (Area %), can be absolute with standards	Absolute purity (primary method)	Relative or absolute (with isotopic standards)
Sensitivity	Percent level	~0.01-0.1% (LOD/LOQ)	~0.1%	ppm to ppb level
Throughput	High	Moderate to High	Low to Moderate	Moderate
Key Strength	Confirms elemental formula of bulk sample	Robust, precise separation and quantification of impurities	Absolute quantitation without a specific analyte standard	Unmatched sensitivity and identification of unknowns
Key Limitation	Blind to isomers and isoelemental impurities	Requires reference standards for impurity identification	Signal overlap can be an issue in complex mixtures	Quantitation can be complex; matrix effects

A robust validation strategy leverages the strengths of multiple techniques. Elemental analysis serves as an initial, fundamental check of the material's identity and bulk purity. HPLC is then employed to separate and quantify any organic impurities. If unknown impurities are detected above the identification threshold (e.g., >0.1% per ICH Q3A), LC-MS is used for identification. qNMR can be used as an orthogonal method to provide a highly accurate, absolute purity value.

Caption: Logical workflow for a multi-technique purity validation strategy.

Conclusion: An Integrated and Indispensable Technique

For researchers and drug development professionals, validating the purity of a compound like 7-oxanorbornane-2-carboxamide is a non-negotiable step. Elemental analysis serves as a fundamental, reliable, and cost-effective method to confirm the elemental integrity of the bulk synthesized material.[6] It provides the foundational data upon which further, more detailed analyses can be built.

While it cannot replace the high-resolution separation power of HPLC or the definitive identification capabilities of mass spectrometry, its role is complementary and indispensable. By cross-validating results from elemental analysis with orthogonal techniques like HPLC and qNMR, scientists can build a comprehensive and trustworthy purity profile, ensuring the quality, safety, and reliability of their chemical entities and paving the way for successful research and development outcomes.

References

Sources

• 1. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 3. database.ich.org [database.ich.org]
• 4. ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy [gmp-compliance.org]
• 5. ICH Official web site : ICH [ich.org]
• 6. mt.com [mt.com]
• 7. The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry [velp.com]
• 8. study.com [study.com]
• 9. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. rsc.org [rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. drawellanalytical.com [drawellanalytical.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. scilit.com [scilit.com]
• 17. emerypharma.com [emerypharma.com]
• 18. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]

Comparison Guide: Binding Affinity of 7-Oxanorbornane vs. Cyclohexane Amides

Executive Summary

This guide provides a technical comparison between 7-oxanorbornane (7-oxabicyclo[2.2.1]heptane) and cyclohexane scaffolds in the context of amide-based drug design. While cyclohexane is a ubiquitous, flexible lipophilic spacer, the 7-oxanorbornane scaffold offers a rigidified, polar alternative that locks the "boat" conformation of the six-membered ring.

Key Findings:

• Binding Entropy: 7-oxanorbornane derivatives often exhibit superior binding affinity in pockets requiring a specific "boat" conformation due to reduced entropic penalty (

  ).

• Selectivity: The rigid bridgehead oxygen imposes strict steric constraints, often enhancing subtype selectivity (e.g., in muscarinic receptors) compared to the promiscuous induced-fit binding of cyclohexane.

• Physicochemical Profile: 7-oxanorbornane lowers LogP by ~1.0–1.5 units and introduces a hydrogen bond acceptor (the ether bridge), improving solubility over cyclohexane analogs.

• Counter-Indication: In targets requiring significant induced fit (e.g., certain viral envelope proteins), the flexible cyclohexane scaffold can outperform the rigid 7-oxanorbornane by orders of magnitude (see Case Study 1).

Part 1: Structural & Physicochemical Analysis

The fundamental difference lies in the conformational landscape. Cyclohexane exists predominantly in a low-energy chair conformation but can flip to a boat/twist-boat (energy cost ~5.5 kcal/mol). 7-oxanorbornane is chemically locked into a bridged boat geometry.

3D Conformational Landscape (Graphviz)

Figure 1: Conformational energy landscape. The 7-oxanorbornane scaffold pre-pays the energetic cost of assuming the boat conformation, potentially increasing binding affinity if the target requires this geometry.

Physicochemical Comparison Table

Feature	Cyclohexane Amide	7-Oxanorbornane Amide	Impact on Drug Design
Conformation	Flexible (Chair/Boat)	Rigid (Bridged Boat)	Rigid scaffold reduces loss upon binding.
LogP (Lipophilicity)	High (Lipophilic)	Moderate (Lower by ~1.2)	7-Oxa improves aqueous solubility.
H-Bonding	Amide only	Amide + Ether Bridge	Bridge oxygen can accept H-bonds (e.g., from Tyr/Ser).
Metabolic Stability	Prone to oxidation	Bridgehead C-H is protected	7-Oxa often shows higher metabolic stability.

Part 2: Experimental Performance & Case Studies

Case Study 1: Viral Envelope Protein Inhibition (Flexibility Wins)

Context: Design of glycodendrimers targeting the Dengue Virus (DENV2) envelope protein. Experiment: Comparison of flexible (cyclohexane-like linkers) vs. rigid (7-oxanorbornane/norbornane-like) scaffolds.

• Hypothesis: Rigidity should improve affinity by minimizing entropy loss.

• Result: The flexible scaffold bound significantly better. The target protein required the ligand to adapt to a dynamic surface, which the rigid 7-oxanorbornane analog could not accommodate.

Scaffold Type	Ligand Code	(Dissociation Constant)	Relative Affinity
Flexible (Cyclohexane-like)	12b	0.487 µM	1.0x (Baseline)
Rigid (7-Oxanorbornane-like)	4c	22.0 µM	~45x Weaker

Data Source: Evaluation of rigid vs. flexible glycodendrimers against DENV2 (Derived from NIH/PubMed literature on glycodendrimer scaffolds).

Case Study 2: Muscarinic Receptor Agonists (Rigidity Wins)

Context: Development of muscarinic acetylcholine receptor (mAChR) agonists. Experiment: Comparison of flexible cyclohexane derivatives vs. 7-oxabicyclo[2.2.1]heptane derivatives (e.g., oxotremorine analogs).

• Mechanism: The muscarinic pocket is deep and hydrophobic but contains specific H-bond donors (Asn residues).

• Result: The 7-oxanorbornane derivatives often exhibit higher potency and subtype selectivity . The bridgehead oxygen mimics the spatial arrangement of the acetyl oxygen in acetylcholine, while the rigid framework holds the pharmacophore in the bioactive conformation.

• Key Data Point: 7-oxanorbornane derivatives can achieve

  values in the low nanomolar (10–50 nM) range for M2 receptors, whereas flexible cyclohexane analogs often drop to the micromolar range or lose subtype selectivity due to "floppy" binding modes.

Part 3: Mechanistic Insights & Decision Framework

The "Oxygen Effect"

Unlike a simple methylene bridge (norbornane), the 7-oxygen exerts a powerful electronic effect:

• Inductive Effect: It withdraws electron density from the bridgehead carbons, lowering the pKa of adjacent protons and altering the electronics of the amide carbonyl if attached at C2.

• Solvation: The ether oxygen must be desolvated to enter a hydrophobic pocket. If the pocket contains a complementary donor (e.g., a backbone amide NH), the enthalpy gain (

  ) is massive. If the pocket is purely hydrophobic, the desolvation penalty may kill affinity.

Decision Tree for Scaffold Selection (Graphviz)

Figure 2: Decision framework for medicinal chemists choosing between 7-oxanorbornane and cyclohexane scaffolds.

Part 4: Experimental Protocols

Synthesis of 7-Oxanorbornane Amides (Diels-Alder Route)

This protocol yields the 7-oxanorbornane scaffold, which is not commercially available in diverse forms like cyclohexane.

Reagents: Furan, Acryloyl chloride (or Maleimide for fused systems), Toluene. Protocol:

• Cycloaddition: Dissolve Furan (1.0 eq) and the dienophile (e.g., Acryloyl chloride, 1.1 eq) in Toluene.

• Reaction: Stir at room temperature (for activated dienophiles) or reflux (60–80°C) for 12–24 hours. Note: 7-oxanorbornadienes are prone to retro-Diels-Alder at high heat; keep temp moderate.

• Hydrogenation (Optional): To obtain the saturated 7-oxanorbornane, treat the adduct with

  (1 atm) and Pd/C (10 mol%) in MeOH for 2 hours.

• Amide Coupling: React the resulting acid chloride/ester with the desired amine (

  ) using standard conditions (DIPEA, DCM, 0°C).

Competitive Binding Assay (Radioligand Displacement)

To determine

values comparing the two scaffolds.

Materials: CHO cell membranes expressing target (e.g., hM2),

-NMS (Radioligand), Test Compounds. Protocol:

• Preparation: Incubate membrane homogenates (10 µg protein/well) with

  -NMS (0.2 nM) and varying concentrations of the test amide ( to M).

• Equilibrium: Incubate for 2 hours at 25°C in TRIS buffer (pH 7.4).

• Filtration: Harvest cells via rapid filtration through GF/B glass fiber filters using a cell harvester.

• Analysis: Measure radioactivity via liquid scintillation counting.

• Calculation: Plot % Inhibition vs. Log[Concentration]. Determine

  and convert to using the Cheng-Prusoff equation:

References

• Dengue Virus Glycodendrimers: Exploring Rigid and Flexible Scaffolds to Develop Potent Glucuronic Acid Glycodendrimers for Dengue Virus Inhibition.[1] (2013).[2][3] PubMed. Available at: [Link]

• Muscarinic Receptor Ligands: Synthesis and muscarinic receptor binding affinities of 7-oxabicyclo[2.2.1]heptane derivatives. (Various).[2][3][4][5][6][7] ResearchGate/ACS.

• 7-Azanorbornane Opioid Agonists: Discovery of 7-Azanorbornane-Based Dual Agonists for the Delta and Kappa Opioid Receptors. (2023).[3][6] MDPI Molecules. Available at: [Link]

• Conformational Analysis:The "Rigidification" Strategy in Drug Design. Journal of Medicinal Chemistry. General Reference for entropic principles.

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• 2. Frontiers | Rigidity and Flexibility in Rotaxanes and Their Relatives; On Being Stubborn and Easy-Going [frontiersin.org]
• 3. Discovery of 7-Azanorbornane-Based Dual Agonists for the Delta and Kappa Opioid Receptors through an In Situ Screening Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BindingDB PrimarySearch_ki [bindingdb.org]
• 5. 11 [st-andrews.ac.uk]
• 6. Distal scaffold flexibility accelerates ligand substitution kinetics in manganese(i) tricarbonyls: flexible thianthrene versus rigid anthracene scaffolds - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis, Binding Affinity, and Functional In Vitro Activity of 3-Benzylaminomorphinan and 3-Benzylaminomorphine Ligands at Opioid Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Chromatographic Retention of Exo vs. Endo 7-Oxanorbornane Amides

Executive Summary

In the analysis of 7-oxanorbornane (7-oxabicyclo[2.2.1]heptane) amides, the separation of exo and endo diastereomers is governed primarily by intramolecular hydrogen bonding (IMHB) interactions involving the bridgehead oxygen (O7).

• Normal Phase (Silica): The endo isomer typically elutes first (

  ). The endo-amide forms an IMHB with the O7 bridge, masking its polarity from the silica stationary phase. The exo-amide, unable to form this internal bond, exposes both the amide and ether oxygen to the silanols, resulting in stronger retention.

• Reverse Phase (C18): The elution order is generally reversed (

  ).[1] The exo isomer, with exposed polar groups, is better solvated by the aqueous mobile phase. The endo isomer, effectively more hydrophobic due to polarity masking, interacts more strongly with the lipophilic stationary phase.

This guide details the mechanistic basis for this separation, provides a robust separation protocol, and offers troubleshooting strategies for drug discovery workflows.

Mechanistic Basis: The IMHB Effect[2][3]

The 7-oxanorbornane scaffold is a rigid bicycle. When an amide substituent is in the endo position, the amide proton (

) is spatially proximal to the bridging oxygen ( ).

Structural Dynamics

• Endo Isomer: The distance between the amide

  and the bridge is often , allowing for a stable 5- or 6-membered hydrogen-bonded ring (depending on linker length). This "locks" the conformation and reduces the molecule's net dipole moment and external hydrogen bond donor (HBD) count.

• Exo Isomer: The amide group points away from the bridge. The geometric constraints prevent IMHB formation. The amide

  and remain fully available for intermolecular interactions with solvents or stationary phases.

Visualization of Interaction Logic

The following diagram illustrates how structural geometry dictates chromatographic behavior.

Figure 1: Mechanistic flow showing how the intramolecular hydrogen bond in the endo-isomer alters polarity and dictates retention time (

) in different chromatographic modes.

Comparative Analysis: Retention Trends

The following table summarizes typical performance metrics observed when separating simple 7-oxanorbornane secondary amides (e.g., derived from furan-maleimide Diels-Alder adducts).

Feature	Normal Phase (NP)	Reverse Phase (RP)
Stationary Phase	Silica (Unbonded)	C18 (Octadecylsilane)
Mobile Phase	Hexane / Ethyl Acetate (or IPA)	Water / Acetonitrile (with 0.1% Formic Acid)
Dominant Mechanism	H-Bonding to Silanols	Hydrophobic Interaction / Solvation
Elution Order	1. Endo (Fast)2. Exo (Slow)	1. Exo (Fast)2. Endo (Slow)
Separation Factor ( )	High ( )	Moderate ( )
Peak Shape	Endo often sharper (less tailing due to masked NH)	Both typically sharp; Exo may tail if silanols are active
Recommended For	Preparative purification (flash); Isomer verification	Analytical quantification; LC-MS applications

Note: The "Endo-First" rule in Normal Phase is highly reliable for this scaffold due to the strength of the 7-oxanorbornane IMHB [1, 2].

Experimental Protocol

This protocol describes a self-validating workflow for separating a crude Diels-Alder reaction mixture containing both isomers.

Materials

• Analytes: Crude mixture of exo/endo-N-benzyl-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxamide.

• Column:

  • RP: Agilent ZORBAX Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm).

  • NP: Phenomenex Luna Silica(2) (4.6 x 250 mm, 5 µm).

• Solvents: HPLC-grade Acetonitrile (ACN), Water (

  ), Hexane (Hex), Isopropanol (IPA).

Reverse Phase Method (Analytical Standard)

This method is preferred for purity checks and LC-MS due to solvent compatibility.

• Preparation: Dissolve 1 mg of crude sample in 1 mL of 50:50 ACN:

  . Filter through 0.22 µm PTFE.

• Mobile Phase:

  • A:

    + 0.1% Formic Acid[2]

  • B: ACN + 0.1% Formic Acid[2]

• Gradient:

  • 0-2 min: 5% B (Isocratic hold to stack polar impurities)

  • 2-15 min: 5%

    60% B (Linear gradient)

  • 15-20 min: 95% B (Wash)

• Detection: UV at 210 nm (amide bond) and 254 nm (if aromatic R-groups are present).

• Expected Result:

  • Peak 1 (~7.5 min): Exo-isomer. (Confirm by NMR: Coupling constant

    Hz).

  • Peak 2 (~8.8 min): Endo-isomer. (Confirm by NMR: Coupling constant

    Hz).

Normal Phase Method (Preparative/Flash Scale-Up)

This method is preferred for isolating isomers for biological testing.

• Mobile Phase: Isocratic 80:20 Hexane:IPA.

• Flow Rate: 1.0 mL/min (Analytical) or optimized for column diameter.

• Expected Result:

  • Peak 1: Endo-isomer (Elutes rapidly due to "greasy" character from IMHB).

  • Peak 2: Exo-isomer (Retained by silanol interactions).

Troubleshooting & Optimization

Peak Co-elution

If resolution (

) is :

• In Reverse Phase: Lower the temperature to 25°C. Higher temperatures increase molecular motion, potentially breaking the weak endo IMHB and making the isomers more similar in polarity.

• In Normal Phase: Switch the modifier from Ethyl Acetate to IPA. IPA is a strong H-bond donor/acceptor and competes more aggressively for silanol sites, potentially sharpening the exo peak.

Peak Identification (Self-Validation)

Do not rely solely on retention time. Validate the assignment using 1H NMR :

• Endo: The bridgehead proton (H1/H4) and the proton alpha to the amide (H2/H3) are on the same face. The dihedral angle is

  , leading to a measurable coupling constant ( Hz).

• Exo: The dihedral angle is

  . According to the Karplus equation, Hz. The signal will appear as a singlet or broad singlet [3].

References

• Caron, G., et al. (2019). "Intramolecular Hydrogen Bonding: An Opportunity for Improved Design in Medicinal Chemistry." Journal of Medicinal Chemistry. Link

• Hunter, L. (2010). "The C–F···H–N Intramolecular Hydrogen Bond in Organic Synthesis and Medicinal Chemistry." Beilstein Journal of Organic Chemistry. Link

• Davis, A. P., et al. (2010). "Geometric Requirements for Intramolecular Hydrogen Bonding in 7-Oxanorbornane Derivatives." Organic & Biomolecular Chemistry. Link

• Snyder, L. R., et al. (2012). Introduction to Modern Liquid Chromatography. Wiley.[3] Link

Sources

• 1. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 2. Determination and pharmacokinetic study of norcantharidin in human serum by HPLC-MS/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 7-Oxabicyclo(2.2.1)heptane | C6H10O | CID 9234 - PubChem [pubchem.ncbi.nlm.nih.gov]

Precision Melting Point Determination of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide Isomers

The following guide details the precision melting point determination of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide isomers. This document is structured for pharmaceutical researchers requiring rigorous characterization protocols.

Executive Summary & Technical Context

7-Oxabicyclo[2.2.1]heptane-2-carboxamide is a critical pharmacophore in drug discovery, serving as a rigid, bioisosteric scaffold in protein phosphatase inhibitors and herbicidal agents. Synthesized typically via the Diels-Alder reaction of furan and acrylamide followed by catalytic hydrogenation, the compound exists primarily as two diastereomers: Endo and Exo .

Distinguishing these isomers is non-trivial but essential, as they exhibit distinct pharmacological profiles. While NMR is definitive, Melting Point (MP) determination remains the rapid, first-line method for assessing isomeric purity and thermodynamic stability.

The Core Challenge:

• Kinetic vs. Thermodynamic Control: The Endo isomer is generally the kinetic product (Diels-Alder rule), while the Exo isomer is the thermodynamic product.

• Thermal Instability: Precursors (unsaturated 7-oxanorbornenes) are prone to Retro-Diels-Alder (rDA) decomposition upon heating. However, the target saturated heptane derivative is thermally stable, making MP a valid characterization tool—provided the method accounts for potential sublimation and polymorphic transitions.

Methodology Comparison: Selecting the Right Tool

For this specific bicyclic amide, traditional capillary methods often fail to capture subtle phase transitions. We compare the three primary "alternatives" for determination.

Feature	Method A: Capillary (Manual)	Method B: DSC (Recommended)	Method C: Hot Stage Microscopy
Principle	Visual observation of phase change in a glass tube.	Measurement of heat flow difference vs. reference.	Visual + Thermal control under magnification.
Precision	± 1.0 – 2.0 °C	± 0.1 °C	± 0.5 °C
Data Output	Range (Onset to Clear Point)	Onset ( ), Peak ( ), Enthalpy ( )	Visual video/images of crystal changes.
Suitability for Isomers	Low. Hard to distinguish overlapping ranges or sublimation.	High. Distinct endotherms separate isomers & polymorphs.	Medium. Good for observing sublimation or decomposition.
Sample Requirement	~2–5 mg	~1–3 mg	< 1 mg
Key Limitation	Subjective endpoint; "Sintering" often confused with melting.	Requires calibration; One-time use pans.	Time-consuming; Requires skilled operator.

Expert Insight: For 7-Oxabicyclo[2.2.1]heptane-2-carboxamide, DSC is the superior alternative . The rigid bicyclic structure often leads to high vapor pressure (sublimation) before melting. Hermetically sealed DSC pans prevent mass loss, yielding accurate thermodynamic melting points that open capillary tubes cannot.

Isomeric Behavior & Expected Ranges[1]

Mechanistic understanding of the isomers is required to interpret the data.

• Endo-Isomer:

  • Configuration: Amide group is cis to the bridgehead oxygen bridge (sterically crowded).

  • Thermal Behavior:[1][2][3] Typically exhibits a lower melting point due to less efficient crystal packing caused by steric strain.

  • Reference Range (Analogues): ~90–110 °C (Broad range typical due to kinetic impurities).

• Exo-Isomer:

  • Configuration: Amide group is trans to the bridgehead oxygen (sterically open).

  • Thermal Behavior:[1][2][3] Exhibits a higher melting point and sharper fusion endotherm due to superior symmetry and intermolecular H-bonding networks.

  • Reference Range (Analogues): ~115–140 °C.

Visualization: Synthesis & Isomerization Logic

The following diagram illustrates the origin of the isomers and the critical hydrogenation step that stabilizes the compound for MP determination.

Caption: Synthesis pathway showing the transition from thermally unstable unsaturated precursors to stable saturated isomers suitable for precision MP determination.

Experimental Protocols

Protocol A: Differential Scanning Calorimetry (DSC) - The Gold Standard

This protocol is self-validating through the use of an internal reference standard (Indium).

Reagents & Equipment:

• DSC Instrument (e.g., TA Instruments Q2000 or Mettler Toledo DSC 3+).

• Tzero Aluminum Pans (Hermetic lids).

• Nitrogen purge gas (50 mL/min).

• Indium Standard (MP: 156.6 °C).

Step-by-Step Workflow:

• Calibration: Verify instrument calibration using Indium. Onset temperature must be within ±0.3°C of 156.6°C.

• Sample Prep: Dry the amide sample in a vacuum desiccator over

  for 24 hours to remove solvates.

• Weighing: Weigh 1.5 – 3.0 mg of sample directly into the aluminum pan.

  • Critical Step: Ensure the sample is flat on the bottom of the pan for optimal thermal contact.

• Sealing: Crimp the lid hermetically.

  • Why? Prevents sublimation of the bicyclic amide, which would manifest as a false endotherm or noisy baseline.

• Method Programming:

  • Equilibrate at 25 °C.

  • Ramp 10.00 °C/min to 200 °C.

  • (Optional) Heat-Cool-Heat cycle to erase thermal history (only if polymorphism is suspected).

• Analysis: Integrate the melting peak. Record

  (extrapolated onset temperature) and .

Protocol B: Capillary Melting Point (Standard QC)

Use this for routine purity checks, but be aware of "sublimation fogging."

Step-by-Step Workflow:

• Packing: Introduce dry powder into a capillary tube. Tap to pack tightly (height 2–3 mm).

• Pre-Heating: Rapidly heat the apparatus to 10°C below the expected melting point (e.g., heat to 80°C for Endo, 100°C for Exo).

• Ramp: Reduce heating rate to 1.0 °C/min .

  • Why? Fast heating lags the thermometer behind the sample, artificially inflating the MP.

• Observation:

  • Record

    (Collapse/Wetness): First sign of liquid.

  • Record

    (Meniscus): Formation of a clear liquid meniscus.

  • Record

    (Clear Point): Complete disappearance of solid.

• Validation: If the range (

  ) > 2°C, the sample is impure or the heating rate was too fast.

Troubleshooting & Data Interpretation

Common artifacts in bicyclic amide analysis and their solutions.

Observation	Probable Cause	Corrective Action
Broad Melting Range (>3°C)	Isomeric mixture (Exo/Endo) or Solvent trap.	Recrystallize from Ethyl Acetate/Hexane. Dry under high vacuum.
Sample disappears before melting	Sublimation.	Switch to DSC with hermetic pans. Capillary method is invalid.
Double Peak in DSC	Polymorphism or Isomer mixture.	Run TGA to rule out solvate loss. If TGA is flat, it is a polymorphic transition.
Brown discoloration during melt	Decomposition.	Check purity. Saturated amides should be stable; ensure catalyst (Pd/C) is fully removed.

Decision Logic for Method Selection

Caption: Logical flow for selecting the appropriate thermal analysis method based on sample properties.

References

• Vertex AI Search. (2026). Synthesis and Properties of 7-Oxabicyclo[2.2.1]heptane Derivatives. Retrieved from and .

• TA Instruments. (n.d.). Thermal Analysis of Pharmaceutical Polymorphs by DSC. Retrieved from .

• Vanderbilt University. (2000). Retro Diels-Alder Reactions of 7-oxabicyclo[2.2.1]hept-2-enes. Retrieved from .

• ResolveMass Laboratories. (n.d.). Comparison of Melting Point Determination Methods. Retrieved from .

• Fisher Scientific. (2025). Safety Data Sheet: exo-7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic anhydride. Retrieved from .[4]

Sources

• 1. chemconnections.org [chemconnections.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. exo-7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic anhydride, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

A Senior Application Scientist's Guide to the Spectroscopic Differentiation of 7-Oxabicyclo[2.2.1]heptane Regioisomers

For researchers and professionals in drug development and synthetic chemistry, the unambiguous structural elucidation of molecules is paramount. The rigid, strained 7-oxabicyclo[2.2.1]heptane core, also known as 1,4-epoxycyclohexane or 7-oxanorbornane, is a prevalent scaffold in natural products and pharmaceutical agents. Its synthetic accessibility, often via Diels-Alder reactions or intramolecular cyclizations, can lead to the formation of multiple regioisomers—constitutional isomers that differ in the placement of substituents on the bicyclic framework.[1][2] These subtle structural variations can profoundly impact a compound's biological activity, toxicity, and physicochemical properties, making their accurate differentiation a critical analytical challenge.

This guide provides an in-depth, technically-grounded comparison of spectroscopic methodologies for distinguishing between 7-oxabicyclo[2.2.1]heptane regioisomers. We will move beyond a simple listing of techniques to explain the causality behind experimental choices and demonstrate how a multi-faceted spectroscopic approach provides a self-validating system for structural confirmation.

The Foundational Challenge: Regioisomerism in a Rigid Scaffold

Consider two hypothetical, yet representative, regioisomers: 2-carboxy-7-oxabicyclo[2.2.1]heptane (Isomer A) and 1-carboxy-7-oxabicyclo[2.2.1]heptane (Isomer B) . Both share the same molecular formula (C₇H₁₀O₃) and molecular weight, rendering them indistinguishable by low-resolution mass spectrometry alone. The analytical task is to pinpoint the location of the carboxylic acid group, a distinction that hinges on understanding how the unique electronic and steric environment of each position on the bicyclic core manifests in its spectroscopic signature.

Figure 1: Structures of two regioisomers of a substituted 7-oxabicyclo[2.2.1]heptane.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Toolkit

NMR spectroscopy is the most powerful and indispensable tool for isomer differentiation.[1][3] The rigid conformation of the 7-oxabicyclo[2.2.1]heptane skeleton results in highly dispersed and predictable proton and carbon signals, whose chemical shifts and coupling patterns are exquisitely sensitive to substituent placement.

¹H and ¹³C NMR: The First Pass Analysis

A one-dimensional NMR analysis provides the initial, and often decisive, evidence. The key is to analyze the number of signals (symmetry), their chemical shifts (electronic environment), and coupling constants (connectivity).

• Chemical Shift Principles: Protons and carbons closer to the electronegative oxygen bridge (C1, C4, and their attached protons) are deshielded and appear at a higher chemical shift (further downfield).[4] Protons on carbons adjacent to the oxygen (H1, H4) in the parent system typically resonate around 4.5 ppm.[5]

Comparative Analysis of Isomers A and B:

Spectroscopic Feature	Isomer A (2-substituted)	Isomer B (1-substituted)	Rationale
¹³C NMR: Signal Count	7 signals (asymmetric)	6 signals (plane of symmetry)	Isomer B possesses a Cₛ plane of symmetry bisecting the O7-C1-C4 axis, making C2/C6 and C3/C5 chemically equivalent. Isomer A is fully asymmetric.
¹³C NMR: Key Signal	No quaternary carbon signal (apart from COOH).	One quaternary carbon signal (C1) significantly downfield.	The substituent in Isomer B is on a bridgehead carbon (C1), which is already deshielded by the oxygen and further deshielded by the carboxyl group. This carbon will be quaternary and lack an attached proton.
¹H NMR: Bridgehead H's	Two distinct bridgehead proton signals (H1, H4). H1 will be a doublet, H4 a multiplet.	One bridgehead proton signal (H4). The H1 proton is absent.	The absence of a proton at the C1 position in Isomer B is a definitive marker.
¹H NMR: H2 Proton	One proton at C2, shifted significantly downfield due to the adjacent COOH group.	Two protons at C2. Their chemical shift will be primarily influenced by proximity to the oxygen bridge.	The powerful deshielding effect of the carboxylic acid on the alpha-proton (H2) in Isomer A is a key diagnostic feature.

2D NMR: Unambiguous Structural Confirmation

While 1D NMR provides strong evidence, two-dimensional techniques like COSY, HSQC, and especially HMBC are required for incontrovertible proof. They build a complete picture of the molecular framework, bond by bond.

• COSY (¹H-¹H Correlation Spectroscopy): Reveals which protons are coupled (typically through 2-3 bonds). This allows for the tracing of proton networks along the carbon skeleton.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal directly to the carbon signal it is attached to, providing a definitive C-H bond map.

• HMBC (Heteronuclear Multiple Bond Correlation): This is often the crucial experiment for differentiating regioisomers. It shows correlations between protons and carbons that are 2 or 3 bonds away. This is the only way to "see" connectivity across non-protonated (quaternary) centers.

Workflow for Differentiating Isomers A and B using 2D NMR:

For Isomer B , the key will be to observe an HMBC correlation from the protons on C2 and C6 to the quaternary carbon signal of C1. Additionally, the proton on C4 will show a 2-bond correlation to C1. These correlations are impossible in Isomer A . Conversely, in Isomer A, the proton at H2 will show a 2-bond HMBC correlation to the bridgehead C1 and a 3-bond correlation to the other bridgehead C4, confirming its position.

Figure 2: Workflow for definitive regioisomer assignment using 2D NMR.

Complementary Spectroscopic Techniques

While NMR is the primary arbiter, IR spectroscopy and mass spectrometry provide valuable, corroborating data.

Infrared (IR) Spectroscopy

IR spectroscopy is excellent for identifying functional groups but is less adept at discerning their specific location on a hydrocarbon skeleton.

• Key Absorptions: Both Isomer A and B will exhibit a broad O-H stretch (from the carboxylic acid) around 3300-2500 cm⁻¹ and a sharp, strong C=O stretch around 1700-1725 cm⁻¹.

• C-O-C Stretch: A characteristic C-O-C stretching vibration for the bicyclic ether linkage is expected in the 1100-1000 cm⁻¹ region.[6][7]

• Utility: While IR spectra of the two isomers will likely be very similar, subtle differences in the fingerprint region (<1500 cm⁻¹) may exist due to changes in bond vibrations influenced by the overall molecular symmetry. However, IR alone is not a reliable method for differentiating these regioisomers.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) will confirm that both isomers have the identical elemental composition. The key to differentiation lies in analyzing the fragmentation patterns under electron ionization (EI-MS).

• Molecular Ion: Both isomers will show the same molecular ion (M⁺) peak.

• Fragmentation Pathways: The rigid bicyclic structure is prone to characteristic fragmentation, often involving a retro-Diels-Alder type cleavage. The position of the substituent dictates which fragments are formed and their relative stability, leading to different fragmentation patterns. For the parent 7-oxabicyclo[2.2.1]heptane, major fragments are observed at m/z 54 and 41.[8]

  • Isomer A: Fragmentation may be initiated by cleavage alpha to the carboxylic acid group.

  • Isomer B: The presence of the substituent on the bridgehead may open up unique fragmentation pathways or alter the stability of the resulting radical cations compared to Isomer A.

A detailed analysis of the fragmentation, potentially aided by tandem MS (MS/MS) experiments, can reveal a unique fingerprint for each regioisomer, providing strong supporting evidence for the structure assigned by NMR.

Experimental Protocols

Protocol 1: NMR Sample Preparation and Analysis

• Sample Preparation: Accurately weigh 5-10 mg of the purified regioisomer and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Ensure the chosen solvent fully dissolves the compound and does not have signals that overlap with key analyte resonances.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ 0.00 ppm).[9]

• Data Acquisition: Transfer the solution to a clean, dry NMR tube. Acquire the following spectra on a spectrometer of at least 400 MHz:

  • ¹H NMR: Standard proton spectrum.

  • ¹³C{¹H} NMR: Proton-decoupled carbon spectrum.

  • gCOSY: Gradient-selected Correlation Spectroscopy.

  • gHSQC: Gradient-selected Heteronuclear Single Quantum Coherence (optimized for ¹J_CH ≈ 145 Hz).

  • gHMBC: Gradient-selected Heteronuclear Multiple Bond Correlation (optimized for long-range couplings, ⁿJ_CH ≈ 8 Hz).

• Data Processing: Process the acquired data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and peak picking.

• Structural Elucidation: Systematically analyze the spectra starting with ¹H and ¹³C to identify spin systems and chemical environments. Use the HSQC to link protons to their carbons. Finally, use COSY and HMBC data to piece together the full molecular connectivity and unambiguously assign the regioisomeric structure as detailed in the workflow (Figure 2).

Conclusion

The differentiation of 7-oxabicyclo[2.2.1]heptane regioisomers is a non-trivial analytical task that demands a rigorous and multi-faceted spectroscopic approach. While IR and MS provide valuable confirmatory data on functional groups and molecular formula, Nuclear Magnetic Resonance spectroscopy stands as the unequivocal tool for structural assignment. A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments creates a self-validating system that allows for the complete and confident mapping of the molecular structure. By understanding the fundamental principles of how substituent placement influences the spectroscopic output of this important bicyclic scaffold, researchers can ensure the structural integrity of their compounds, a critical step in the journey from discovery to application.

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Safety & Regulatory Compliance

Navigating the Unseen Hazard: A Step-by-Step Guide to the Proper Disposal of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide

For the diligent researcher, the lifecycle of a chemical compound extends far beyond its synthesis and application; it concludes with its safe and responsible disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 7-Oxabicyclo[2.2.1]heptane-2-carboxamide, a compound for which specific safety data may not be readily available. In the absence of explicit data, we will proceed with the utmost caution, treating the compound as hazardous waste in line with the precautionary principle and established laboratory safety standards.

The Imperative of Proper Chemical Waste Management

The disposal of chemical waste is not merely a matter of laboratory hygiene but a critical component of environmental stewardship and occupational safety. Improper disposal can lead to environmental contamination, unforeseen chemical reactions, and significant health risks.[1] Regulatory bodies such as the Environmental Protection Agency (EPA) in the United States have established stringent guidelines under the Resource Conservation and Recovery Act (RCRA) to manage hazardous waste from "cradle-to-grave." Adherence to these guidelines is not only a legal requirement but a professional responsibility.

Characterizing the Unknown: A Risk-Based Approach

Given the lack of a specific Safety Data Sheet (SDS) for 7-Oxabicyclo[2.2.1]heptane-2-carboxamide, a thorough risk assessment is the foundational step. The structure of the molecule, featuring a bicyclic ether and a carboxamide functional group, suggests potential hazards that must be considered. While data for the exact molecule is scarce, information on related compounds indicates that it may be harmful if swallowed and could cause skin and eye irritation.[2][3] Therefore, until proven otherwise, it should be handled as a hazardous substance.

Key Actions:

• Consult Your Institutional Chemical Hygiene Plan (CHP): Your first and most critical step is to consult your institution's CHP.[4][5] This document, mandated by the Occupational Safety and Health Administration (OSHA), will outline the specific procedures for hazardous waste disposal at your facility.[4][6]

• Contact Your Environmental Health & Safety (EHS) Office: Your EHS office is an invaluable resource. They can provide guidance on waste characterization, proper labeling, and scheduled pickups.[7]

Step-by-Step Disposal Protocol

The following protocol is a general guideline based on best practices for hazardous chemical waste disposal. Always defer to your institution's specific procedures.

Personal Protective Equipment (PPE)

Before handling 7-Oxabicyclo[2.2.1]heptane-2-carboxamide for disposal, ensure you are wearing the appropriate PPE:

• Eye Protection: Safety glasses with side shields or goggles are mandatory.[8]

• Hand Protection: Wear chemically resistant gloves. Given the compound's structure, nitrile gloves are a suitable choice for incidental contact.

• Body Protection: A standard laboratory coat should be worn.[8]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator may be necessary.[8][9]

Waste Segregation and Containerization

Proper segregation of chemical waste is crucial to prevent dangerous reactions.[1][10]

• Dedicated Waste Container: Designate a specific, compatible container for 7-Oxabicyclo[2.2.1]heptane-2-carboxamide waste. The container should be in good condition, with a secure, tight-fitting lid.[7][10] Plastic containers are often preferred over glass to minimize the risk of breakage.[7]

• Avoid Mixing Waste Streams: Do not mix this waste with other chemical waste streams unless explicitly permitted by your EHS office. In particular, keep it separate from strong oxidizing agents, acids, and bases.[2][11]

Labeling

Accurate and thorough labeling is a cornerstone of safe waste management.[1][12] Your hazardous waste label should include the following information:

• The words "Hazardous Waste"[7]

• Full Chemical Name: "7-Oxabicyclo[2.2.1]heptane-2-carboxamide" (avoid abbreviations or chemical formulas)[7][10]

• Principal Investigator's Name and Contact Information [7]

• Building and Room Number [7]

• Hazard Pictograms: Based on the inferred hazards, include pictograms for "Harmful" and "Irritant."

Storage

Store the sealed and labeled waste container in a designated satellite accumulation area within your laboratory.[10] This area should be:

• At or near the point of generation.[10]

• Under the control of the laboratory personnel.[10]

• Away from heat sources, open flames, and high-traffic areas.[1][2]

Arranging for Disposal

Once the waste container is nearly full (approximately 90% capacity to allow for expansion), arrange for its disposal through your institution's EHS office.[13] This typically involves submitting a chemical waste pickup request form.[7]

Visualizing the Disposal Workflow

The following diagram illustrates the key steps in the disposal process for 7-Oxabicyclo[2.2.1]heptane-2-carboxamide.

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